5-Fluorouridine 5'-triphosphate-19F

Core Science & Biosynthesis

5-Fluorouridine 5'-triphosphate-19F chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluorouridine (B13573) 5'-triphosphate (FUTP) is a fluorinated pyrimidine (B1678525) nucleotide that plays a critical role as an active metabolite of the widely used chemotherapeutic agent 5-fluorouracil (B62378) (5-FU).[1] Its structural similarity to the natural nucleotide uridine (B1682114) 5'-triphosphate (UTP) allows it to be incorporated into RNA, leading to significant disruptions in RNA synthesis and function, and ultimately contributing to the cytotoxic effects of 5-FU-based cancer therapies. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and biological activities of FUTP, along with detailed experimental protocols for its application in research settings.

Chemical Structure and Properties

FUTP is an analog of uridine 5'-triphosphate, with a fluorine atom substituted at the C5 position of the uracil (B121893) base. This single substitution has profound effects on its biochemical behavior.

Chemical Structure:

• IUPAC Name: [[(2R,3S,4R,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate

• CAS Number: 3828-96-4[1]

• Molecular Formula: C₉H₁₄FN₂O₁₅P₃[1]

• Molecular Weight: 502.13 g/mol [1]

Physicochemical Properties:

Property	Value	Source
Molecular Weight	502.13 g/mol	[1]
Molecular Formula	C₉H₁₄FN₂O₁₅P₃	[1]
CAS Number	3828-96-4	[1]
XLogP3	-5.8	PubChem
Hydrogen Bond Donor Count	4	PubChem
Hydrogen Bond Acceptor Count	11	PubChem
Rotatable Bond Count	5	PubChem
Exact Mass	501.95910690	PubChem
Monoisotopic Mass	501.95910690	PubChem
Topological Polar Surface Area	259 Ų	PubChem
Heavy Atom Count	30	PubChem
Formal Charge	0	PubChem
Complexity	889	PubChem
Isotope Atom Count	0	PubChem
Defined Atom Stereocenter Count	4	PubChem
Undefined Atom Stereocenter Count	0	PubChem
Defined Bond Stereocenter Count	0	PubChem
Undefined Bond Stereocenter Count	0	PubChem
Covalently-Bonded Unit Count	1	PubChem
Compound Is Canonicalized	Yes	PubChem

¹⁹F NMR Spectroscopy:

The fluorine atom in FUTP makes it an excellent candidate for ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy, a powerful technique for studying its metabolism and interactions in biological systems. While a precise chemical shift value for pure FUTP is not consistently reported across the literature, ¹⁹F NMR studies of 5-FU metabolism clearly distinguish the signals of 5-FU and its various metabolites, including fluoronucleotides. The chemical shift of the fluorine nucleus is highly sensitive to its local electronic environment, allowing for the quantitative analysis of FUTP and other fluorinated metabolites in complex biological samples. In studies of 5-FU metabolism, distinct resonance peaks are observed for 5-FU, its nucleosides, and its mono-, di-, and triphosphate nucleotides.

Biological Activity and Mechanism of Action

The primary mechanism of action of FUTP stems from its incorporation into RNA, which disrupts normal RNA processing and function. This is a key contributor to the cytotoxicity of its parent drug, 5-FU.

Metabolic Activation Pathway:

FUTP is synthesized from 5-FU through a series of enzymatic reactions. This metabolic pathway is crucial for the therapeutic efficacy of 5-FU.

Caption: Metabolic activation of 5-Fluorouracil (5-FU) to 5-Fluorouridine 5'-triphosphate (FUTP).

Cellular Effects of FUTP Incorporation into RNA:

Once incorporated into RNA chains by RNA polymerases, FUTP exerts its cytotoxic effects through multiple mechanisms:

• Inhibition of pre-rRNA Processing: The presence of 5-fluorouracil in pre-ribosomal RNA (pre-rRNA) disrupts its maturation into functional ribosomal RNA (rRNA). This leads to a decrease in the number of mature ribosomes, thereby inhibiting protein synthesis.

• Alteration of mRNA Splicing: FUTP incorporation into messenger RNA (mRNA) precursors can interfere with the splicing process, leading to the production of aberrant mRNA transcripts and non-functional proteins.

• Disruption of other RNA Functions: The fluorine substitution can alter the secondary structure and stability of various RNA molecules, affecting their interactions with proteins and other RNAs, and ultimately disrupting a wide range of cellular processes.

Caption: Cellular mechanism of action of 5-Fluorouridine 5'-triphosphate (FUTP).

Experimental Protocols

FUTP is a valuable tool for in vitro studies of RNA synthesis and function. Below are generalized protocols for its use in in vitro transcription and RNA labeling. Note: These are starting points and may require optimization depending on the specific experimental system.

1. In Vitro Transcription Incorporating FUTP

This protocol describes the synthesis of RNA transcripts containing 5-fluorouridine using a T7 RNA polymerase-based system.

Materials:

• Linearized DNA template with a T7 promoter

• T7 RNA Polymerase

• 10x Transcription Buffer (e.g., 400 mM Tris-HCl pH 8.0, 60 mM MgCl₂, 100 mM DTT, 20 mM Spermidine)

• Ribonuclease (RNase) inhibitor

• NTP solution mix: ATP, GTP, CTP (10 mM each)

• UTP solution (10 mM)

• 5-Fluorouridine 5'-triphosphate (FUTP) solution (10 mM)

• Nuclease-free water

Procedure:

• Reaction Setup: Assemble the following reaction components on ice in a nuclease-free microcentrifuge tube. The ratio of FUTP to UTP can be varied to achieve the desired level of incorporation. A 1:1 ratio is a good starting point.

Component	Volume (for a 20 µL reaction)	Final Concentration
10x Transcription Buffer	2 µL	1x
ATP, GTP, CTP mix (10 mM each)	2 µL	1 mM each
UTP (10 mM)	1 µL	0.5 mM
FUTP (10 mM)	1 µL	0.5 mM
Linearized DNA template (0.5-1 µg/µL)	1 µL	25-50 ng/µL
RNase inhibitor	0.5 µL
T7 RNA Polymerase	1 µL
Nuclease-free water	to 20 µL

• Incubation: Mix the components gently and incubate at 37°C for 2-4 hours.

• DNase Treatment: To remove the DNA template, add 1 µL of RNase-free DNase I and incubate at 37°C for 15 minutes.

• RNA Purification: Purify the RNA transcript using a suitable method, such as phenol/chloroform extraction followed by ethanol (B145695) precipitation, or a commercially available RNA purification kit.

• Quantification and Analysis: Quantify the RNA yield using a spectrophotometer and analyze the integrity of the transcript by gel electrophoresis.

Experimental Workflow for In Vitro Transcription with FUTP:

Caption: Workflow for in vitro transcription incorporating 5-Fluorouridine 5'-triphosphate.

2. RNA Labeling with FUTP for Cellular Delivery

This protocol outlines a general method for labeling cellular RNA by introducing FUTP into cultured cells.

Materials:

• Cultured cells of interest

• Complete cell culture medium

• 5-Fluorouridine (5-FUrd, the nucleoside precursor of FUTP for better cell permeability)

• Phosphate-buffered saline (PBS)

• RNA extraction reagents (e.g., TRIzol)

• Optional: Transfection reagent for direct delivery of FUTP (less common)

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels and allow them to adhere and grow to the desired confluency.

• Labeling:

  • Using 5-Fluorouridine: Replace the culture medium with fresh medium containing 5-fluorouridine at a final concentration of 1-10 µM. The optimal concentration and incubation time should be determined empirically to balance labeling efficiency with cytotoxicity. Incubate for the desired period (e.g., 4-24 hours).

  • Direct FUTP Delivery (Advanced): For direct delivery, FUTP can be encapsulated in liposomes or delivered using other transfection methods. This approach is more complex and requires significant optimization.

• Cell Harvesting: After the labeling period, wash the cells with ice-cold PBS.

• RNA Extraction: Lyse the cells and extract total RNA using a standard protocol (e.g., TRIzol followed by isopropanol (B130326) precipitation).

• Analysis of Incorporation: The incorporation of 5-fluorouridine into RNA can be analyzed by various methods, including:

  • ¹⁹F NMR Spectroscopy: To directly detect the fluorine signal in the RNA sample.

  • Mass Spectrometry: To identify and quantify 5-fluorouridine-containing RNA fragments.

  • Immunodetection: Using antibodies that recognize 5-bromouridine (B41414) (which has a similar structure) to indirectly detect the incorporated 5-fluorouridine, although the specificity of this method needs to be validated.

Logical Relationship for Cellular RNA Labeling with FUTP:

Caption: Logical workflow for labeling cellular RNA using 5-Fluorouridine.

Conclusion

5-Fluorouridine 5'-triphosphate is a molecule of significant interest in both cancer chemotherapy and basic research. Its ability to be incorporated into RNA provides a powerful mechanism for disrupting cellular processes and serves as a valuable tool for studying RNA metabolism and function. The information and protocols provided in this guide offer a solid foundation for researchers and scientists working with this important fluorinated nucleotide. Further research, particularly in obtaining a precise ¹⁹F NMR chemical shift and developing optimized experimental protocols, will continue to enhance our understanding and application of FUTP.

References

• 1. Bacteriophage T7 RNA polymerase. 19F-nuclear magnetic resonance observations at 5-fluorouracil-substituted promoter DNA and RNA transcript - PubMed [pubmed.ncbi.nlm.nih.gov]

5-Fluorouridine 5'-triphosphate (5-FUTP): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Fluorouridine (B13573) 5'-triphosphate (5-FUTP) is a fluorinated analog of the naturally occurring uridine (B1682114) 5'-triphosphate (UTP). As a key active metabolite of the widely used chemotherapeutic agent 5-fluorouracil (B62378) (5-FU), 5-FUTP plays a critical role in the cytotoxic effects of fluoropyrimidine-based cancer therapies. Its incorporation into RNA disrupts RNA synthesis and function, leading to cell death. Beyond its significance in oncology, 5-FUTP serves as a valuable tool for researchers in molecular biology, enabling the study of RNA transcription, processing, and protein-RNA interactions through techniques such as ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). This technical guide provides an in-depth overview of the core properties of 5-FUTP, detailed experimental protocols for its synthesis and analysis, and a summary of its key applications.

Core Properties of 5-Fluorouridine 5'-triphosphate

5-FUTP is a synthetic nucleotide analog that closely mimics the structure of UTP, with the key difference being the substitution of a hydrogen atom with a fluorine atom at the 5th position of the uracil (B121893) base. This modification is central to its biological activity and utility in research.

Physicochemical Data

A summary of the key quantitative data for 5-FUTP is presented in Table 1.

Property	Value	Reference(s)
Chemical Formula	C₉H₁₄FN₂O₁₅P₃	[1][2]
Molecular Weight	502.13 g/mol	[1][2]
Exact Mass	501.95910690 Da	[1]
CAS Number	3828-96-4	[1]
Appearance	White to off-white powder	Commercially available data
Solubility	Soluble in water	Commercially available data
Storage	Store at -20°C or below	Commercially available data

Metabolic Pathway and Synthesis

5-FUTP is not directly administered as a therapeutic agent but is synthesized intracellularly from its prodrug, 5-fluorouracil (5-FU). Understanding this metabolic activation pathway is crucial for both cancer biology and for designing experiments utilizing 5-FUTP.

Intracellular Metabolic Activation of 5-Fluorouracil

The conversion of 5-FU to its active metabolites, including 5-FUTP, is a multi-step enzymatic process. The primary pathway involves the conversion of 5-FU to 5-fluorouridine (5-FUrd) by uridine phosphorylase, followed by phosphorylation to 5-fluorouridine monophosphate (5-FUMP) by uridine kinase. Subsequent phosphorylations by UMP/CMP kinase and nucleoside diphosphate (B83284) kinase yield 5-fluorouridine diphosphate (5-FUDP) and finally 5-FUTP.[3]

Figure 1: Intracellular metabolic pathway of 5-Fluorouracil to 5-Fluorouridine 5'-triphosphate.

Experimental Protocol: Enzymatic Synthesis of 5-FUTP from 5-Fluorouridine

This protocol outlines a one-pot enzymatic cascade for the synthesis of 5-FUTP from 5-fluorouridine.

Materials:

• 5-Fluorouridine (5-FUrd)

• ATP (Adenosine 5'-triphosphate)

• Uridine Monophosphate Kinase (UMPK)

• Nucleoside Diphosphate Kinase (NDPK)

• Reaction Buffer (e.g., 100 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• Anion exchange chromatography column (e.g., DEAE-Sephadex)

• Ammonium (B1175870) bicarbonate solutions (for elution)

Procedure:

• Reaction Setup:

  • Dissolve 5-FUrd and a molar excess of ATP in the reaction buffer.

  • Add UMPK and NDPK to the reaction mixture. The optimal enzyme concentrations should be determined empirically but can start in the range of 0.1-1 U/mL.

• Incubation:

  • Incubate the reaction mixture at 37°C. Monitor the progress of the reaction by taking aliquots at different time points (e.g., 1, 2, 4, 8 hours) and analyzing them by HPLC.

• Reaction Termination:

  • Once the reaction has reached completion (as determined by HPLC), terminate the reaction by heating at 95°C for 5 minutes or by adding an equal volume of cold ethanol (B145695) to precipitate the enzymes.

  • Centrifuge to pellet the precipitated proteins.

• Purification by Anion Exchange Chromatography:

  • Equilibrate the anion exchange column with a low concentration of ammonium bicarbonate (e.g., 50 mM).

  • Load the supernatant from the terminated reaction onto the column.

  • Wash the column with the equilibration buffer to remove unbound components.

  • Elute the bound nucleotides using a linear gradient of increasing ammonium bicarbonate concentration (e.g., 50 mM to 1 M). 5-FUMP, 5-FUDP, and 5-FUTP will elute at progressively higher salt concentrations.

  • Collect fractions and analyze them by HPLC to identify those containing pure 5-FUTP.

• Desalting and Lyophilization:

  • Pool the fractions containing pure 5-FUTP.

  • Remove the ammonium bicarbonate by repeated cycles of lyophilization, redissolving the sample in water between cycles.

  • The final product will be a white powder. Determine the concentration by UV spectroscopy using the appropriate molar extinction coefficient.

Applications in Research and Drug Development

5-FUTP's ability to be incorporated into RNA makes it a versatile tool for studying various aspects of RNA biology.

In Vitro Transcription

5-FUTP can be used as a substrate for in vitro transcription reactions catalyzed by RNA polymerases such as T7, T3, and SP6. This allows for the synthesis of RNA transcripts containing fluorine labels, which can be used for structural and functional studies.

Experimental Protocol: In Vitro Transcription with 5-FUTP

This protocol provides a general guideline for incorporating 5-FUTP into an in vitro transcription reaction. The optimal ratio of 5-FUTP to UTP may need to be determined empirically depending on the specific application.

Materials:

• Linearized DNA template containing the promoter for the desired RNA polymerase (e.g., T7)

• T7 RNA Polymerase

• Transcription Buffer (e.g., 40 mM Tris-HCl, pH 7.9, 6 mM MgCl₂, 2 mM spermidine, 10 mM DTT)

• ATP, GTP, CTP solution

• UTP solution

• 5-FUTP solution

• RNase Inhibitor

• DNase I (RNase-free)

Procedure:

• Reaction Setup:

  • In an RNase-free tube, combine the following components at room temperature in the order listed:

    • Nuclease-free water

    • Transcription Buffer (10X)

    • ATP, GTP, CTP (at a final concentration of e.g., 2 mM each)

    • UTP and 5-FUTP (The ratio will depend on the desired labeling efficiency. For partial incorporation, a 1:1 or 1:3 ratio of UTP to 5-FUTP can be a starting point. For full substitution, omit UTP).

    • Linearized DNA template (e.g., 1 µg)

    • RNase Inhibitor (e.g., 40 units)

    • T7 RNA Polymerase (e.g., 50 units)

• Incubation:

  • Mix gently and incubate at 37°C for 2-4 hours.

• DNase Treatment:

  • Add DNase I (e.g., 2 units) to the reaction mixture and incubate at 37°C for 15 minutes to digest the DNA template.

• RNA Purification:

  • Purify the synthesized RNA using a standard method such as phenol:chloroform extraction followed by ethanol precipitation, or by using a commercially available RNA purification kit.

• Quantification and Analysis:

  • Determine the concentration of the purified RNA using a spectrophotometer.

  • Analyze the integrity and size of the RNA transcript by gel electrophoresis.

Figure 2: General workflow for in vitro transcription incorporating 5-FUTP.

Analytical Techniques for 5-FUTP Characterization

Several analytical techniques are employed to detect, quantify, and characterize 5-FUTP and its incorporation into RNA.

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a powerful non-invasive technique for detecting and quantifying fluorinated compounds. The fluorine nucleus has a spin of 1/2 and 100% natural abundance, making ¹⁹F NMR a highly sensitive method.

Experimental Protocol: ¹⁹F NMR Analysis of 5-FUTP

This protocol provides a general framework for acquiring ¹⁹F NMR spectra of 5-FUTP.

Materials:

• Purified 5-FUTP sample

• D₂O for locking

• Internal standard (optional, e.g., trifluoroacetic acid)

• NMR spectrometer equipped with a fluorine probe

Procedure:

• Sample Preparation:

  • Dissolve the 5-FUTP sample in D₂O to a final concentration suitable for NMR analysis (typically in the mM range).

  • If using an internal standard for quantification, add a known amount to the sample.

• NMR Data Acquisition:

  • Tune and match the fluorine probe.

  • Acquire a 1D ¹⁹F NMR spectrum. Key parameters to optimize include:

    • Pulse angle: A 30-45° pulse angle is often used to allow for shorter relaxation delays.

    • Relaxation delay (d1): Should be at least 5 times the longest T₁ of the fluorine nuclei to ensure accurate quantification.

    • Number of scans: Dependent on the sample concentration and desired signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Reference the chemical shifts to the internal standard or an external reference. The chemical shift of the fluorine in 5-FUTP will be distinct from other fluorinated metabolites.

  • Integrate the peak corresponding to 5-FUTP to determine its relative or absolute concentration.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is a highly sensitive and specific method for the identification and quantification of 5-FUTP, especially in complex biological matrices.

Experimental Protocol: LC-MS/MS Analysis of 5-FUTP

This protocol outlines a general procedure for the analysis of 5-FUTP in biological samples.

Materials:

• Biological sample (e.g., cell lysate, plasma)

• Internal standard (e.g., ¹³C, ¹⁵N-labeled 5-FUTP)

• Methanol (B129727) or acetonitrile (B52724) for protein precipitation

• LC-MS/MS system with an electrospray ionization (ESI) source

• Reversed-phase or HILIC chromatography column

Procedure:

• Sample Preparation:

  • Spike the biological sample with the internal standard.

  • Perform protein precipitation by adding 3 volumes of cold methanol or acetonitrile.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared sample onto the LC-MS/MS system.

  • Separate the analytes using a suitable gradient of mobile phases.

  • Detect the analytes using the mass spectrometer in negative ion mode.

  • Use multiple reaction monitoring (MRM) for quantification, monitoring specific precursor-to-product ion transitions for both 5-FUTP and the internal standard.

• Data Analysis:

  • Integrate the peak areas for the MRM transitions of 5-FUTP and the internal standard.

  • Calculate the concentration of 5-FUTP in the original sample by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

Conclusion

5-Fluorouridine 5'-triphosphate is a molecule of significant interest in both clinical and research settings. As the active metabolite of 5-FU, its role in RNA-directed cytotoxicity is fundamental to the efficacy of fluoropyrimidine chemotherapy. For researchers, 5-FUTP provides a powerful tool to investigate the intricacies of RNA biology. The detailed protocols provided in this guide offer a starting point for the synthesis, purification, and analysis of this important nucleotide analog, enabling further advancements in drug development and our understanding of fundamental biological processes.

References

• 1. dupont.com [dupont.com]
• 2. In vitro transcription of guide RNAs and 5'-triphosphate removal [protocols.io]
• 3. researchgate.net [researchgate.net]

Spectroscopic Properties of 5-Fluorouridine 5'-triphosphate-19F: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of 5-Fluorouridine 5'-triphosphate (5-FUTP), with a primary focus on its 19F Nuclear Magnetic Resonance (NMR) characteristics. 5-FUTP is a key metabolite of the widely used anticancer drug 5-fluorouracil (B62378) (5-FU), and understanding its spectroscopic signature is crucial for monitoring drug metabolism, elucidating mechanisms of action, and developing new therapeutic strategies.

Introduction to 5-Fluorouridine 5'-triphosphate and 19F NMR

5-Fluorouridine 5'-triphosphate is an analog of uridine (B1682114) triphosphate where a fluorine atom replaces the hydrogen at the C5 position of the pyrimidine (B1678525) ring. As an active metabolite of 5-FU, 5-FUTP exerts its cytotoxic effects primarily through its incorporation into RNA, leading to the disruption of RNA synthesis and function.[1][2][3][4]

19F NMR spectroscopy is a powerful analytical technique for studying fluorinated molecules like 5-FUTP. The 19F nucleus has a spin of 1/2, 100% natural abundance, and a high gyromagnetic ratio, resulting in high sensitivity and sharp NMR signals.[5] Furthermore, the large chemical shift range of 19F NMR provides excellent signal dispersion, allowing for the resolution of different fluorinated metabolites in complex biological samples.[6] The absence of endogenous fluorine signals in most biological systems makes 19F NMR a highly specific tool for tracking the fate of fluorinated drugs and their metabolites in vitro and in vivo.[5]

Quantitative 19F NMR Spectroscopic Data

The following tables summarize the available quantitative 19F NMR data for 5-FUTP and related compounds. It is important to note that specific spectroscopic parameters for 5-FUTP are not extensively reported in the literature, and the provided values are based on available data for 5-FUTP and structurally similar fluoropyrimidine nucleotides.

Table 1: 19F NMR Chemical Shifts of 5-FUTP and Related Metabolites

Compound	Abbreviation	Typical 19F Chemical Shift (δ) in ppm	Reference
5-Fluorouridine 5'-triphosphate	5-FUTP	~ -167	[1]
5-Fluorouracil	5-FU	~ -168	[1]
5-Fluorouridine	5-FUrd	~ -167	[1]
5-Fluorouridine 5'-monophosphate	5-FUMP	~ -167	[1]
5-Fluorouridine 5'-diphosphate	5-FUDP	~ -167	[1]

Note: Chemical shifts are typically referenced to an external standard such as trifluoroacetic acid (TFA) at -76.55 ppm or CFCl₃ at 0 ppm. The chemical shift of 5-FUTP can vary depending on factors such as solvent, pH, temperature, and binding to macromolecules.[1][7] A study by Malet-Martino et al. (1999) investigated the pH dependence of the 19F NMR resonances of fluorouracil anabolites, including FUTP, over a pH range of 4.5-7.8, providing a basis for analyzing spectra from biological samples.[7]

Table 2: 19F Spin-Spin Coupling Constants (J-Coupling)

Coupling Type	Description	Typical Value (Hz)
nJ(F,H)	Coupling between fluorine and protons over 'n' bonds.	Varies significantly with 'n' and geometry.
nJ(F,P)	Coupling between fluorine and phosphorus over 'n' bonds.	Expected but specific values for 5-FUTP are not reported.
nJ(F,C)	Coupling between fluorine and carbon over 'n' bonds.	Varies with 'n'.

Note: 19F can exhibit coupling to various nuclei, including protons (¹H) and phosphorus (³¹P). The magnitude of these couplings provides valuable structural information.[8][9]

Table 3: 19F NMR Relaxation Times (T1 & T2)

Specific longitudinal (T1) and transverse (T2) relaxation times for 5-FUTP are not explicitly detailed in the available literature. However, understanding the principles of 19F relaxation is crucial for quantitative NMR experiments.

Parameter	Description	General Considerations
T1 (Longitudinal Relaxation)	The time constant for the recovery of the net magnetization along the main magnetic field (z-axis).	For quantitative analysis, the relaxation delay (D1) in the NMR pulse sequence should be at least 5 times T1 to ensure full relaxation.[8]
T2 (Transverse Relaxation)	The time constant for the decay of the transverse magnetization in the xy-plane. T2 is related to the signal linewidth.	T2 values can be influenced by molecular size, viscosity, and chemical exchange processes.

Note: 19F relaxation is influenced by dipole-dipole interactions with neighboring nuclei (primarily ¹H) and by chemical shift anisotropy (CSA). The contribution of each mechanism depends on the magnetic field strength and molecular motion.[6][10]

Signaling and Metabolic Pathways

The primary mechanism of action of 5-FU involves its intracellular conversion to active metabolites, including 5-FUTP. This metabolic activation pathway is a critical determinant of the drug's efficacy and toxicity.

Caption: Metabolic pathway of 5-Fluorouracil to 5-FUTP and its incorporation into RNA.

Experimental Protocols

This section outlines general methodologies for the preparation and 19F NMR analysis of samples containing 5-FUTP. These protocols are based on established procedures for fluorinated nucleotides and may require optimization for specific experimental conditions.

Sample Preparation

For In Vitro 19F NMR Spectroscopy:

• Synthesis of 5-FUTP: 5-FUTP can be synthesized enzymatically from 5-fluorouridine.[11][12]

• Solvent Selection: Dissolve the purified 5-FUTP in a suitable deuterated solvent (e.g., D₂O) to a final concentration appropriate for NMR analysis (typically in the millimolar range). The choice of solvent should ensure the stability and solubility of the nucleotide.

• Buffer and pH Adjustment: Use a suitable buffer (e.g., phosphate (B84403) or Tris buffer) to maintain a stable pH. The pH of the sample should be carefully adjusted and recorded, as the 19F chemical shift of 5-FUTP is pH-dependent.[7]

• Internal Standard: For quantitative analysis, add a known concentration of an internal standard with a 19F signal that does not overlap with the signals of interest. Common standards include trifluoroacetic acid (TFA) or other stable fluorinated compounds.

• Sample Filtration: If any particulate matter is present, filter the sample into a clean NMR tube to ensure a homogeneous solution.

Caption: Workflow for preparing in vitro 19F NMR samples of 5-FUTP.

19F NMR Data Acquisition

• Spectrometer Setup: Use a high-field NMR spectrometer equipped with a fluorine-sensitive probe. Tune and match the probe for the 19F frequency.

• Pulse Sequence: A simple one-pulse sequence with proton decoupling is typically sufficient for acquiring a 1D 19F NMR spectrum. For quantitative measurements, an inverse-gated decoupling sequence should be used to suppress the Nuclear Overhauser Effect (NOE).[8]

• Acquisition Parameters:

  • Spectral Width: Set a wide spectral width (e.g., 200-300 ppm) to ensure all fluorinated species are observed.

  • Acquisition Time (AT): A typical AT of 1-2 seconds is sufficient for good resolution.

  • Relaxation Delay (D1): For quantitative analysis, set D1 to at least 5 times the longest T1 of the signals of interest to allow for full relaxation.[8]

  • Number of Scans (NS): The number of scans will depend on the sample concentration and the desired signal-to-noise ratio.

Data Processing and Analysis

• Fourier Transformation: Apply an exponential line broadening factor (e.g., 1-2 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.

• Phasing and Baseline Correction: Manually phase the spectrum and perform a baseline correction to ensure accurate integration.

• Chemical Shift Referencing: Reference the chemical shift scale to the internal standard.

• Integration and Quantification: Integrate the area of the 19F signal corresponding to 5-FUTP and compare it to the integral of the internal standard of known concentration to determine the concentration of 5-FUTP in the sample.

Conclusion

This technical guide provides a summary of the key spectroscopic properties of 5-Fluorouridine 5'-triphosphate-19F. While specific quantitative data for some NMR parameters of 5-FUTP remain to be fully elucidated, the information presented here, including its characteristic chemical shift, metabolic pathway, and established protocols for 19F NMR spectroscopy, serves as a valuable resource for researchers in drug development and molecular biology. The application of 19F NMR to study 5-FUTP and other fluorinated metabolites offers a powerful, non-invasive approach to understanding the pharmacology of fluoropyrimidine-based cancer therapies. Further research is warranted to fully characterize the 19F NMR parameters of 5-FUTP under various physiological conditions to enhance the quantitative analysis of this important metabolite.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 6. biophysics.org [biophysics.org]
• 7. Assignment and pH dependence of the 19F-NMR resonances from the fluorouracil anabolites involved in fluoropyrimidine chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 19Flourine NMR [chem.ch.huji.ac.il]
• 9. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 10. researchgate.net [researchgate.net]
• 11. Collection - Synthesis of 5-Fluoropyrimidine Nucleotides as Sensitive NMR Probes of RNA Structure - Journal of the American Chemical Society - Figshare [acs.figshare.com]
• 12. researchgate.net [researchgate.net]

Navigating the Stability of 5-Fluorouridine 5'-triphosphate-¹⁹F: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluorouridine 5'-triphosphate (5-FUTP) is a critical active metabolite of the widely used chemotherapeutic agent 5-Fluorouracil (B62378) (5-FU).[1][2] Its direct incorporation into RNA is a key mechanism of 5-FU's cytotoxic activity, leading to disruption of RNA processing and function.[2][3] For researchers and drug development professionals utilizing ¹⁹F-labeled 5-FUTP for applications such as biomolecular NMR and in vivo tracking, a thorough understanding of its stability and appropriate storage conditions is paramount to ensure experimental integrity and the reliability of results. This technical guide provides a comprehensive overview of the known stability characteristics of 5-FUTP, recommended storage conditions, and methodologies for its stability assessment. While direct, extensive stability data for 5-FUTP is not widely published, this guide synthesizes information from commercial suppliers, studies on its parent compound 5-FU, and general knowledge of nucleotide triphosphate chemistry to provide a practical framework.

Recommended Storage Conditions

The primary recommendation for the storage of 5-FUTP solutions is based on information from commercial suppliers. To maintain its integrity, 5-Fluorouridine 5'-triphosphate should be stored under the following conditions:

Parameter	Recommendation	Source
Temperature	-20°C	[4]
Light	Protect from light	[4]
Form	Aqueous solution is the most stable form for di- and triphosphates.
Long-term Storage	For periods longer than 4 weeks, storage at ≤ -20°C is recommended.	[5]

For lyophilized powders, while they are generally more stable at room temperature for short periods, long-term storage at -20°C or colder is advisable.[5]

Physicochemical Stability and Degradation Pathways

The stability of 5-FUTP is influenced by several factors, including temperature, pH, and the presence of enzymes. The molecule has two main points of potential degradation: the triphosphate chain and the 5-fluorouracil moiety.

Hydrolysis of the Triphosphate Chain

The triphosphate chain of 5-FUTP is susceptible to hydrolysis, which can occur both chemically and enzymatically. This is a common degradation pathway for all nucleoside triphosphates. The hydrolysis proceeds in a stepwise manner, yielding 5-Fluorouridine 5'-diphosphate (5-FUDP), then 5-Fluorouridine 5'-monophosphate (5-FUMP), and finally 5-Fluorouridine. This process is catalyzed by acidic conditions and by phosphatases.

Stability of the 5-Fluorouracil Moiety

The stability of the 5-fluorouracil base itself is crucial. Studies on 5-FU provide valuable insights into its potential degradation. 5-FU is known to be:

• Relatively stable in neutral and alkaline solutions. [6]

• Prone to degradation under acidic conditions. [6][7]

• Susceptible to photodegradation, hence the need for light protection. [6]

A study on 5-FU in aqueous solutions indicated that hydrolysis is minimal at alkaline pH but follows first-order kinetics in acidic environments.[7] Another study showed that 5-FU solutions were stable for extended periods when stored at refrigerated or room temperatures, with only slight pH changes.[8] However, precipitation can occur at lower pH values.[9]

The primary degradation pathway of 5-FU in alkaline solutions involves the hydration of the C5-C6 double bond, followed by either defluorination or cleavage of the pyrimidine (B1678525) ring.[10]

Enzymatic Degradation

In a biological context, 5-FUTP can be subject to enzymatic degradation. The metabolic pathway of 5-FU involves several enzymes that could potentially act on 5-FUTP.[3][11][12] Of particular importance are phosphatases, which can hydrolyze the phosphate (B84403) bonds. Additionally, enzymes involved in pyrimidine metabolism could potentially modify the 5-fluorouracil base.

Experimental Protocols for Stability Assessment

To empirically determine the stability of 5-FUTP under specific experimental conditions, a validated stability-indicating analytical method is required. High-Performance Liquid Chromatography (HPLC) with UV detection is a suitable technique for this purpose.

Proposed HPLC Method for 5-FUTP Stability Testing

This proposed method is based on established protocols for 5-FU and its metabolites.[6][13][14][15][16]

Objective: To separate and quantify 5-FUTP and its potential degradation products (5-FUDP, 5-FUMP, 5-Fluorouridine, and 5-Fluorouracil).

Instrumentation:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).

Mobile Phase:

• A gradient elution is recommended to separate compounds with a wide range of polarities (from the highly polar triphosphate to the less polar nucleobase).

• Solvent A: Aqueous buffer, such as 50 mM potassium phosphate (KH₂PO₄) adjusted to a pH between 5.0 and 7.0.

• Solvent B: Acetonitrile or methanol.

• A suggested starting point for the gradient could be 100% Solvent A, with a linear gradient to an increasing concentration of Solvent B over 20-30 minutes.

Detection:

• UV detection at approximately 265 nm.[6]

Sample Preparation:

• Dilute the 5-FUTP solution to a suitable concentration (e.g., 10-100 µg/mL) in the initial mobile phase or a buffer that matches the storage condition being tested.

Validation Parameters (based on ICH Q2(R1) guidelines):

• Specificity: Demonstrate that the method can resolve 5-FUTP from its degradation products and any other components in the sample matrix. This can be achieved by analyzing stressed samples (e.g., acid, base, heat, light, oxidation).

• Linearity: Establish a linear relationship between the analyte concentration and the detector response over a defined range.

• Accuracy: Determine the closeness of the measured value to the true value by analyzing samples with known concentrations.

• Precision: Assess the repeatability (intra-day) and intermediate precision (inter-day) of the method.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

Visualizations

Logical Relationship for 5-FUTP Storage and Handling

Caption: Recommended workflow for handling and storing 5-FUTP.

Potential Degradation Pathway of 5-FUTP

Caption: Potential chemical and enzymatic degradation pathways of 5-FUTP.

Conclusion

References

• 1. Cas 3828-96-4,5-fluorouridine 5'-triphosphate | lookchem [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 5-Fluorouridine 5′-triphosphate (5F-UTP) - Cambridge Isotope Laboratories, ULM-10696-CA [isotope.com]
• 5. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]
• 6. A Stability-Indicating RP-HPLC Assay Method for 5-Fluorouracil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Long-Term Stability of 5-Fluorouracil in 0.9% Sodium Chloride after Freezing, Microwave Thawing, and Refrigeration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stability of fluorouracil administered through four portable infusion pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Hydrolytic pathway of 5-fluorouracil in aqueous solutions for clinical use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pre-treatment evaluation of 5-fluorouracil degradation rate: association of poor and ultra-rapid metabolism with severe toxicity in a colorectal cancer patients cohort - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. rjptonline.org [rjptonline.org]

5-Fluorouridine 5'-triphosphate: A Comprehensive Technical Guide for Researchers

CAS Number: 3828-96-4

This technical guide provides an in-depth overview of 5-Fluorouridine 5'-triphosphate (5-FUTP), a critical metabolite of the widely used chemotherapeutic agent 5-Fluorouracil (5-FU). This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its properties, suppliers, mechanism of action, and relevant experimental protocols.

Core Concepts and Properties

5-Fluorouridine 5'-triphosphate is a fluorinated analog of the naturally occurring uridine (B1682114) triphosphate (UTP). Its significance in cellular processes stems from its role as an active metabolite of 5-FU.[1][2][3] Following the administration of 5-FU, it undergoes a series of intracellular conversions to form 5-FUTP, along with other active metabolites like 5-fluoro-2'-deoxyuridine (B1346552) monophosphate (FdUMP) and 5-fluoro-2'-deoxyuridine triphosphate (FdUTP).[3] While FdUMP primarily inhibits thymidylate synthase, leading to DNA synthesis disruption, and FdUTP can be misincorporated into DNA, a substantial body of evidence points to the incorporation of 5-FUTP into RNA as a primary driver of 5-FU's cytotoxic effects.[4][5]

The incorporation of 5-FUTP into various RNA species, including ribosomal RNA (rRNA), messenger RNA (mRNA), and transfer RNA (tRNA), disrupts their normal processing, maturation, and function.[2][5] This leads to impaired ribosome biogenesis, aberrant protein synthesis, and ultimately, cell death.[4][6]

Chemical and Physical Properties:

Property	Value
CAS Number	3828-96-4
Molecular Formula	C₉H₁₄FN₂O₁₅P₃[7]
Molecular Weight	502.13 g/mol
Synonyms	FUTP, 5-Fluoro-UTP, 5-Fluorouridine triphosphate[7]

Supplier Information

A variety of chemical and biotechnology companies supply 5-Fluorouridine 5'-triphosphate for research purposes. The compound is typically available as a solution, often as a salt (e.g., sodium or ammonium (B1175870) salt). When sourcing this compound, it is crucial to consider purity, concentration, and formulation to ensure experimental reproducibility.

Table of Potential Suppliers:

Supplier	Product Name
MedchemExpress	5-Fluorouridine 5'-triphosphate-19F
Silantes	Fluorouridine 5′-triphosphate
Sierra Bioresearch	5-Fluorouridine-5'-triphosphate (FUTP)
Benchchem	5-Fluorouridine 5'-triphosphate
EvitaChem	5-Fluorouridine 5'-triphosphate-13C,19F,d1
LookChem	5-fluorouridine 5'-triphosphate
Cambridge Isotope Laboratories	5-Fluorouridine 5′-triphosphate, ammonium salt
Biosynth	5-Fluorouridine-5'-triphosphate sodium salt

Note: This is not an exhaustive list, and availability may vary. Researchers should contact suppliers directly for current product specifications and pricing.

Mechanism of Action and Signaling Pathways

The primary mechanism of action of 5-FUTP is its incorporation into RNA, leading to what is often termed "RNA damage." This triggers a cascade of cellular events culminating in apoptosis.

Metabolic Activation of 5-FU to 5-FUTP

The conversion of 5-FU to 5-FUTP is a multi-step enzymatic process within the cell.

Caption: Metabolic activation pathway of 5-Fluorouracil (5-FU) to 5-Fluorouridine 5'-triphosphate (5-FUTP).

Downstream Effects of 5-FUTP Incorporation into RNA

Once incorporated into RNA, 5-FUTP disrupts critical cellular processes. The incorporation into rRNA is particularly detrimental, leading to impaired ribosome assembly and function. This can trigger a "ribotoxic stress response," activating signaling pathways that lead to apoptosis. While the direct downstream signaling from 5-FUTP-induced RNA damage is an area of active research, it is known to contribute to the overall cytotoxicity of 5-FU, which can involve pathways like JAK/STAT, Wnt, Notch, and NF-κB in the context of drug resistance.[8]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. 5-FU Metabolism in Cancer and Orally-Administrable 5-FU Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Fluorouracil: A Narrative Review on the Role of Regulatory Mechanisms in Driving Resistance to This Chemotherapeutic Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An RNA Damage Response Network Mediates the Lethality of 5-FU in Clinically Relevant Tumor Types - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploring the intracellular pharmacokinetics of the 5‐fluorouracil nucleotides during capecitabine treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An RNA damage response network mediates the lethality of 5-FU in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5-Fluorouridine 5'-triphosphate | C9H14FN2O15P3 | CID 10255482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Signaling Pathways Involved in 5-FU Drug Resistance in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the 19F Chemical Shift of 5-Fluorouridine 5'-triphosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluorouridine 5'-triphosphate (5-FUTP) is a key metabolite of the widely used chemotherapeutic agent 5-fluorouracil (B62378) (5-FU). The incorporation of a fluorine atom at the C5 position of the uracil (B121893) ring provides a powerful spectroscopic probe for non-invasive monitoring of drug metabolism and interaction with biological targets using ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. The ¹⁹F chemical shift of 5-FUTP is exquisitely sensitive to its local microenvironment, offering a window into molecular interactions, conformational changes, and the physicochemical conditions of its surroundings. This technical guide provides an in-depth exploration of the mechanisms governing the ¹⁹F chemical shift of 5-FUTP, supported by quantitative data, detailed experimental protocols, and visual representations of relevant pathways and workflows.

The ¹⁹F nucleus is an ideal probe for in-vivo studies due to its 100% natural abundance, high gyromagnetic ratio, and the absence of endogenous background signals in biological systems.[1] The large chemical shift dispersion of ¹⁹F affords high resolution, enabling the distinction between various fluorinated metabolites.[1]

Core Mechanisms Influencing the ¹⁹F Chemical Shift of 5-FUTP

The ¹⁹F chemical shift is primarily dictated by the local electronic environment of the fluorine nucleus. Variations in this environment, induced by a range of factors, lead to changes in the shielding of the nucleus from the external magnetic field, resulting in a shift in its resonance frequency.

Electronic Effects and Intramolecular Factors

The electron density around the fluorine atom in the 5-fluorouracil ring is the most significant determinant of its chemical shift. The presence of electronegative substituents, such as the oxygen and nitrogen atoms within the pyrimidine (B1678525) ring, significantly deshields the fluorine nucleus, causing a downfield shift.[2] Resonance effects within the aromatic ring system also play a crucial role in modulating the electron density and, consequently, the ¹⁹F chemical shift.[2]

Solvent Effects and Intermolecular Interactions

The solvent environment can profoundly impact the ¹⁹F chemical shift. Hydrogen bonding between the fluorine atom or adjacent carbonyl groups of the uracil ring and protic solvents can alter the electronic distribution and lead to chemical shift changes. Furthermore, the polarity of the solvent influences the shielding of the fluorine nucleus.

pH Dependence

The ¹⁹F chemical shift of 5-FUTP is sensitive to pH changes in the surrounding medium. This is primarily due to the protonation and deprotonation of the uracil ring. The pKa of the N3 proton of the 5-fluorouracil moiety is in the physiological range, and changes in its protonation state alter the electronic structure of the ring, which is reflected in the ¹⁹F chemical shift. This property allows for the potential use of fluorinated nucleotides to measure intracellular pH.

Metal Ion Coordination

The triphosphate chain of 5-FUTP can chelate divalent metal ions, most notably magnesium (Mg²⁺), which is abundant in the intracellular environment. The binding of Mg²⁺ to the phosphate (B84403) groups can induce conformational changes in the nucleotide and alter the electronic environment of the uracil ring through space, thereby influencing the ¹⁹F chemical shift. Studies on fluorinated chelators have demonstrated the sensitivity of the ¹⁹F chemical shift to magnesium ion concentration.[2]

Molecular Interactions and Conformational Changes

The interaction of 5-FUTP with other molecules, particularly enzymes and nucleic acids, can lead to significant changes in its ¹⁹F chemical shift. These interactions can induce conformational changes in the 5-FUTP molecule, altering the spatial relationship of different functional groups and, consequently, the local electronic environment of the fluorine atom. For instance, the incorporation of 5-fluorouracil into tRNA results in different ¹⁹F chemical shifts depending on whether the residue is in a helical stem or a loop region.[3]

Quantitative Data: ¹⁹F Chemical Shifts of 5-FUTP and its Metabolites

The following table summarizes the typical ¹⁹F NMR chemical shifts for 5-FUTP and related metabolites of 5-fluorouracil. It is important to note that these values can vary depending on the specific experimental conditions such as solvent, pH, temperature, and the presence of binding partners.[1]

Compound	Abbreviation	Typical ¹⁹F Chemical Shift (ppm) relative to CFCl₃
5-Fluorouracil	5-FU	~ -168
5-Fluorouridine	FUR	~ -167
5-Fluorouridine Monophosphate	FUMP	~ -167
5-Fluorouridine Diphosphate	FUDP	~ -167
5-Fluorouridine Triphosphate	FUTP	~ -167
5-Fluoro-2'-deoxyuridine	FUdR	~ -167
5-Fluoro-2'-deoxyuridine Monophosphate	FdUMP	~ -169

Note: Chemical shifts are referenced to an external standard, typically trifluorochloromethane (CFCl₃) at 0 ppm or trifluoroacetic acid (TFA) at -76.55 ppm.[1]

Experimental Protocols

Protocol 1: In-Cell ¹⁹F NMR Spectroscopy of 5-FUTP Metabolism

This protocol outlines the general procedure for monitoring the metabolic conversion of 5-FU to 5-FUTP and other fluorinated metabolites in cultured cells.

1. Cell Culture and Treatment: a. Culture the cells of interest to a density of approximately 1-5 x 10⁷ cells/mL. b. Introduce 5-fluorouracil into the cell culture medium at a final concentration typically ranging from 0.1 to 1 mM.[1] c. Incubate the cells for various time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours) to monitor the progression of metabolic conversion.[1]

2. Sample Preparation for NMR: a. Harvest the cells by centrifugation at low speed (e.g., 300 x g for 5 minutes) at 4°C.[1] b. Wash the cell pellet twice with ice-cold phosphate-buffered saline (PBS) to remove any extracellular 5-FU.[1] c. Resuspend the cell pellet in a minimal volume of NMR buffer (e.g., PBS in 90% H₂O/10% D₂O) to achieve a high cell density.[1] d. Transfer the cell suspension to a 5 mm NMR tube. For higher sensitivity, a Shigemi tube can be utilized.[1]

3. ¹⁹F NMR Data Acquisition: a. Acquire 1D ¹⁹F NMR spectra at a constant temperature (e.g., 37°C for mammalian cells).[1] b. Use a simple pulse-acquire sequence. c. Key Acquisition Parameters:

• Pulse Angle: 90° for optimal signal.[1]
• Spectral Width: Sufficient to cover all expected metabolite signals (e.g., 200 ppm).[1]
• Acquisition Time: Typically 0.5 - 1 second.[1]
• Relaxation Delay (D1): Should be at least 5 times the longest T1 relaxation time of the signals of interest for accurate quantification.

4. Data Processing and Analysis: a. Apply an exponential line broadening factor (e.g., 1-2 Hz) to improve the signal-to-noise ratio.[1] b. Perform Fourier transformation, phase correction, and baseline correction.[1] c. Identify the peaks corresponding to 5-FU, 5-FUTP, and other metabolites based on their known chemical shifts.[1] d. Integrate the peak areas to determine the relative concentrations of each metabolite. For absolute quantification, an internal standard of known concentration should be added.[1]

Protocol 2: High-Resolution ¹⁹F NMR of 5-FUTP in Solution

This protocol is suitable for detailed studies of 5-FUTP's physicochemical properties and its interactions with purified components.

1. Sample Preparation: a. Dissolve purified 5-FUTP in a suitable deuterated buffer (e.g., 50 mM phosphate buffer in D₂O). b. For pH titration experiments, prepare a series of samples with varying pH values, carefully measured with a calibrated pH meter. c. For metal ion binding studies, titrate the 5-FUTP solution with a stock solution of the metal salt (e.g., MgCl₂). d. Add a known concentration of an internal reference standard (e.g., trifluoroacetic acid).

2. NMR Data Acquisition: a. Use a high-field NMR spectrometer equipped with a fluorine-sensitive probe. b. Acquire 1D ¹⁹F spectra with proton decoupling to obtain sharp singlets for each fluorine environment. c. Key Acquisition Parameters:

• Temperature: Maintain a constant and accurately controlled temperature (e.g., 25°C).
• Number of Scans: Adjust to achieve an adequate signal-to-noise ratio.
• Relaxation Delay: Ensure complete relaxation for quantitative measurements (≥ 5 x T1).

3. Data Processing and Analysis: a. Process the spectra as described in Protocol 1. b. Accurately reference the chemical shifts to the internal standard. c. For titration experiments, plot the change in chemical shift (Δδ) as a function of pH or metal ion concentration to determine pKa values or binding constants.

Visualizing Pathways and Workflows

Metabolic Pathway of 5-Fluorouracil

The following diagram illustrates the metabolic activation of 5-fluorouracil to its active nucleotide forms, including 5-FUTP.

Caption: Metabolic activation pathway of 5-Fluorouracil (5-FU).

General Experimental Workflow for ¹⁹F NMR Analysis

The diagram below outlines the key steps involved in a typical ¹⁹F NMR experiment for studying 5-FUTP.

Caption: General experimental workflow for ¹⁹F NMR analysis of 5-FUTP.

Conclusion

The ¹⁹F chemical shift of 5-FUTP is a powerful and sensitive reporter of its molecular environment. Understanding the fundamental mechanisms that govern this parameter—ranging from intramolecular electronic effects to complex intermolecular interactions—is crucial for leveraging ¹⁹F NMR in drug development and biomedical research. The quantitative data and detailed protocols provided in this guide serve as a valuable resource for researchers aiming to utilize ¹⁹F NMR to study the metabolism, mechanism of action, and molecular interactions of 5-fluorouracil and its derivatives. The continued development of ¹⁹F NMR techniques promises to further illuminate the intricate roles of fluorinated drugs and their metabolites in biological systems.

References

• 1. Assignment and pH dependence of the 19F-NMR resonances from the fluorouracil anabolites involved in fluoropyrimidine chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. acgpubs.org [acgpubs.org]

The 19F Nucleus: A Comprehensive Technical Guide for NMR Spectroscopy in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

The fluorine-19 (¹⁹F) nucleus has emerged as a powerful and versatile probe in Nuclear Magnetic Resonance (NMR) spectroscopy, offering unique advantages for the structural elucidation, conformational analysis, and interaction studies of fluorinated molecules. Its exceptional properties, including high sensitivity and a wide chemical shift range, have established ¹⁹F NMR as an indispensable tool in diverse fields, particularly in pharmaceutical and materials science. This in-depth guide provides a technical overview of the core properties of the ¹⁹F nucleus, details key experimental protocols, and presents quantitative data to facilitate its application in research and drug development.

Core Properties of the 19F Nucleus

The utility of ¹⁹F NMR spectroscopy stems from the intrinsic nuclear and magnetic properties of the fluorine-19 isotope. It is a spin ½ nucleus, which simplifies spectra by avoiding quadrupolar broadening.[1][2] Furthermore, ¹⁹F is 100% naturally abundant, eliminating the need for isotopic enrichment.[1][2] Its high gyromagnetic ratio, close to that of ¹H, results in a high NMR receptivity, making it one of the most sensitive nuclei for NMR detection after tritium (B154650) (³H) and protons (¹H).[1][3]

A key feature of ¹⁹F NMR is its exceptionally large chemical shift dispersion, spanning a range of approximately 800 ppm.[1][4] This vast range minimizes signal overlap and makes the ¹⁹F chemical shift exquisitely sensitive to the local electronic environment, providing detailed information about molecular structure and interactions.[3][5]

Property	Value	Significance in NMR Spectroscopy
Nuclear Spin (I)	1/2	Results in sharp NMR signals and straightforward spectral interpretation.[1][2]
Natural Abundance	100%	No isotopic labeling is required, simplifying sample preparation.[1][2]
Gyromagnetic Ratio (γ)	251.815 x 10⁶ rad T⁻¹ s⁻¹	High sensitivity, approaching that of ¹H NMR.[1][6]
NMR Frequency	470.594 MHz (at 11.74 T)	Readily accessible on modern multi-nuclear NMR spectrometers.
Receptivity (vs. ¹³C)	4730	High signal-to-noise ratio, enabling rapid data acquisition.[2]
Receptivity (vs. ¹H)	0.83	Comparable sensitivity to proton NMR.[3][4]
Chemical Shift Range	~800 ppm	Excellent signal dispersion, minimizing peak overlap and enhancing resolution.[1][4]
Reference Compound	CFCl₃ (Trichlorofluoromethane)	Defined as 0 ppm for ¹⁹F chemical shift referencing.[7][8]

Factors Influencing 19F Chemical Shifts

The expansive chemical shift range of ¹⁹F is a direct consequence of the significant influence of the local electronic environment on the nucleus. Understanding these factors is crucial for accurate spectral interpretation and structural elucidation.

Factors influencing the 19F NMR chemical shift.

• Electronic Effects : The presence of electron-withdrawing groups (e.g., oxygen, nitrogen) deshields the fluorine nucleus, causing a downfield shift (higher ppm values), while electron-donating groups cause an upfield shift.[7] Resonance effects in aromatic systems can also significantly alter electron density and influence chemical shifts.[7]

• Bonding and Hybridization : The chemical shift of a fluorine atom is dependent on the hybridization state of the carbon to which it is attached. For instance, fluorine bonded to an sp³-hybridized carbon will have a different chemical shift compared to one bonded to an sp²- or sp-hybridized carbon.[7]

• Intermolecular Interactions : Non-covalent interactions such as hydrogen bonding and dipole-dipole interactions can perturb the electronic environment of the fluorine atom, leading to changes in its chemical shift.[7]

• Environmental Factors : Solvent polarity and temperature can influence the electronic surroundings of the fluorine nucleus, resulting in altered chemical shifts.[7]

Spin-Spin Coupling in 19F NMR

Spin-spin coupling between ¹⁹F and other NMR-active nuclei provides valuable information about bond connectivity and molecular stereochemistry.

Coupling Nuclei	Coupling Type	Typical Coupling Constant (J) Range (Hz)
¹⁹F - ¹⁹F	Geminal (²JFF)	250 - 300
Vicinal (³JFF)	0 - 40
Long-range (⁴JFF, ⁵JFF)	Commonly observed, typically smaller than ³JFF
¹⁹F - ¹H	Geminal (²JFH)	40 - 80
Vicinal (³JFH)	2 - 50
¹⁹F - ¹³C	One-bond (¹JFC)	150 - 250
Two-bond (²JFC)	15 - 35
Three-bond (³JFC)	0 - 10

• Homonuclear Coupling (¹⁹F-¹⁹F) : Coupling constants between fluorine atoms are generally larger than those between protons.[1] Long-range couplings are also frequently observed.[1]

• Heteronuclear Coupling (¹⁹F-¹H, ¹⁹F-¹³C) : Coupling between fluorine and protons is very common and provides crucial structural information.[1] One-bond coupling to ¹³C is particularly large.[9]

Experimental Protocols

Standard 1D ¹⁹F NMR Experiment

This protocol outlines the acquisition of a standard one-dimensional ¹⁹F NMR spectrum, often with proton decoupling to simplify the spectrum.

Workflow for a standard 1D 19F NMR experiment.

Methodology:

• Sample Preparation :

  • Dissolve the fluorinated compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • For quantitative analysis, ensure complete dissolution. An internal or external reference standard (e.g., CFCl₃) can be added for precise chemical shift referencing.[10]

• Instrument Setup :

  • Use an NMR spectrometer equipped with a probe capable of ¹⁹F detection.

  • Tune and match the probe to the ¹⁹F frequency to ensure optimal sensitivity.

• Acquisition Parameters :

  • Pulse Program : A standard 1D pulse sequence with proton decoupling (e.g., zgfhigqn on Bruker systems) is commonly used.[11]

  • Spectral Width (SW) : Set a wide spectral width to encompass the entire expected range of ¹⁹F chemical shifts.

  • Number of Scans (NS) : Adjust based on the sample concentration to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (D1) : For quantitative measurements, D1 should be at least 5 times the longest T₁ relaxation time of the signals of interest to ensure full relaxation.[12]

• Data Processing :

  • Apply an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3-1.0 Hz) to improve the signal-to-noise ratio.[10]

  • Perform a Fourier transform of the Free Induction Decay (FID) to obtain the frequency-domain spectrum.

  • Phase and baseline correct the spectrum.

  • Reference the chemical shifts to the appropriate standard.[10]

¹⁹F NMR for Fragment-Based Drug Discovery (FBDD)

¹⁹F NMR is a powerful technique for fragment-based screening due to the absence of background signals from biological macromolecules and the high sensitivity of the ¹⁹F chemical shift to binding events.[4][13]

Methodology:

• Sample Preparation :

  • Prepare a stock solution of the target protein in a suitable NMR buffer (e.g., 50 mM phosphate, 100 mM NaCl, pH 7.4) containing 10% D₂O for the field-frequency lock.[14]

  • Create cocktails of 10-20 fluorinated fragments at a known concentration in the same buffer.[14]

• NMR Data Acquisition :

  • Acquire a reference 1D ¹⁹F NMR spectrum of each fragment cocktail without the protein.[14]

  • Acquire a 1D ¹⁹F NMR spectrum of each cocktail in the presence of the target protein.[14]

  • A Carr-Purcell-Meiboom-Gill (CPMG) or other T₂-filter pulse sequence can be employed to selectively observe signals from fragments that are in exchange between the free and bound states.[11][14]

• Data Analysis :

  • Compare the spectra with and without the protein.

  • Binding events are identified by changes in the ¹⁹F chemical shift, line broadening (increase in the transverse relaxation rate, T₂), or a decrease in signal intensity in T₂-filtered experiments.[14]

• Hit Validation :

  • Validate hits by performing titration experiments to determine the dissociation constant (Kd).

  • Use competition binding experiments with a known ligand to confirm the binding site.[14]

In-Cell ¹⁹F NMR Spectroscopy

A cutting-edge application of ¹⁹F NMR is the study of proteins and drug molecules directly within living cells, providing insights into their behavior in a native biological context.[3][14]

Methodology:

• Protein Labeling and Cell Culture :

  • Express the protein of interest with a covalently attached or biosynthetically incorporated fluoro-amino acid in a suitable expression system (e.g., E. coli).

  • Introduce the labeled protein into mammalian cells via methods such as electroporation or cell-penetrating peptides.

• Sample Preparation for NMR :

  • Harvest the cells containing the ¹⁹F-labeled protein.

  • Gently pellet the cells and resuspend them in a suitable buffer for NMR analysis.

• NMR Data Acquisition :

  • Acquire ¹⁹F NMR spectra using a spectrometer equipped for biological samples.

  • Specialized pulse sequences may be required to suppress broad background signals and enhance the signals from the labeled protein.

• Data Analysis :

  • Analyze changes in the ¹⁹F chemical shifts and line shapes to monitor protein conformation, dynamics, and interactions with endogenous binding partners or administered drugs within the cellular environment.

Conclusion

The unique properties of the ¹⁹F nucleus make it an exceptionally informative probe for NMR spectroscopy. Its high sensitivity, 100% natural abundance, and vast chemical shift range provide a powerful platform for the detailed characterization of fluorinated molecules. For researchers and professionals in drug development, mastering the principles and applications of ¹⁹F NMR opens up new avenues for understanding molecular structure, dynamics, and interactions, from isolated molecules to complex biological systems. The methodologies outlined in this guide provide a solid foundation for leveraging the full potential of ¹⁹F NMR in advancing scientific discovery.

References

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. Active Nuclei Fluorine-19 NMR Spectroscopy - Anasazi Instruments [aiinmr.com]
• 3. Small, but powerful and attractive: 19F in biomolecular NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biophysics.org [biophysics.org]
• 6. researchgate.net [researchgate.net]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Nmr spectroscopy of fluorine 19 | PPTX [slideshare.net]
• 9. 19F-centred NMR analysis of mono-fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. 19Flourine NMR [chem.ch.huji.ac.il]
• 13. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 14. benchchem.com [benchchem.com]

5-Fluorouridine 5'-triphosphate-19F: A Technical Guide to its Role as a Key Metabolite of 5-Fluorouracil

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of 5-Fluorouridine (B13573) 5'-triphosphate (5-FUTP) as a key anabolic metabolite of the widely used chemotherapeutic agent, 5-fluorouracil (B62378) (5-FU). This document provides a comprehensive overview of the metabolic activation of 5-FU, the mechanisms of action of 5-FUTP, and its implications for cancer therapy and drug resistance. Detailed experimental protocols for the quantification of 5-FUTP and the assessment of 5-FU cytotoxicity are provided, alongside quantitative data and visual representations of the core biological pathways and experimental workflows.

Introduction: The Central Role of 5-FUTP in 5-Fluorouracil's Mechanism of Action

5-Fluorouracil, a cornerstone of chemotherapy for various solid tumors, including colorectal, breast, and head and neck cancers, functions as a prodrug that requires intracellular conversion to its active metabolites to exert its cytotoxic effects. While the inhibition of thymidylate synthase by 5-fluoro-2'-deoxyuridine-5'-monophosphate (B95003) (FdUMP) has historically been considered a primary mechanism of 5-FU action, it is now well-established that the incorporation of 5-fluorouridine 5'-triphosphate (5-FUTP) into RNA is a major contributor to its anti-tumor activity.[1][2]

Upon cellular uptake, 5-FU is anabolized through a series of enzymatic reactions into three main active metabolites: FdUMP, 5-fluoro-2'-deoxyuridine (B1346552) 5'-triphosphate (FdUTP), and 5-FUTP.[3] 5-FUTP is a substrate for RNA polymerases and is incorporated into various RNA species, leading to disruptions in RNA processing and function.[2][4] This RNA-directed cytotoxicity is a critical aspect of 5-FU's therapeutic efficacy and a key area of research for understanding and overcoming drug resistance.[5][6]

Quantitative Data on 5-FU and its Metabolites

The cytotoxic efficacy of 5-FU and the intracellular concentrations of its metabolites, including 5-FUTP, can vary significantly across different cancer cell lines and patient samples. The following tables summarize key quantitative data from the literature.

Table 1: IC50 Values of 5-Fluorouracil in Various Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Culture Conditions	Citation
HCT-116	Colorectal Carcinoma	5	48h treatment	[7]
HT-29	Colorectal Adenocarcinoma	8	48h treatment	[7]
LOVO	Colorectal Adenocarcinoma	26	48h treatment	[7]
WiDr	Colorectal Adenocarcinoma	Not specified	Not specified	[8]
SW48	Colorectal Adenocarcinoma	19.85	48h treatment, 2D culture	[9]
LS180	Colorectal Adenocarcinoma	58.22	48h treatment, 2D culture	[9]
HCT116 (Resistant)	Colorectal Carcinoma	29	72h treatment	[10]
HT29 (Resistant)	Colorectal Adenocarcinoma	Not specified	Not specified	[11]
MKN45	Gastric Cancer	23.8	Not specified	[6]
MKN45/F2R (Resistant)	Gastric Cancer	161	Not specified	[6]
HEp-2	Squamous Cell Carcinoma	Not specified	Not specified	[8]
Hep G2	Hepatoma	Not specified	Not specified	[8]
MCF-7	Breast Carcinoma	Not specified	Not specified	[8]

Table 2: Intracellular Concentrations of 5-FUTP in Human Cells Following 5-FU or Capecitabine (B1668275) Treatment

Cell Type	Treatment	5-FUTP Concentration	Time Point	Analytical Method	Citation
Peripheral Blood Mononuclear Cells (PBMCs)	Capecitabine (Day 1)		Various	LC-MS/MS	[12]
Peripheral Blood Mononuclear Cells (PBMCs)	Capecitabine (Day 14)	0.64 - 14 µM	Various	LC-MS/MS	[12]
Peripheral Blood Mononuclear Cells (PBMCs)	5-FU (400 mg/m²)	Up to 3054 fmol/10⁶ cells	Not specified	LC-MS/MS	[1]

Signaling Pathways and Experimental Workflows

Visualizing the complex metabolic and signaling pathways of 5-FU is crucial for understanding its mechanism of action. The following diagrams were generated using the Graphviz DOT language to illustrate these processes.

Caption: Metabolic activation pathways of 5-fluorouracil (5-FU).

Caption: 5-FUTP-mediated RNA damage signaling pathway.

Caption: General experimental workflow for 5-FU metabolite analysis.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the accurate study of 5-FUTP and its effects. The following sections provide step-by-step methodologies for key experiments.

Cell Viability (MTT) Assay for IC50 Determination of 5-Fluorouracil

This protocol is for determining the half-maximal inhibitory concentration (IC50) of 5-FU in adherent cancer cell lines.

Materials:

• Adherent cancer cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• 5-Fluorouracil (5-FU) stock solution (e.g., 100 mM in DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells from a sub-confluent culture flask.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Drug Treatment:

  • Prepare serial dilutions of 5-FU in complete medium from the stock solution. A common concentration range to test is 0.1 µM to 100 µM.

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of 5-FU. Include a vehicle control (medium with the same concentration of DMSO as the highest 5-FU concentration) and a no-treatment control.

  • Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 5-10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each 5-FU concentration relative to the untreated control.

  • Plot the percentage of cell viability against the log of the 5-FU concentration and determine the IC50 value using non-linear regression analysis.

Extraction and Quantification of 5-FUTP by 19F NMR Spectroscopy

This protocol outlines the general steps for the analysis of 5-FU metabolites in cultured cells using 19F NMR.

Materials:

• Cultured cancer cells

• 5-Fluorouracil

• Ice-cold PBS

• Perchloric acid (PCA), 0.6 M

• Potassium hydroxide (B78521) (KOH), 3 M

• Deuterium oxide (D₂O)

• NMR tubes

• High-field NMR spectrometer with a fluorine probe

Procedure:

• Cell Culture and Treatment:

  • Culture cells to a high density (e.g., >1x10⁸ cells) to ensure a sufficient amount of metabolites for detection.

  • Treat the cells with 5-FU at the desired concentration and for the desired time period.

• Metabolite Extraction:

  • Harvest the cells by centrifugation and wash them twice with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold 0.6 M PCA and vortex vigorously.

  • Incubate on ice for 30 minutes to precipitate proteins and other macromolecules.

  • Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

  • Carefully collect the supernatant containing the acid-soluble metabolites.

  • Neutralize the supernatant by adding 3 M KOH dropwise on ice until the pH is between 6.5 and 7.5.

  • Centrifuge to remove the potassium perchlorate (B79767) precipitate.

  • Lyophilize the supernatant to dryness.

• NMR Sample Preparation:

  • Reconstitute the lyophilized extract in a minimal volume of D₂O (e.g., 500 µL) containing a known concentration of a fluorine-containing reference standard (e.g., trifluoroacetic acid).

  • Transfer the sample to an NMR tube.

• 19F NMR Data Acquisition:

  • Acquire 1D 19F NMR spectra on a high-field spectrometer.

  • Typical acquisition parameters include a 90° pulse, a spectral width of ~200 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Identify the peaks corresponding to 5-FU and its metabolites based on their chemical shifts relative to the reference standard.

  • Quantify the metabolites by integrating the peak areas and comparing them to the integral of the reference standard of known concentration.

Quantification of Intracellular 5-FUTP by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a framework for the sensitive and specific quantification of 5-FUTP in cell extracts.

Materials:

• Cultured cancer cells

• 5-Fluorouracil

• Ice-cold PBS

• Methanol (B129727)

• Internal standard (e.g., ¹³C,¹⁵N₂-UTP)

• LC-MS/MS system (e.g., triple quadrupole or high-resolution mass spectrometer)

• Anion-exchange or porous graphitic carbon HPLC column

Procedure:

• Cell Culture and Treatment:

  • Culture cells and treat with 5-FU as described in the previous protocols.

• Metabolite Extraction:

  • Harvest a known number of cells (e.g., 1x10⁶) and wash with ice-cold PBS.

  • Lyse the cells by adding a specific volume of ice-cold methanol (e.g., 200 µL) and vortexing vigorously.

  • Add the internal standard at a known concentration.

  • Incubate on ice for 20-30 minutes to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

  • Collect the supernatant and evaporate to dryness under a stream of nitrogen or using a vacuum concentrator.

• Sample Preparation for LC-MS/MS:

  • Reconstitute the dried extract in a suitable mobile phase (e.g., 100 µL of the initial LC mobile phase).

  • Centrifuge to remove any remaining particulates.

  • Transfer the supernatant to an autosampler vial.

• LC-MS/MS Analysis:

  • Inject a specific volume of the sample onto the LC-MS/MS system.

  • Separate the metabolites using an appropriate HPLC column and gradient.

  • Detect and quantify 5-FUTP using multiple reaction monitoring (MRM) in negative ion mode. The specific precursor and product ion transitions for 5-FUTP and the internal standard should be optimized beforehand.

• Data Analysis:

  • Generate a standard curve using known concentrations of 5-FUTP.

  • Calculate the concentration of 5-FUTP in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

  • Normalize the results to the number of cells used for extraction to report the concentration as fmol/cell or a similar unit.

Conclusion

5-Fluorouridine 5'-triphosphate is a pivotal metabolite in the cytotoxic action of 5-fluorouracil. Its incorporation into RNA disrupts essential cellular processes, contributing significantly to the therapeutic effects of 5-FU. Understanding the dynamics of 5-FUTP formation, its intracellular concentrations, and its impact on RNA metabolism is crucial for optimizing 5-FU-based chemotherapy, overcoming drug resistance, and developing novel therapeutic strategies. The data, pathways, and protocols presented in this technical guide provide a comprehensive resource for researchers and drug development professionals working in this important area of cancer pharmacology.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. portlandpress.com [portlandpress.com]
• 4. benchchem.com [benchchem.com]
• 5. A High-Resolution Mass Spectrometry-Based Quantitative Metabolomic Workflow Highlights Defects in 5-Fluorouracil Metabolism in Cancer Cells with Acquired Chemoresistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolomic analysis of dynamic response and drug resistance of gastric cancer cells to 5-fluorouracil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5-Fluorouracil mediated anti-cancer activity in colon cancer cells is through the induction of Adenomatous Polyposis Coli: Implication of the long-patch base excision repair pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 9. Molecular Mechanisms and Tumor Biological Aspects of 5-Fluorouracil Resistance in HCT116 Human Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. oncotarget.com [oncotarget.com]
• 11. Exploring the intracellular pharmacokinetics of the 5‐fluorouracil nucleotides during capecitabine treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Enzymatic Synthesis of 5-Fluorouridine 5'-triphosphate-19F: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the enzymatic synthesis of 5-Fluorouridine 5'-triphosphate (5-FUTP), a critical molecule in cancer research and drug development. The methodologies detailed herein focus on a one-pot, multi-enzyme cascade reaction, offering an efficient and highly specific route to this valuable fluorinated nucleotide.

Introduction

5-Fluorouracil (B62378) (5-FU) and its derivatives are cornerstones of various cancer chemotherapy regimens. Their therapeutic efficacy relies on their intracellular conversion to active metabolites, including 5-Fluorouridine 5'-triphosphate (5-FUTP). 5-FUTP acts as a fraudulent nucleotide, becoming incorporated into RNA and disrupting its synthesis and function, ultimately leading to cytotoxicity in rapidly dividing cancer cells.[1][2] The targeted synthesis of 5-FUTP, particularly with a 19F isotope label, is of paramount importance for in-depth mechanistic studies, drug screening, and the development of novel therapeutic strategies. Enzymatic synthesis offers a superior alternative to traditional chemical methods, providing high yields and stereospecificity under mild reaction conditions.

Enzymatic Synthesis Pathway

The enzymatic synthesis of 5-FUTP from 5-Fluorouridine (5-FUrd) is a three-step phosphorylation cascade. This process is catalyzed by three key enzymes: Uridine Kinase (UK), UMP Kinase (UMPK), and Nucleoside Diphosphate Kinase (NDPK).[1][2][3] An ATP regeneration system is often coupled to the reaction to drive the equilibrium towards product formation.

Caption: Enzymatic cascade for the synthesis of 5-FUTP with ATP regeneration.

Experimental Protocols

This section details the methodologies for a one-pot enzymatic synthesis of 5-FUTP.

Materials and Reagents

• 5-Fluorouridine (5-FUrd)

• Adenosine 5'-triphosphate (ATP) disodium (B8443419) salt

• Phosphoenolpyruvate (PEP) monopotassium salt

• Recombinant Human Uridine Kinase (UCK2)

• Recombinant Human UMP/CMP Kinase (CMPK1)

• Recombinant Nucleoside Diphosphate Kinase (NDPK)

• Pyruvate Kinase (PK)

• Tris-HCl buffer

• Magnesium chloride (MgCl₂)

• Potassium chloride (KCl)

• Dithiothreitol (DTT)

• Ultrapure water

One-Pot Synthesis of 5-FUTP

The following protocol is adapted from established methods for the enzymatic synthesis of nucleoside triphosphates.

• Reaction Mixture Preparation: In a sterile microcentrifuge tube, prepare the reaction mixture with the final concentrations as detailed in the table below. It is recommended to prepare a master mix of the common reagents.

Component	Final Concentration
5-Fluorouridine (5-FUrd)	10 mM
ATP	12 mM
PEP	40 mM
Tris-HCl (pH 7.5)	50 mM
MgCl₂	10 mM
KCl	50 mM
DTT	1 mM
Uridine Kinase (UK)	1-5 U/mL
UMP Kinase (UMPK)	1-5 U/mL
Nucleoside Diphosphate Kinase (NDPK)	1-5 U/mL
Pyruvate Kinase (PK)	10-20 U/mL

• Enzyme Addition: Add the enzymes to the reaction mixture. The optimal enzyme concentration may need to be determined empirically.

• Incubation: Incubate the reaction mixture at 37°C. The reaction progress can be monitored over time (e.g., 2, 4, 8, and 24 hours) by taking aliquots for analysis.

• Reaction Termination: Terminate the reaction by heat inactivation (e.g., 95°C for 5 minutes) or by adding an equal volume of cold ethanol.

• Sample Preparation for Analysis: Centrifuge the terminated reaction mixture to pellet the precipitated proteins. The supernatant containing the synthesized 5-FUTP can then be analyzed and purified.

Caption: General experimental workflow for 5-FUTP synthesis and purification.

Purification and Characterization

Purification by High-Performance Liquid Chromatography (HPLC)

The synthesized 5-FUTP can be purified from the reaction mixture using anion-exchange HPLC.

• Column: A strong anion-exchange column (e.g., DEAE or quaternary ammonium-based) is suitable for separating nucleotides.

• Mobile Phase: A gradient elution is typically employed, using a low concentration of a salt buffer (e.g., triethylammonium (B8662869) bicarbonate or ammonium (B1175870) formate) as mobile phase A and a high concentration of the same buffer as mobile phase B.

• Detection: The elution of 5-FUTP and other nucleotides can be monitored by UV absorbance at 260 nm.

Fractions containing the purified 5-FUTP are collected, pooled, and can be desalted and lyophilized for storage.

Characterization by NMR Spectroscopy

4.2.1. 19F NMR Spectroscopy

19F NMR is a powerful tool for the characterization of fluorinated compounds. The 19F chemical shift of the fluorine atom in 5-FUTP provides a unique signature for its identification. The chemical shift will be influenced by the electronic environment of the pyrimidine (B1678525) ring.[4][5]

4.2.2. 31P NMR Spectroscopy

31P NMR spectroscopy is used to confirm the triphosphate moiety of 5-FUTP. The spectrum will show three distinct phosphorus signals corresponding to the α, β, and γ phosphates, with characteristic chemical shifts and coupling patterns (doublet for α and γ, triplet for β).[6][7][8]

Quantitative Data

The following table summarizes key quantitative data relevant to the enzymatic synthesis of 5-FUTP. It is important to note that specific values can vary depending on the experimental conditions and the source of the enzymes.

Parameter	Value	Reference
Enzyme Kinetics
UMP Kinase Km for 5-fluoro-UMP	2.5 mM	[9]
NMR Chemical Shifts
19F Chemical Shift of 5-FUTP (relative to CFCl₃)	~ -167 ppm	[4]
31P Chemical Shift of α-phosphate	~ -10 ppm	[6][8]
31P Chemical Shift of β-phosphate	~ -21 ppm	[6][8]
31P Chemical Shift of γ-phosphate	~ -5 ppm	[6][8]
Expected Yield
One-pot synthesis of other NTPs	>90%

Conclusion

This technical guide provides a detailed framework for the enzymatic synthesis of 5-Fluorouridine 5'-triphosphate-19F. The one-pot, multi-enzyme cascade approach offers a highly efficient and specific method for producing this important molecule for research and drug development. The provided protocols for synthesis, purification, and characterization will enable scientists to readily produce and analyze 5-FUTP for their specific applications. Further optimization of reaction conditions may be necessary depending on the specific enzymes and reagents used.

References

• 1. 5-FU Metabolism in Cancer and Orally-Administrable 5-FU Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Fluorouracil: A Narrative Review on the Role of Regulatory Mechanisms in Driving Resistance to This Chemotherapeutic Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic conversion of 5-fluoro-2'-deoxyuridine to 5-fluorouracil or 5-fluoro-2'-deoxyuridine 5'-monophosphate in human tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 19Flourine NMR [chem.ch.huji.ac.il]
• 6. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 7. 31P NMR spectroscopy and polarographic combined study of erythrocytes treated with 5-fluorouracil: cardiotoxicity-related changes in ATP, 2,3-BPG, and O2 metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Intrinsic 31P NMR Chemical Shifts and the Basicities of Phosphate Groups in a Short-Chain Imino Polyphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]

An In-depth Technical Guide on the Purity and Quality Control of 5-Fluorouridine 5'-triphosphate-19F

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical aspects of purity and quality control for 5-Fluorouridine (B13573) 5'-triphosphate (5-FUTP), a key active metabolite of the widely used chemotherapeutic agent 5-Fluorouracil (5-FU). Ensuring the purity and quality of 5-FUTP is paramount for its use in research and potential therapeutic applications. This document outlines the physicochemical properties, synthesis and potential impurities, and detailed analytical methodologies for the comprehensive quality assessment of 5-FUTP.

Physicochemical Properties

A thorough understanding of the fundamental physicochemical properties of 5-Fluorouridine 5'-triphosphate is the foundation of its quality control.

Property	Value	Reference
Chemical Name	[[(2R,3S,4R,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate	[1]
Synonyms	5-Fluoro-UTP, FUTP	[1]
Molecular Formula	C₉H₁₄FN₂O₁₅P₃	[1]
Molecular Weight	502.13 g/mol	[1]
CAS Number	3828-96-4	[1]
Appearance	White to off-white solid	General knowledge
Solubility	Soluble in water	General knowledge
Storage Conditions	Store at -20°C, protect from light	[2]

Synthesis and Potential Impurities

5-FUTP can be synthesized through both chemical and chemo-enzymatic methods. The manufacturing process is a critical determinant of the impurity profile of the final product.

2.1. Synthesis Overview

A common approach for synthesizing 5-FUTP is a chemo-enzymatic process starting from 5-fluorouridine (5-FUR). This multi-step enzymatic phosphorylation mimics the intracellular metabolic pathway.

References

• 1. 5-Fluorouridine 5'-triphosphate | C9H14FN2O15P3 | CID 10255482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Fluorouridine 5′-triphosphate (5F-UTP) - Cambridge Isotope Laboratories, ULM-10696-CA [isotope.com]

Protocols & Analytical Methods

Application Notes and Protocols for Enzymatic Incorporation of 5-Fluorouridine 5'-triphosphate-¹⁹F into RNA

Audience: Researchers, scientists, and drug development professionals.

Introduction

The site-specific incorporation of modified nucleotides into RNA is a powerful tool for studying RNA structure, function, and dynamics. 5-Fluorouridine (5-FU), a synthetic analog of uridine (B1682114), is of particular interest due to the unique properties of the fluorine-19 (¹⁹F) isotope. ¹⁹F possesses a nuclear spin of 1/2, a high gyromagnetic ratio, and 100% natural abundance, making it an excellent nucleus for Nuclear Magnetic Resonance (NMR) spectroscopy. As endogenous biological systems are devoid of fluorine, ¹⁹F NMR provides a background-free window to probe the local environment of the incorporated fluoro-nucleotide.

This document provides detailed application notes and protocols for the enzymatic incorporation of 5-Fluorouridine 5'-triphosphate (5-FUTP) into RNA using in vitro transcription with T7 RNA polymerase. It also covers methods for the purification, quantification, and analysis of the resulting 5-fluoro-labeled RNA (5-F-RNA).

Principle of Enzymatic Incorporation

The enzymatic synthesis of RNA in vitro is most commonly achieved using bacteriophage RNA polymerases, such as T7, T3, or SP6. These enzymes exhibit high processivity and specificity for their respective promoter sequences. T7 RNA polymerase, in particular, is known for its tolerance of a wide range of modified nucleotide triphosphates (NTPs) as substrates, including those with modifications at the 5-position of pyrimidines.[1][2]

During in vitro transcription, 5-FUTP can be used as a substitute for uridine triphosphate (UTP). The T7 RNA polymerase recognizes 5-FUTP and incorporates the corresponding 5-Fluorouridine monophosphate into the nascent RNA chain at positions dictated by adenine (B156593) residues in the DNA template. The efficiency of incorporation can be modulated by adjusting the ratio of 5-FUTP to UTP in the reaction mixture.

Data Presentation

Table 1: In Vitro Transcription Reaction Components

Component	Stock Concentration	Final Concentration	Volume (for 20 µL reaction)
Linearized DNA Template	0.5 - 1 µg/µL	25 - 50 ng/µL	1 µL
10X Transcription Buffer	10X	1X	2 µL
ATP	100 mM	5 mM	1 µL
GTP	100 mM	5 mM	1 µL
CTP	100 mM	5 mM	1 µL
UTP	100 mM	2.5 mM	0.5 µL
5-FUTP	100 mM	2.5 mM	0.5 µL
RNase Inhibitor	40 U/µL	2 U/µL	1 µL
T7 RNA Polymerase	20 U/µL	1 U/µL	1 µL
Nuclease-free Water	-	-	To 20 µL

Note: The ratio of 5-FUTP to UTP can be varied to achieve the desired level of incorporation. A 1:1 ratio is a good starting point for significant incorporation without a drastic reduction in yield. Higher ratios of 5-FUTP to UTP can increase the incorporation percentage but may decrease the overall RNA yield.[3][4]

Table 2: Expected RNA Yield with and without 5-FUTP

Nucleotide Mix	Expected RNA Yield (µg per 20 µL reaction)
Standard (ATP, GTP, CTP, UTP)	20 - 40 µg
5-FUTP:UTP (1:1)	15 - 30 µg
100% 5-FUTP (no UTP)	5 - 15 µg

Note: Yields are approximate and can vary depending on the DNA template, sequence, and length of the transcript. The presence of the bulkier fluorine atom can slightly impede the polymerase, leading to a reduction in the overall yield.[3]

Experimental Protocols

Protocol 1: In Vitro Transcription for 5-F-RNA Synthesis

This protocol describes the synthesis of 5-F-RNA using T7 RNA polymerase.

Materials:

• Linearized DNA template containing a T7 promoter (0.5-1.0 µg/µL)

• 5-Fluorouridine 5'-triphosphate (5-FUTP) sodium salt solution (100 mM)

• Ribonucleotide solution mix (ATP, CTP, GTP, UTP at 100 mM each)

• T7 RNA Polymerase (e.g., 20 U/µL)

• 10X Transcription Buffer (typically contains Tris-HCl, MgCl₂, DTT, and spermidine)

• RNase Inhibitor (e.g., 40 U/µL)

• DNase I (RNase-free, e.g., 1 U/µL)

• Nuclease-free water

• 0.5 M EDTA, pH 8.0

Procedure:

• Thaw all reagents on ice. Keep the T7 RNA Polymerase in a freezer block or on ice at all times.

• In a nuclease-free microcentrifuge tube, assemble the transcription reaction at room temperature in the following order:

  • Nuclease-free water

  • 10X Transcription Buffer

  • ATP, GTP, CTP

  • UTP and 5-FUTP (adjust volumes to achieve the desired ratio)

  • Linearized DNA template

  • RNase Inhibitor

• Mix the components gently by pipetting up and down.

• Add the T7 RNA Polymerase to the reaction mixture. Mix gently and centrifuge briefly to collect the reaction at the bottom of the tube.

• Incubate the reaction at 37°C for 2 to 4 hours.

• (Optional) To remove the DNA template, add 1 µL of DNase I and incubate at 37°C for 15 minutes.

• Stop the reaction by adding 2 µL of 0.5 M EDTA.

Protocol 2: Purification of 5-F-RNA using Spin Columns

This protocol is suitable for the rapid purification of 5-F-RNA from in vitro transcription reactions.

Materials:

• RNA spin column purification kit (e.g., NucleoSpin® RNA Clean-up, QIAamp Mini Kits)[5][6]

• Binding buffer (provided with the kit)

• Wash buffers (provided with the kit)

• RNase-free water or elution buffer (provided with the kit)

• Ethanol (B145695) (96-100%)

Procedure:

• Follow the manufacturer's instructions for the specific RNA spin column kit. A general procedure is outlined below.

• Add the appropriate volume of binding buffer and ethanol to the completed in vitro transcription reaction.

• Transfer the mixture to the spin column placed in a collection tube.

• Centrifuge according to the manufacturer's recommendations and discard the flow-through.

• Wash the column with the provided wash buffers, centrifuging and discarding the flow-through after each wash.

• Perform a final centrifugation step to remove any residual wash buffer.

• Transfer the spin column to a clean, nuclease-free collection tube.

• Add RNase-free water or elution buffer directly to the center of the column membrane.

• Incubate for 1 minute at room temperature.

• Elute the RNA by centrifuging for 1-2 minutes. The purified 5-F-RNA is now in the collection tube.

Protocol 3: Quantification of 5-Fluorouridine Incorporation by HPLC

This protocol outlines the enzymatic digestion of 5-F-RNA to nucleosides and subsequent analysis by High-Performance Liquid Chromatography (HPLC) to determine the percentage of 5-Fluorouridine incorporation.

Materials:

• Purified 5-F-RNA

• Nuclease P1 (e.g., 1 U/µL)

• Bacterial Alkaline Phosphatase (BAP) (e.g., 1 U/µL)

• 10X Nuclease P1 Buffer

• 10X BAP Buffer

• Nuclease-free water

• 5-Fluorouridine standard

• Uridine standard

• HPLC system with a C18 reverse-phase column

• Mobile phase (e.g., 0.1 M triethylammonium (B8662869) acetate, pH 7.0, with an acetonitrile (B52724) gradient)

Procedure:

• Enzymatic Digestion:

  • In a nuclease-free microcentrifuge tube, combine:

    • 5-10 µg of purified 5-F-RNA

    • 1 µL of 10X Nuclease P1 Buffer

    • 1 µL of Nuclease P1

    • Nuclease-free water to a volume of 9 µL

  • Incubate at 37°C for 2 hours.

  • Add 1 µL of 10X BAP Buffer and 1 µL of BAP.

  • Incubate at 37°C for an additional 1 hour.

• HPLC Analysis:

  • Centrifuge the digested sample to pellet any precipitate.

  • Inject the supernatant onto the HPLC system.

  • Separate the nucleosides using a suitable gradient.

  • Monitor the elution profile at 260 nm.

  • Identify the peaks corresponding to 5-Fluorouridine and Uridine by comparing their retention times to those of the standards.

• Quantification:

  • Integrate the peak areas for 5-Fluorouridine (Area_5FU) and Uridine (Area_U).

  • Calculate the percentage of incorporation using the following formula: % Incorporation = (Area_5FU / (Area_5FU + Area_U)) * 100

Protocol 4: ¹⁹F NMR Spectroscopy of 5-F-RNA

This protocol provides a general guideline for acquiring ¹⁹F NMR spectra of 5-F-RNA.

Materials:

• Purified and lyophilized 5-F-RNA

• NMR buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, 0.1 mM EDTA, pH 6.5 in 90% H₂O/10% D₂O)

• ¹⁹F NMR reference standard (e.g., trifluoroacetic acid, TFA)

Procedure:

• Sample Preparation:

  • Dissolve the lyophilized 5-F-RNA in the NMR buffer to a final concentration of 50-200 µM.

  • Heat the sample to 95°C for 3-5 minutes to denature, then snap-cool on ice to promote proper folding.

  • Transfer the sample to an NMR tube.

• NMR Data Acquisition: [7][8]

  • Acquire a 1D ¹⁹F NMR spectrum. Typical acquisition parameters on a 500 MHz spectrometer might include:

    • Spectral Width: ~40 ppm (centered around the expected chemical shift of 5-Fluorouridine, approximately -165 ppm relative to CFCl₃).

    • Acquisition Time: 0.5 - 1 second.

    • Relaxation Delay: 1 - 2 seconds.

    • Number of Scans: 1024 - 4096 (or more, depending on the sample concentration).

  • Process the data with an appropriate line broadening (e.g., 10-20 Hz exponential multiplication) to improve the signal-to-noise ratio.

  • Reference the spectrum using an external standard or by referencing to a known internal standard.

Mandatory Visualization

Caption: Experimental workflow for the synthesis and analysis of 5-F-RNA.

Caption: Logical relationship of components in 5-F-RNA synthesis.

References

• 1. Bacteriophage T7 RNA polymerase. 19F-nuclear magnetic resonance observations at 5-fluorouracil-substituted promoter DNA and RNA transcript - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Partial assignment of resonances in the 19F nuclear magnetic resonance spectra of 5-fluorouracil-substituted transfer RNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A T7 RNA polymerase mutant enhances the yield of 5'-thienoguanosine-initiated RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A T7 RNA Polymerase Mutant Enhances the Yield of 5'-Thienoguanosine-Initiated RNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mn-net.com [mn-net.com]
• 6. frederick.cancer.gov [frederick.cancer.gov]
• 7. 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arts.units.it [arts.units.it]

Application Notes and Protocols for In Vitro Transcription of RNA with 5-Fluorouridine 5'-triphosphate (5-FUTP) using T7 RNA Polymerase

For Researchers, Scientists, and Drug Development Professionals

Introduction

In vitro transcription is a cornerstone technique for generating large quantities of RNA from a DNA template. The use of modified nucleotides, such as 5-Fluorouridine (B13573) 5'-triphosphate (5-FUTP), allows for the site-specific introduction of probes or therapeutic agents into the RNA transcript. 5-Fluorouracil (5-FU), a well-known anticancer drug, exerts part of its cytotoxic effects through its incorporation into cellular RNA.[1][2] The enzymatic synthesis of 5-FU-containing RNA using T7 RNA polymerase provides a powerful tool for a variety of research and therapeutic applications, including the study of RNA processing, RNA-protein interactions, and the development of RNA-based therapeutics.[2][3]

T7 RNA polymerase is known for its high processivity and specificity for its promoter sequence, making it an ideal enzyme for in vitro transcription.[4] While the enzyme can accommodate a variety of modified nucleotides, the efficiency of incorporation can be influenced by the nature and position of the modification. These application notes provide a detailed protocol for the in vitro transcription of RNA with 5-FUTP using T7 RNA polymerase, along with methods for optimizing the reaction and characterizing the resulting 5-FU-labeled RNA.

Data Presentation

The following tables provide an example of how to present quantitative data from in vitro transcription experiments incorporating 5-FUTP. The values presented are illustrative and may vary depending on the specific template, reaction conditions, and purification method.

Table 1: In Vitro Transcription Reaction Components

Component	Stock Concentration	Final Concentration	Volume (for 20 µL reaction)
Nuclease-Free Water	-	-	To 20 µL
5x Transcription Buffer	5x	1x	4 µL
ATP	100 mM	2 mM	0.4 µL
GTP	100 mM	2 mM	0.4 µL
CTP	100 mM	2 mM	0.4 µL
UTP	100 mM	1 mM	0.2 µL
5-FUTP	100 mM	1 mM	0.2 µL
Linearized DNA Template	1 µg/µL	50 ng/µL	1 µL
T7 RNA Polymerase	50 U/µL	2.5 U/µL	1 µL
RNase Inhibitor	40 U/µL	2 U/µL	1 µL

Table 2: Illustrative Quantitative Results of In Vitro Transcription

Condition	Total RNA Yield (µg/20 µL reaction)	5-FUTP Incorporation Efficiency (%)	RNA Purity (A260/A280)
Standard NTPs	25 - 40	0	1.9 - 2.1
50% 5-FUTP substitution	15 - 30	40 - 60	1.9 - 2.1
100% 5-FUTP substitution	5 - 15	80 - 95	1.9 - 2.1

Note: The optimal ratio of 5-FUTP to UTP should be determined empirically for each template.

Experimental Protocols

Protocol 1: In Vitro Transcription with 5-FUTP

This protocol describes a standard 20 µL in vitro transcription reaction. The reaction can be scaled up as needed.

Materials:

• Nuclease-free water

• 5x Transcription Buffer (e.g., 200 mM Tris-HCl pH 7.9, 30 mM MgCl₂, 10 mM spermidine, 50 mM DTT)

• ATP, GTP, CTP, UTP solutions (100 mM)

• 5-Fluorouridine 5'-triphosphate (5-FUTP) solution (100 mM)

• Linearized DNA template containing a T7 promoter (1 µg/µL)

• T7 RNA Polymerase (50 U/µL)

• RNase Inhibitor (40 U/µL)

• DNase I (RNase-free)

• EDTA (0.5 M)

• Ethanol (B145695) (100% and 70%)

• 3 M Sodium Acetate, pH 5.2

Procedure:

• Reaction Setup: Thaw all components on ice. Assemble the reaction at room temperature in the following order:

  • Nuclease-free water

  • 5x Transcription Buffer

  • NTPs and 5-FUTP (to desired final concentrations)

  • Linearized DNA template

  • RNase Inhibitor

  • T7 RNA Polymerase

• Incubation: Mix gently by pipetting and incubate the reaction at 37°C for 2 to 4 hours.

• DNase Treatment: Add 1 µL of RNase-free DNase I to the reaction mixture and incubate at 37°C for 15 minutes to remove the DNA template.

• RNA Purification (Ethanol Precipitation): a. Stop the reaction by adding 2 µL of 0.5 M EDTA. b. Add 1/10th volume of 3 M Sodium Acetate, pH 5.2. c. Add 2.5 volumes of 100% ethanol. d. Precipitate the RNA at -20°C for at least 1 hour or at -80°C for 30 minutes. e. Centrifuge at >12,000 x g for 30 minutes at 4°C. f. Carefully aspirate the supernatant without disturbing the RNA pellet. g. Wash the pellet with 500 µL of 70% ethanol. h. Centrifuge at >12,000 x g for 5 minutes at 4°C. i. Carefully remove all of the 70% ethanol and air-dry the pellet for 5-10 minutes. j. Resuspend the RNA pellet in an appropriate volume of nuclease-free water.

• Quantification and Quality Control: Determine the RNA concentration and purity by measuring the absorbance at 260 nm and 280 nm using a spectrophotometer. The A260/A280 ratio should be ~2.0. The integrity of the RNA transcript can be assessed by denaturing agarose (B213101) gel electrophoresis.

Protocol 2: Optimization of 5-FUTP Incorporation

To maximize the yield and incorporation of 5-FUTP, consider the following optimization steps:

• Vary the 5-FUTP:UTP Ratio: Test different ratios of 5-FUTP to UTP (e.g., 1:3, 1:1, 3:1, and 100% 5-FUTP) to determine the optimal balance between yield and incorporation efficiency for your specific template.

• Adjust Magnesium Concentration: The concentration of Mg²⁺ is critical for RNA polymerase activity. Since NTPs chelate Mg²⁺, the optimal Mg²⁺ concentration may need to be adjusted when using modified nucleotides. A titration of MgCl₂ (e.g., from 20 mM to 40 mM) is recommended.

• Incubation Time: Extend or shorten the incubation time (e.g., 1, 2, 4, and 6 hours) to find the point of maximum RNA yield.

• Enzyme Concentration: Vary the amount of T7 RNA Polymerase to see if it improves the yield of the modified transcript.

• Use of Mutant T7 RNA Polymerase: Consider using a mutant T7 RNA polymerase, as some mutants have been shown to exhibit enhanced incorporation of modified nucleotides.[4]

Visualizations

Caption: Experimental workflow for in vitro transcription of 5-FU labeled RNA.

Caption: Cellular metabolism of 5-FU and its effects on RNA processing.

References

• 1. 5-FU’s hidden power against cancer: RNA, not DNA | Drug Discovery News [drugdiscoverynews.com]
• 2. New Insights into the RNA-Based Mechanism of Action of the Anticancer Drug 5′-Fluorouracil in Eukaryotic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dye label interference with RNA modification reveals 5-fluorouridine as non-covalent inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A T7 RNA Polymerase Mutant Enhances the Yield of 5'-Thienoguanosine-Initiated RNAs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Site-Specific Labeling of RNA with 5-Fluorouridine 5'-triphosphate for ¹⁹F NMR Studies

Introduction

Site-specific labeling of RNA with fluorine-19 (¹⁹F) is a powerful technique for investigating RNA structure, dynamics, and interactions.[1][2][3] The fluorine atom serves as a sensitive NMR probe due to its 100% natural abundance, high gyromagnetic ratio, and a chemical shift that is highly sensitive to the local environment.[4] 5-Fluorouridine 5'-triphosphate (5-FUTP) is a uridine (B1682114) analog that can be enzymatically incorporated into RNA transcripts in place of uridine triphosphate (UTP) by T7 RNA polymerase.[4][5] This allows for the introduction of a ¹⁹F label at specific uridine positions within an RNA molecule. This application note provides a detailed protocol for the site-specific labeling of RNA with 5-FUTP using in vitro transcription, followed by purification and quality control of the labeled RNA. The resulting ¹⁹F-labeled RNA is suitable for a variety of downstream applications, most notably ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy to study RNA conformational changes, ligand binding, and drug discovery.[2][3]

Principle of the Method

The protocol is based on the in vitro transcription of a DNA template containing a T7 promoter sequence upstream of the desired RNA sequence. T7 RNA polymerase is a highly specific enzyme that initiates transcription from this promoter.[6] To achieve site-specific labeling, the standard UTP in the nucleotide mix is either partially or fully replaced with 5-FUTP. The polymerase incorporates 5-FUTP into the growing RNA chain at positions dictated by adenine (B156593) residues in the DNA template. Following transcription, the DNA template is removed by DNase treatment, and the labeled RNA is purified from the reaction mixture. The integrity, size, and concentration of the purified RNA are then verified.

Experimental Protocols

Preparation of the DNA Template

A high-quality, linearized DNA template is crucial for efficient in vitro transcription. The template can be a linearized plasmid or a PCR product.

Key Requirements:

• The template must contain a double-stranded T7 RNA polymerase promoter sequence upstream of the sequence to be transcribed.[6]

• For run-off transcription to generate a defined 3' end, the plasmid DNA must be linearized with a restriction enzyme that leaves blunt or 5'-overhanging ends.

• The DNA template must be highly pure and free of RNase contamination.

Protocol:

• Linearize 5-10 µg of plasmid DNA with an appropriate restriction enzyme.

• Verify complete linearization by agarose (B213101) gel electrophoresis.

• Purify the linearized DNA template using a PCR purification kit or phenol-chloroform extraction followed by ethanol (B145695) precipitation.

• Resuspend the purified DNA template in RNase-free water to a final concentration of 0.5-1.0 µg/µL.

In Vitro Transcription with 5-FUTP

This protocol is for a standard 20 µL transcription reaction. The reaction can be scaled up as needed. Assemble the reaction at room temperature to prevent precipitation of the DNA template by spermidine (B129725) in the reaction buffer.[6]

Table 1: In Vitro Transcription Reaction Setup

Component	Stock Concentration	Volume for 20 µL Reaction	Final Concentration/Amount
RNase-Free Water	-	to 20 µL	-
5X Transcription Buffer	5X	4 µL	1X
ATP	100 mM	2 µL	10 mM
GTP	100 mM	2 µL	10 mM
CTP	100 mM	2 µL	10 mM
UTP	100 mM	See Note	See Note
5-FUTP	100 mM	See Note	See Note
Linearized DNA Template	0.5 µg/µL	1 µL	0.5 µg
Ribonuclease Inhibitor	40 U/µL	1 µL	40 Units
T7 RNA Polymerase	50 U/µL	2 µL	100 Units

Note on UTP/5-FUTP Ratio: The ratio of UTP to 5-FUTP will determine the extent of fluorine labeling.

• For full substitution: Omit UTP and add 2 µL of 100 mM 5-FUTP. This is suitable for RNAs with a low number of uridine residues.

• For partial substitution: Adjust the volumes of UTP and 5-FUTP to achieve the desired labeling percentage. For example, for 50% labeling, use 1 µL of UTP and 1 µL of 5-FUTP.

Protocol:

• Thaw all components on ice, but assemble the reaction at room temperature.

• In an RNase-free microcentrifuge tube, combine the components in the order listed in Table 1.

• Mix gently by pipetting up and down.

• Incubate the reaction at 37°C for 2-4 hours. For longer transcripts, the incubation time can be extended.

DNase I Treatment

After transcription, the DNA template must be removed.

Protocol:

• To the 20 µL transcription reaction, add 1 µL of RNase-free DNase I (1 U/µL).

• Mix gently and incubate at 37°C for 15-30 minutes.

Purification of 5-FUTP Labeled RNA

Purification is essential to remove proteins, unincorporated nucleotides, and the digested DNA template. Spin column-based RNA cleanup kits are recommended for this purpose.

Protocol:

• Follow the manufacturer's protocol for the chosen RNA purification kit (e.g., a spin column-based kit).

• Typically, this involves adding a binding buffer (often containing ethanol) to the reaction mixture.

• The mixture is then passed through a silica-membrane spin column, which binds the RNA.

• The column is washed with wash buffers to remove impurities.

• The purified RNA is eluted from the column with RNase-free water.

Quantification and Quality Control

Protocol:

• Quantification: Measure the RNA concentration using a spectrophotometer (e.g., NanoDrop). Calculate the concentration using the absorbance at 260 nm (A260). An A260 of 1.0 corresponds to approximately 40 µg/mL of RNA. The A260/A280 ratio should be ~2.0 for pure RNA.

• Quality Control: Analyze the integrity and size of the purified RNA by running an aliquot on a denaturing polyacrylamide gel (dPAGE) followed by visualization with a suitable stain (e.g., SYBR Gold). A sharp band at the expected molecular weight indicates a successful transcription of a homogenous RNA product.

• Confirmation of Labeling (Optional): The most direct way to confirm the incorporation of the fluorine label is through ¹⁹F NMR spectroscopy.

Visualizations

Caption: Experimental workflow for ¹⁹F RNA labeling.

Caption: Enzymatic incorporation of 5-FUTP into RNA.

Troubleshooting

Table 2: Common Issues and Solutions

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no RNA yield	- Inactive T7 RNA polymerase- Degraded DNA template or NTPs- RNase contamination	- Use fresh enzyme and reagents.- Ensure template integrity by gel electrophoresis.- Use RNase-free water, tips, and tubes. Add ribonuclease inhibitor.
RNA is smaller than expected	- Premature termination of transcription- RNase degradation	- Optimize reaction conditions (e.g., temperature, incubation time).- Ensure a strictly RNase-free environment.
Multiple bands on gel (heterogeneity)	- Template-dependent heterogeneity (e.g., G-rich sequences)[7][8]- Incomplete linearization of plasmid DNA	- Redesign the 5' end of the template if possible.[7]- Ensure complete digestion of the plasmid before purification.
Low labeling efficiency	- Suboptimal concentration of 5-FUTP- T7 polymerase has lower affinity for 5-FUTP than UTP	- Increase the concentration of 5-FUTP relative to UTP.- Increase incubation time.

References

• 1. 19F NMR spectroscopy for the analysis of RNA secondary structure populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 19F NMR in RNA structural biology: exploring structures, dynamics, and small molecule interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. NMR-based RNA structure determination - Jena Bioscience [jenabioscience.com]
• 6. RNAT7 < Lab < TWiki [barricklab.org]
• 7. T7 RNA polymerase produces 5' end heterogeneity during in vitro transcription from certain templates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. T7 RNA polymerase produces 5' end heterogeneity during in vitro transcription from certain templates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: 19F NMR Spectroscopy of 5-Fluorouridine 5'-triphosphate-19F Labeled RNA for Structural Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

The study of RNA structure and dynamics is crucial for understanding its diverse biological roles and for the development of RNA-targeted therapeutics.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the three-dimensional structures and conformational dynamics of biomolecules in solution.[3] However, the large size and conformational flexibility of many RNA molecules can lead to spectral complexity and resonance overlap in conventional ¹H NMR spectra.[4]

The incorporation of fluorine-19 (¹⁹F) labeled nucleotides, such as 5-Fluorouridine (B13573) 5'-triphosphate (5F-UTP), into RNA molecules provides a sensitive and specific probe for structural analysis using ¹⁹F NMR spectroscopy.[4][5] The advantages of ¹⁹F NMR include:

• High Sensitivity: The ¹⁹F nucleus has a high gyromagnetic ratio, resulting in a sensitivity that is 83% of that of ¹H.[3][5]

• 100% Natural Abundance: The ¹⁹F isotope is 100% naturally abundant, eliminating the need for isotopic enrichment.[5]

• Large Chemical Shift Range: The chemical shift of ¹⁹F is highly sensitive to the local chemical environment, resulting in a large spectral dispersion that minimizes signal overlap.[3][5]

• No Background Signal: Fluorine is not naturally present in biological macromolecules, providing a background-free window for observation.[6][7]

These properties make ¹⁹F NMR an ideal tool for studying RNA structure, folding, dynamics, and interactions with ligands, proteins, and other molecules.[1][2][8] This document provides detailed application notes and protocols for the use of ¹⁹F NMR spectroscopy with 5-Fluorouridine labeled RNA for structural analysis.

Data Presentation

Table 1: Typical ¹⁹F Chemical Shift Ranges for 5-Fluorouridine in Different RNA Structural Environments

The chemical shift of the ¹⁹F nucleus in 5-fluorouridine is highly dependent on its local environment within the RNA structure. This sensitivity allows for the differentiation of various structural motifs.

RNA Structural Motif	Typical ¹⁹F Chemical Shift Range (ppm)	Reference Compound	Notes
Single-stranded / Unstructured Loop	-163.0 to -164.5	CCl₃F (0 ppm)	Resonances in this region are often sharper due to higher mobility.
A-form Helix (Watson-Crick base-paired)	-165.0 to -167.0	CCl₃F (0 ppm)	The upfield shift is indicative of the shielding environment within the helix.
Duplex-Hairpin Equilibrium	Varies	CCl₃F (0 ppm)	The observed chemical shift can be an average of the two states in fast exchange or show distinct peaks for each state in slow exchange.[8]
Ligand Binding Site (Bound)	Significant perturbation from the unbound state	CCl₃F (0 ppm)	The direction and magnitude of the chemical shift perturbation can provide information on the binding mode and conformational changes.[5]
G-quadruplex	Varies with structure	CCl₃F (0 ppm)	The chemical shift is sensitive to the specific G-quadruplex topology and the position of the 5-fluorouridine.[9]

Note: Chemical shifts can be influenced by buffer conditions, temperature, and the presence of metal ions. The values presented are general ranges and may vary for specific RNA sequences.

Experimental Protocols

Protocol 1: In Vitro Transcription of 5-Fluorouridine Labeled RNA

This protocol describes the synthesis of 5-fluorouridine labeled RNA using T7 RNA polymerase. 5-Fluorouridine triphosphate (5F-UTP) is incorporated in place of uridine (B1682114) triphosphate (UTP).

Materials:

• Linearized DNA template with a T7 promoter

• T7 RNA Polymerase

• Ribonucleoside triphosphates (ATP, GTP, CTP)

• 5-Fluorouridine 5'-triphosphate (5F-UTP)

• Transcription Buffer (e.g., 40 mM Tris-HCl pH 8.0, 25 mM MgCl₂, 10 mM DTT, 2 mM spermidine)

• RNase Inhibitor

• DNase I (RNase-free)

• Nuclease-free water

• Purification system (e.g., denaturing polyacrylamide gel electrophoresis (PAGE) or HPLC)

Procedure:

• Transcription Reaction Setup: Assemble the following reaction mixture at room temperature in a nuclease-free microcentrifuge tube. The final volume is typically 20 µL to 100 µL.

  Component	Final Concentration
  Linearized DNA template	0.5 - 1.0 µM
  ATP, GTP, CTP	2 - 5 mM each
  5F-UTP	2 - 5 mM
  T7 RNA Polymerase	0.1 - 0.2 mg/mL
  Transcription Buffer	1X
  RNase Inhibitor	40 units

  | Nuclease-free water | to final volume |

• Incubation: Incubate the reaction mixture at 37°C for 2 to 4 hours. Longer incubation times may increase yield but can also lead to product degradation.

• DNase Treatment: Add 1 µL of RNase-free DNase I to the reaction mixture and incubate at 37°C for 30 minutes to digest the DNA template.

• RNA Purification: Purify the transcribed RNA using denaturing PAGE or HPLC.

  • Denaturing PAGE: Add an equal volume of 2X formamide (B127407) loading buffer, heat at 95°C for 5 minutes, and load onto a denaturing polyacrylamide gel. Visualize the RNA by UV shadowing, excise the corresponding band, and elute the RNA from the gel slice.

  • HPLC: Use an appropriate anion-exchange or reverse-phase column for purification.

• Desalting and Quantification: Desalt the purified RNA using a spin column or by ethanol (B145695) precipitation. Resuspend the RNA in nuclease-free water or a suitable buffer. Determine the concentration and purity using UV-Vis spectrophotometry at 260 nm and 280 nm.

Protocol 2: Sample Preparation for ¹⁹F NMR Spectroscopy

Proper sample preparation is critical for obtaining high-quality NMR data.

Materials:

• Purified 5-fluorouridine labeled RNA

• NMR Buffer (e.g., 10 mM Sodium Phosphate pH 6.5, 100 mM NaCl, 0.1 mM EDTA)

• Deuterium Oxide (D₂O) for lock signal

• Internal or external ¹⁹F chemical shift reference (e.g., trifluoroacetic acid (TFA) or CCl₃F)

Procedure:

• Buffer Exchange: Exchange the RNA sample into the desired NMR buffer using a desalting column or repeated dilution and concentration with a centrifugal filter unit.

• Concentration: Concentrate the RNA to the desired final concentration, typically in the range of 0.1 to 1 mM.

• Addition of D₂O: Add D₂O to the sample to a final concentration of 5-10% (v/v) for the NMR lock.

• Transfer to NMR Tube: Transfer the final sample to a clean, high-quality NMR tube.

• Annealing (Optional): To ensure proper folding, heat the RNA sample to 95°C for 5 minutes, followed by slow cooling to room temperature. For some RNAs, snap-cooling on ice may be preferred.

Protocol 3: ¹⁹F NMR Data Acquisition

This protocol provides general parameters for acquiring one-dimensional (1D) ¹⁹F NMR spectra.

Instrumentation:

• High-field NMR spectrometer equipped with a probe capable of ¹⁹F detection.

Typical Acquisition Parameters:

Parameter	Typical Value	Notes
Pulse Sequence	zgfhigqn.2 or similar with ¹H decoupling	¹H decoupling is crucial to remove ¹H-¹⁹F couplings and improve signal-to-noise.[10]
Spectral Width	~40 ppm	This should be centered around the expected chemical shift range of 5-fluorouridine in RNA.
Acquisition Time	0.5 - 1.0 s
Relaxation Delay	1.0 - 2.0 s
Number of Scans	1024 - 8192	Dependent on sample concentration and desired signal-to-noise ratio.

| Temperature | 283 - 313 K (10 - 40°C) | Temperature should be carefully controlled and optimized for the specific RNA being studied. |

Data Processing:

• Apply an exponential window function with a line broadening factor of 1-5 Hz to improve the signal-to-noise ratio.

• Perform Fourier transformation, phase correction, and baseline correction.

• Reference the chemical shifts to an appropriate internal or external standard.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for structural analysis of RNA using 5-Fluorouridine-19F NMR.

Applications in Drug Discovery

¹⁹F NMR spectroscopy of 5-fluorouridine labeled RNA is a powerful tool in drug discovery for several reasons:

• Fragment-Based Screening: It allows for the rapid screening of fragment libraries to identify small molecules that bind to the target RNA.[6][7] Changes in the ¹⁹F chemical shift upon addition of a fragment indicate binding.

• Binding Affinity Determination: Titration experiments can be used to determine the dissociation constant (Kd) of a ligand for the RNA.

• Mechanism of Action Studies: ¹⁹F NMR can provide insights into how a small molecule affects the structure and dynamics of the RNA target.[2]

• High-Throughput Screening: The simplicity of 1D ¹⁹F NMR spectra makes it amenable to higher throughput screening campaigns compared to more complex NMR experiments.

The ability to directly observe the RNA target in the presence of potential drug candidates provides valuable information for structure-activity relationship (SAR) studies and lead optimization.[1]

References

• 1. search.library.ucr.edu [search.library.ucr.edu]
• 2. 19F NMR in RNA structural biology: exploring structures, dynamics, and small molecule interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. ¹⁹F-Site-Specific-Labeled Nucleotides for Nucleic Acid Structural Analysis by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Structural equilibria in RNA as revealed by 19F NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Studying RNA Dynamics and Conformational Changes with 5-Fluorouridine 5'-triphosphate-¹⁹F

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 5-Fluorouridine (B13573) 5'-triphosphate (5-FUTP) in conjunction with ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy to investigate the structure, dynamics, and conformational changes of RNA. This powerful technique offers high sensitivity and is free from background signals in biological systems, making it an invaluable tool for academic research and drug discovery.[1][2][3]

Introduction to ¹⁹F NMR for RNA Analysis

The fluorine-19 (¹⁹F) isotope is an exceptional probe for studying biological macromolecules.[1] Its key advantages for RNA NMR studies include:

• High NMR Sensitivity: ¹⁹F has a high gyromagnetic ratio, resulting in a sensitivity that is 83% of that of protons (¹H).[1]

• 100% Natural Abundance: The ¹⁹F isotope is 100% naturally abundant, eliminating the need for isotopic enrichment of the probe itself.[1]

• Wide Chemical Shift Dispersion: ¹⁹F exhibits a chemical shift range approximately six times wider than that of ¹H, which minimizes signal overlap and enhances resolution.[1]

• Background-Free Signal: Fluorine is virtually absent in naturally occurring biological systems, ensuring that the detected ¹⁹F NMR signal is specific to the labeled RNA.[1]

• Sensitivity to Local Environment: The ¹⁹F chemical shift is highly sensitive to changes in its local chemical environment, making it an excellent reporter of RNA conformational changes upon ligand binding or protein interaction.[1]

Incorporating 5-fluorouridine into RNA via in vitro transcription using 5-FUTP allows for the strategic placement of these sensitive probes to monitor specific regions of interest within an RNA molecule.[1][4]

Data Presentation: Quantitative NMR Parameters

The following tables summarize key quantitative data derived from ¹⁹F NMR studies of RNA labeled with 5-Fluorouridine and other fluorinated nucleotides. These values are indicative of the changes observed upon alterations in RNA structure and environment.

Table 1: Comparative Linewidths of NMR Spin Pairs in RNA

Spin Pair	Relative Linewidth	Key Advantage	Reference
¹⁹F-¹³C (in 5FU)	~2x sharper than ¹H-¹³C	Improved resolution and sensitivity for larger RNA molecules.	[1]
¹H-¹³C	Standard	Commonly used, but suffers from broader lines in larger RNAs.	[1]

Table 2: ¹⁹F Chemical Shift Changes Upon Environmental Perturbation

RNA System & Perturbation	Labeled Nucleotide	Observed ¹⁹F Chemical Shift Change (ppm)	Interpretation	Reference
tRNAVal with FU-A to FU-G base pair conversion	5-Fluorouracil (B62378)	4.5 to 5.0 (downfield)	Significant change in base pairing geometry (Watson-Crick vs. wobble).	[5]
ssRNA with 2'-F nucleotides (G6 vs. A20)	2'-Fluoroguanosine, 2'-Fluoroadenosine	-200.2 (G6) vs. -201.5 (A20)	High sensitivity to the nature of the base and its local environment.	[2][3]

Table 3: Transverse Relaxation Rates (R₂) for Different Nuclei in Labeled RNA

Nucleus/Spin Pair	Relative R₂ Rate	Implication for NMR Experiments	Reference
¹³C in ¹⁹F-¹³C TROSY	~3 times smaller than protonated ¹³C	Enables sensitive, high-resolution NMR spectra for larger RNA molecules.	[1]
¹⁹F in ¹⁹F-¹³C	~3 times larger than ¹H in ¹H-¹³C	While the TROSY effect is small for ¹⁹F, the ¹³C detection provides the primary advantage.	[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Chemoenzymatic Synthesis of ¹⁹F-¹³C-labeled 5-Fluorouridine-5'-triphosphate (5FUTP)

This protocol combines chemical synthesis of the nucleobase with enzymatic phosphorylation to produce 5FUTP suitable for in vitro transcription.[1]

A. Chemical Synthesis of 5-Fluorouracil (5FU)

• Adapt established chemical synthesis methods to produce the 5-fluorouracil base. A common approach yields approximately 63% of the final product.[1]

• (Optional) For advanced NMR applications (e.g., TROSY), selectively deuterate the H6 position (~95%) using established methods to remove unwanted scalar coupling.[1]

B. Enzymatic Synthesis of 5FUTP

• Utilize enzymes from the pentose (B10789219) phosphate (B84403) pathway.

• Couple the chemically synthesized 5FU to a ¹³C-labeled D-ribose at the C1' position.[1]

• This enzymatic coupling reaction typically results in an overall yield of approximately 50% for the final 5FUTP product.[1]

Protocol 2: In Vitro Transcription of RNA with 5-FUTP

This protocol describes the incorporation of 5-FUTP into a target RNA sequence using T7 RNA polymerase.

• Reaction Setup: Prepare the in vitro transcription reaction mixture on ice. A typical 50 µL reaction includes:

  • Linearized DNA template (containing the T7 promoter and target RNA sequence): 1-2 µg

  • 5x Transcription Buffer: 10 µL

  • 100 mM DTT: 5 µL

  • ATP, GTP, CTP (100 mM stocks): 2 µL each

  • 5-FUTP (100 mM stock): 2 µL (for full substitution of UTP)

  • T7 RNA Polymerase: 2-5 µL

  • RNase Inhibitor: 1 µL

  • Nuclease-free water to 50 µL

• Incubation: Incubate the reaction at 37°C for 2-4 hours. For longer transcripts, the incubation time can be extended.

• DNase Treatment: Add 1 µL of RNase-free DNase I and incubate at 37°C for 15-30 minutes to digest the DNA template.

• RNA Purification: Purify the transcribed RNA using a standard method such as phenol:chloroform extraction followed by ethanol (B145695) precipitation, or using a commercially available RNA purification kit.

• Quality Control: Assess the integrity and concentration of the purified RNA using denaturing polyacrylamide gel electrophoresis (PAGE) and UV-spectrophotometry.

Protocol 3: ¹⁹F NMR Data Acquisition and Analysis

This protocol outlines the general steps for acquiring and processing ¹⁹F NMR data for a 5-FUTP labeled RNA sample.

• Sample Preparation:

  • Dissolve the purified, 5-FUTP labeled RNA in a suitable NMR buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, 0.1 mM EDTA, pH 6.5) to a final concentration in the high micromolar to low millimolar range.

  • Transfer the sample to an appropriate NMR tube.

• NMR Spectrometer Setup:

  • Tune and match the ¹⁹F probe on the NMR spectrometer.

  • Use an external reference standard, such as trifluoroacetic acid (TFA), for chemical shift referencing.[6]

• Data Acquisition:

  • Acquire one-dimensional (1D) ¹⁹F NMR spectra. For studying conformational changes, acquire spectra under different conditions (e.g., varying temperature, addition of a ligand or protein).[7]

  • For more detailed structural information, particularly with ¹⁹F-¹³C labeled samples, acquire two-dimensional (2D) heteronuclear correlation spectra (e.g., HSQC).

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired data.[6]

  • Identify and assign the ¹⁹F resonances based on their chemical shifts. In cases of multiple fluorine labels, site-directed mutagenesis can be used to aid in assignment.[5]

  • Analyze changes in chemical shifts, linewidths, and signal intensities to infer information about RNA dynamics, conformational changes, and binding events.[2][3]

Visualizations: Workflows and Pathways

The following diagrams illustrate key experimental workflows and concepts described in these application notes.

Caption: General experimental workflow for studying RNA with 5-FUTP-¹⁹F.

Caption: Detecting RNA conformational changes with ¹⁹F NMR.

Caption: ¹⁹F-¹³C TROSY concept for improved RNA NMR analysis.

References

• 1. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions [frontiersin.org]
• 4. academic.oup.com [academic.oup.com]
• 5. 19F NMR of 5-fluorouracil-substituted transfer RNA transcribed in vitro: resonance assignment of fluorouracil-guanine base pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. discovery.researcher.life [discovery.researcher.life]

Monitoring RNA-ligand interactions using 19F NMR and 5-Fluorouridine 5'-triphosphate-19F

Application Note and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for monitoring RNA-ligand interactions using ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy, with a specific focus on the incorporation of 5-Fluorouridine 5'-triphosphate (5-FUTP) into RNA transcripts. This technique offers a sensitive and reliable method for characterizing the binding of small molecules to RNA, aiding in drug discovery and the elucidation of biological mechanisms.

Introduction

RNA has emerged as a critical target for therapeutic intervention in a wide range of diseases. Understanding the interactions between RNA molecules and small molecule ligands is paramount for the development of novel RNA-targeted drugs. ¹⁹F NMR spectroscopy is a powerful tool for studying these interactions due to the high sensitivity of the ¹⁹F nucleus, its 100% natural abundance, and the absence of endogenous fluorine in biological systems, which provides a background-free spectrum.[1][2]

Site-specific labeling of RNA with a ¹⁹F-containing nucleotide, such as 5-Fluorouridine, allows for the direct observation of local environmental changes upon ligand binding.[2][3] Changes in the ¹⁹F chemical shift and line broadening of the NMR signal can be used to determine binding affinity (Kd), kinetics, and to map the ligand-binding site on the RNA molecule.[4] This application note focuses on the use of 5-FUTP for the enzymatic synthesis of ⁵F-labeled RNA and its application in studying the interaction with aminoglycoside antibiotics, a class of drugs known to target bacterial ribosomal RNA (rRNA).

Data Presentation

The following table summarizes the dissociation constants (Kd) for the binding of various aminoglycoside antibiotics to different bacterial rRNA constructs, as determined by methods including NMR and other biophysical techniques. This data highlights the utility of such quantitative measurements in drug development.

Aminoglycoside	RNA Target	Method	Dissociation Constant (Kd) (µM)	Reference
Neomycin B	E. coli 23S rRNA Helix 69 (unmodified)	UV melting	0.3 ± 0.1	[5][6]
Tobramycin	E. coli 23S rRNA Helix 69 (unmodified)	UV melting	0.2 ± 0.2	[5][6]
Paromomycin	E. coli 23S rRNA Helix 69 (unmodified)	UV melting	5.4 ± 1.1	[5][6]
Paromomycin	E. coli 23S rRNA Helix 69 (pseudouridine modified)	UV melting	2.6 ± 0.1	[6]
G418 (Geneticin)	E. coli 16S rRNA A-site	Isothermal Titration Calorimetry (ITC)	Lower affinity than Paromomycin	[7]
Paromomycin	E. coli 16S rRNA A-site	Isothermal Titration Calorimetry (ITC)	High Affinity	[7]
Apramycin	Prokaryotic rRNA A-site (A1408G mutant)	Mass Spectrometry	High Affinity	[8]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of 5-Fluorouridine 5'-triphosphate (5-FUTP)

This protocol describes a two-step enzymatic synthesis of 5-FUTP from 5-Fluorouridine (5-FUrd). This method is based on the sequential phosphorylation of the nucleoside by a nucleoside kinase and a nucleoside monophosphate kinase.

Materials:

• 5-Fluorouridine (5-FUrd)

• ATP (Adenosine 5'-triphosphate)

• Uridine Monophosphate Kinase (UMPK)

• Nucleoside Diphosphate Kinase (NDPK)

• Tris-HCl buffer (pH 7.5)

• MgCl₂

• DTT (Dithiothreitol)

• Reaction tubes

• Water bath or incubator

• HPLC system for purification and analysis

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture with the following components at the indicated final concentrations:

  • 50 mM Tris-HCl, pH 7.5

  • 10 mM MgCl₂

  • 5 mM DTT

  • 10 mM 5-Fluorouridine

  • 20 mM ATP

  • 1 U/mL Uridine Monophosphate Kinase

  • 1 U/mL Nucleoside Diphosphate Kinase

• Incubation: Incubate the reaction mixture at 37°C for 4-6 hours. The progress of the reaction can be monitored by HPLC.

• Reaction Termination: Terminate the reaction by heating the mixture to 95°C for 5 minutes to denature the enzymes.

• Purification: Purify the 5-FUTP from the reaction mixture using anion-exchange HPLC.

• Quantification and Storage: Quantify the purified 5-FUTP using UV-Vis spectrophotometry at 260 nm. Store the purified 5-FUTP at -80°C.

Protocol 2: In Vitro Transcription of ⁵F-Labeled RNA

This protocol outlines the synthesis of ⁵F-labeled RNA using T7 RNA polymerase and a DNA template.

Materials:

• Linearized DNA template with a T7 promoter

• T7 RNA Polymerase

• Transcription buffer (40 mM Tris-HCl pH 8.0, 25 mM MgCl₂, 1 mM spermidine, 10 mM DTT)

• RNase inhibitor

• ATP, GTP, CTP (100 mM stocks)

• UTP (100 mM stock)

• 5-FUTP (100 mM stock, synthesized in Protocol 1)

• DNase I (RNase-free)

• EDTA

• Phenol:Chloroform:Isoamyl Alcohol

• Ethanol (B145695)

• DEPC-treated water

Procedure:

• Transcription Reaction Setup: In an RNase-free microcentrifuge tube, assemble the following reaction mixture at room temperature:

  • Transcription Buffer (10X) - 2 µL

  • 100 mM DTT - 1 µL

  • RNase Inhibitor - 1 µL

  • 100 mM ATP, GTP, CTP - 1 µL each

  • 100 mM UTP - 0.5 µL

  • 100 mM 5-FUTP - 1.5 µL (adjust ratio of UTP:5-FUTP as needed)

  • Linearized DNA template (1 µg/µL) - 1 µL

  • T7 RNA Polymerase - 1 µL

  • DEPC-treated water to a final volume of 20 µL

• Incubation: Incubate the reaction at 37°C for 2-4 hours.

• DNase Treatment: Add 1 µL of DNase I and incubate at 37°C for 15 minutes to digest the DNA template.

• RNA Purification:

  • Add 100 µL of DEPC-treated water and 10 µL of 3 M sodium acetate.

  • Perform a phenol:chloroform extraction.

  • Precipitate the RNA from the aqueous phase by adding 3 volumes of cold 100% ethanol and incubating at -20°C for at least 1 hour.

  • Centrifuge at high speed to pellet the RNA.

  • Wash the pellet with 70% ethanol and air dry.

• Resuspension and Quantification: Resuspend the RNA pellet in an appropriate volume of RNase-free water. Quantify the RNA using a spectrophotometer.

Protocol 3: ¹⁹F NMR Titration Experiment

This protocol describes how to perform a ¹⁹F NMR titration experiment to determine the binding affinity of a ligand for a ⁵F-labeled RNA.

Materials:

• ⁵F-labeled RNA (from Protocol 2)

• Ligand of interest (e.g., an aminoglycoside antibiotic)

• NMR buffer (e.g., 25 mM sodium phosphate, 100 mM NaCl, pH 6.5 in 90% H₂O/10% D₂O)

• NMR tubes

• NMR spectrometer equipped with a ¹⁹F probe

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the ⁵F-labeled RNA in the NMR buffer at a concentration of approximately 50-100 µM.

  • Prepare a concentrated stock solution of the ligand in the same NMR buffer.

• NMR Data Acquisition - Initial Spectrum:

  • Transfer an aliquot of the RNA solution to an NMR tube.

  • Acquire a 1D ¹⁹F NMR spectrum of the free RNA. This will serve as the reference (0 ligand concentration).[9]

• Titration:

  • Add a small aliquot of the concentrated ligand stock solution to the NMR tube containing the RNA.

  • Mix thoroughly but gently.

  • Acquire another 1D ¹⁹F NMR spectrum.

• Repeat Titration Steps: Repeat the addition of the ligand and acquisition of ¹⁹F NMR spectra until the desired final ligand-to-RNA molar ratio is reached (e.g., until saturation is observed, where no further changes in the ¹⁹F signal are seen).

• Data Processing and Analysis:

  • Process the acquired ¹⁹F NMR spectra (Fourier transform, phasing, baseline correction).

  • Monitor the changes in the chemical shift (δ) and/or the line width of the ¹⁹F signal as a function of the ligand concentration.

  • The dissociation constant (Kd) can be determined by fitting the chemical shift perturbation data to a suitable binding isotherm equation.[9]

Mandatory Visualizations

Caption: Experimental workflow for monitoring RNA-ligand interactions.

Caption: Mechanism of protein synthesis inhibition by aminoglycosides.

References

• 1. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ¹⁹F-Site-Specific-Labeled Nucleotides for Nucleic Acid Structural Analysis by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Binding of aminoglycoside antibiotics to helix 69 of 23S rRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Binding of aminoglycoside antibiotics to helix 69 of 23S rRNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Defining the basis for the specificity of aminoglycoside-rRNA recognition: a comparative study of drug binding to the A sites of Escherichia coli and human rRNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determinants of aminoglycoside-binding specificity for rRNA by using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. application.wiley-vch.de [application.wiley-vch.de]

Quantitative Analysis of RNA-Small Molecule Binding Affinity with 19F NMR: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The expanding roles of RNA in cellular processes have established it as a compelling target for therapeutic intervention.[1][2][3] Developing small molecules that can modulate RNA function requires robust and sensitive biophysical techniques to accurately quantify their binding affinity.[2][4] Fluorine-19 Nuclear Magnetic Resonance (19F NMR) spectroscopy has emerged as a powerful tool for this purpose, offering several distinct advantages in the study of RNA-small molecule interactions.[1][3][5][6]

The key benefits of 19F NMR include:

• High Sensitivity: The 19F nucleus has a high gyromagnetic ratio, resulting in a sensitivity that is 83% of that of protons (¹H).[5][7]

• No Background Signal: Fluorine is not naturally abundant in biological systems, leading to background-free spectra and eliminating signal overlap from the biomolecule or solvent.[5][6][7]

• Wide Chemical Shift Range: The 19F chemical shift is highly sensitive to the local electronic environment, spanning a range of several hundred ppm.[6] This sensitivity allows for the detection of subtle conformational changes upon ligand binding.[6][7]

This document provides detailed application notes and protocols for the quantitative analysis of RNA-small molecule binding affinity using 19F NMR, including direct titration and competition binding assays.

Principle of the Method

The fundamental principle behind using 19F NMR to quantify binding affinity lies in monitoring the changes in the NMR signal of a fluorine-labeled molecule upon interaction with its binding partner. These changes can manifest as:

• Chemical Shift Perturbation (CSP): The 19F chemical shift of the labeled molecule (either the RNA or the small molecule) changes as it transitions between the free and bound states. The magnitude of this change is dependent on the concentration of the binding partner and can be used to determine the dissociation constant (Kd).

• Line Broadening: In cases of intermediate exchange on the NMR timescale, the 19F signal may broaden upon binding. This change in linewidth can also be used to quantify the interaction.

• Relaxation Effects: Binding of a small fluorinated ligand to a large RNA molecule alters its transverse relaxation time (T2). This effect is exploited in relaxation-edited experiments like Carr-Purcell-Meiboom-Gill (CPMG) to identify binders.[4][8]

Key Experiments and Protocols

Two primary experimental approaches are commonly employed for the quantitative analysis of RNA-small molecule binding using 19F NMR: Direct Titration and Competition Binding Assay.

Direct 19F NMR Titration for Kd Determination

This method involves monitoring the change in the 19F NMR spectrum of a labeled binding partner (either the RNA or the small molecule) as the concentration of the unlabeled partner is incrementally increased.

Caption: Workflow for determining binding affinity using a 19F NMR competition assay.

Detailed Protocol:

• Sample Preparation:

  • Prepare stock solutions of the RNA, the 19F-labeled spy molecule, and the unlabeled competitor molecule at known concentrations.

  • The spy molecule should be a known binder to the RNA target, preferably with a moderate affinity. [5]

• NMR Data Acquisition:

  • Prepare an NMR sample containing the RNA and the 19F-labeled spy molecule at a fixed concentration.

  • Acquire a 1D 19F NMR spectrum of this complex.

  • Add a small aliquot of the unlabeled competitor stock solution to the NMR tube.

  • Mix and allow the sample to reach equilibrium.

  • Acquire another 1D 19F NMR spectrum.

  • Repeat the addition and acquisition steps with increasing concentrations of the competitor.

• Data Analysis:

  • Process all spectra uniformly.

  • Monitor the 19F signal of the spy molecule. As the competitor displaces the spy molecule, the 19F signal will shift back towards its "free" position or its intensity might change.

  • Plot the change in the 19F chemical shift or signal intensity of the spy molecule as a function of the competitor concentration.

  • Fit the data to a competitive binding model to determine the inhibition constant (Ki) of the unlabeled competitor.

Data Presentation

Quantitative data from 19F NMR binding assays should be summarized in a clear and structured format to facilitate comparison.

Table 1: Dissociation Constants (Kd) of Small Molecules Binding to RNA Target X Determined by Direct 19F NMR Titration.

Compound	19F Label Position	Δδmax (ppm)	Kd (µM)
Ligand A	5-Fluorouracil	0.85	50 ± 5
Ligand B	2-Fluoroadenine	1.20	25 ± 3
Ligand C	Trifluoromethyl	0.50	150 ± 15

Table 2: Inhibition Constants (Ki) of Unlabeled Competitors Determined by 19F NMR Competition Assay.

Competitor	Spy Molecule	Kd of Spy (µM)	Ki (µM)
Compound X	Fluoro-Ligand A	50	75 ± 8
Compound Y	Fluoro-Ligand A	50	30 ± 4
Compound Z	Fluoro-Ligand A	50	200 ± 20

Conclusion

19F NMR spectroscopy is a versatile and robust method for the quantitative analysis of RNA-small molecule interactions. [1][3]Its high sensitivity, lack of background signals, and the responsiveness of the 19F chemical shift to the local environment make it an ideal tool for fragment screening, hit validation, and lead optimization in RNA-targeted drug discovery. The detailed protocols for direct titration and competition binding assays provided in this document offer a clear guide for researchers to implement this powerful technique in their workflows.

References

• 1. Practical Fragments: 19F NMR...Just Like 1H NMR [practicalfragments.blogspot.com]
• 2. NMR Characterization of RNA Small Molecule Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 19F NMR in RNA structural biology: exploring structures, dynamics, and small molecule interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 19F NMR‐Based Fragment Screening for 14 Different Biologically Active RNAs and 10 DNA and Protein Counter‐Screens - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening of RNA-Targeting Drugs with ¹⁹F NMR

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ribonucleic acid (RNA) has emerged as a critical target for therapeutic intervention in a wide range of diseases.[1][2] The development of small molecules that can modulate RNA function represents a promising frontier in drug discovery.[1][3] Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹⁹F NMR, has become an indispensable tool for identifying and characterizing small molecule binders to RNA targets.[1][4][5] Its high sensitivity, the absence of endogenous fluorine in biological systems, and the large chemical shift range of the ¹⁹F nucleus make it an ideal method for high-throughput screening (HTS) and fragment-based drug discovery (FBDD).[4][6][7][8]

These application notes provide detailed protocols and guidelines for employing ¹⁹F NMR in the high-throughput screening of RNA-targeting drugs.

Principle of ¹⁹F NMR in RNA-Targeting Drug Screening

The fundamental principle of ¹⁹F NMR-based screening lies in detecting changes in the NMR signal of a fluorine-labeled molecule upon binding to an RNA target. These changes can manifest as alterations in chemical shift, line broadening, or changes in relaxation rates.[7][9] Two primary approaches are utilized:

• Ligand-Observed ¹⁹F NMR: In this approach, a library of fluorine-containing small molecules (fragments) is screened against the unlabeled RNA target.[4] Changes in the ¹⁹F NMR spectrum of the ligands indicate binding. This method is highly efficient for screening large numbers of compounds.

• Target-Observed ¹⁹F NMR: Here, the RNA target is labeled with a fluorine atom at a specific position.[4] The screening of unlabeled compound libraries is then performed, and binding events are detected by changes in the ¹⁹F signal of the labeled RNA. This approach provides site-specific binding information.[4]

Key Advantages of ¹⁹F NMR for Screening RNA-Targeting Drugs

Feature	Advantage	Reference
High Sensitivity	The ¹⁹F nucleus has a high gyromagnetic ratio, resulting in a sensitivity that is 83% of that of ¹H.[7][9]	[7][9]
No Background Signal	Fluorine is virtually absent in biological systems, providing a clean background for unambiguous detection of signals from labeled molecules.[4][6][8][10]	[4][6][8][10]
Wide Chemical Shift Range	The large chemical shift dispersion of ¹⁹F NMR (several hundred ppm) minimizes signal overlap and enhances resolution, even in complex mixtures.[7][11]	[7][11]
Versatility	Applicable to a wide range of RNA targets, including riboswitches, viral RNAs, and pre-microRNAs.[4][12]	[4][12]
Quantitative Information	Can provide data on binding affinity (K_D), kinetics (k_on, k_off), and stoichiometry.[9]	[9]
In-Cell Applications	Feasible for studying RNA-ligand interactions within a cellular environment.[4][10][13]	[4][10][13]

Experimental Workflow for Ligand-Observed ¹⁹F NMR Screening

The following diagram illustrates a typical workflow for a ligand-observed ¹⁹F NMR-based fragment screening campaign.

Caption: Workflow for ligand-observed ¹⁹F NMR fragment screening.

Detailed Protocols

Protocol 1: Ligand-Observed ¹⁹F NMR Primary Screening

Objective: To identify initial fragment hits from a fluorinated compound library that bind to a target RNA.

Materials:

• Fluorinated fragment library (e.g., 100-500 compounds)

• Target RNA, purified and buffer exchanged into NMR buffer

• NMR buffer (e.g., 25 mM potassium phosphate, 50 mM KCl, pH 7.0, in 99.9% D₂O)

• NMR tubes

• NMR spectrometer equipped with a fluorine probe

Methodology:

• Fragment Library Preparation:

  • Prepare stock solutions of individual fluorinated fragments in a suitable solvent (e.g., DMSO-d₆).

  • Create mixtures (pools) of 5-10 fragments per pool to increase throughput. Ensure that the ¹⁹F NMR signals of the fragments within each pool are well-resolved.

• Sample Preparation:

  • Prepare a "reference" NMR sample for each fragment pool containing the fragments at a final concentration of 100-500 µM in NMR buffer.

  • Prepare a "screening" NMR sample for each fragment pool containing the fragments at the same concentration as the reference, plus the target RNA at a final concentration of 10-50 µM. A typical RNA:ligand molar ratio is on the order of 1:20 to 1:100.[14]

• NMR Data Acquisition:

  • Acquire 1D ¹⁹F NMR spectra for both the reference and screening samples.

  • Typical acquisition parameters on a 600 MHz spectrometer:

    • Spectral width: 20 ppm

    • Frequency offset: centered on the expected region for the fluorine signals

    • Acquisition time: 100 ms

    • Number of scans: 3,840 (adjust for desired signal-to-noise)[15]

• Data Analysis and Hit Identification:

  • Compare the spectra of the screening samples to their corresponding reference samples.

  • Identify "hits" based on observable changes in the ¹⁹F signals, such as:

    • Chemical Shift Perturbation (CSP): A change in the chemical shift of a fragment's signal upon addition of the RNA.

    • Line Broadening: An increase in the linewidth of a fragment's signal, indicating an interaction with the larger RNA molecule.

    • Signal Attenuation: A decrease in signal intensity, often observed in relaxation-filtered experiments (e.g., using a Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence).

Protocol 2: Hit Characterization - K_D Determination by ¹⁹F NMR Titration

Objective: To determine the dissociation constant (K_D) of a validated hit compound.

Materials:

• Validated hit compound

• Target RNA

• NMR buffer

• NMR tubes

• NMR spectrometer

Methodology:

• Sample Preparation:

  • Prepare a series of NMR samples with a constant concentration of the fluorinated ligand (e.g., 50 µM) and increasing concentrations of the target RNA (e.g., from 0 to 5-10 times the expected K_D).

• NMR Data Acquisition:

  • Acquire a 1D ¹⁹F NMR spectrum for each sample in the titration series.

• Data Analysis:

  • Measure the change in a ¹⁹F NMR parameter (e.g., chemical shift) as a function of the RNA concentration.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a 1:1 binding model) to extract the K_D value.

Parameter	Typical Value/Range
Ligand Concentration	100 - 500 µM
RNA Concentration	10 - 50 µM
RNA:Ligand Ratio	1:20 - 1:100
NMR Spectrometer Field Strength	≥ 400 MHz
Temperature	298 - 303 K

Competitive ¹⁹F NMR Screening

An alternative and powerful approach is the use of competitive binding assays. This is particularly useful for screening non-fluorinated compound libraries.

References

• 1. 19F NMR in RNA structural biology: exploring structures, dynamics, and small molecule interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RNA-Targeted Therapies and High-Throughput Screening Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frameworks for targeting RNA with small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery [mdpi.com]
• 5. news-medical.net [news-medical.net]
• 6. researchgate.net [researchgate.net]
• 7. Applications of 19F-NMR in Fragment-Based Drug Discovery | MDPI [mdpi.com]
• 8. Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ligand-Based Competition Binding by Real-Time 19F NMR in Human Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 19 F NMR-Based Fragment Screening for 14 Different Biologically Active RNAs and 10 DNA and Protein Counter-Screens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Ligand-observed NMR techniques to probe RNA-small molecule interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In-Cell NMR Studies of RNA using 5-Fluorouridine 5'-triphosphate-¹⁹F

For Researchers, Scientists, and Drug Development Professionals

Introduction

In-cell Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for studying the structure, dynamics, and interactions of biological macromolecules within their native cellular environment.[1][2] The use of ¹⁹F-labeled probes, such as 5-Fluorouridine (B13573) 5'-triphosphate (5-FUTP), offers significant advantages for in-cell NMR studies of RNA. The high sensitivity of the ¹⁹F nucleus and the absence of endogenous fluorine signals in cells provide a clean spectral window for unambiguous observation of the labeled RNA.[3][4] This document provides detailed application notes and protocols for the use of 5-FUTP-¹⁹F for in-cell NMR studies of RNA, targeting researchers, scientists, and professionals in drug development.

5-Fluorouracil (5-FU), a well-known chemotherapeutic agent, is intracellularly converted into several active metabolites, including 5-FUTP, which is subsequently incorporated into RNA.[5][6][7] This natural metabolic pathway can be exploited for the systemic labeling of cellular RNA. However, for targeted in-cell NMR studies of a specific RNA molecule, a more direct approach involving the introduction of 5-FUTP and the ¹⁹F-labeled RNA of interest is necessary.

Application Notes

Advantages of 5-FUTP-¹⁹F for In-Cell RNA NMR

• High Sensitivity: The ¹⁹F nucleus has a high gyromagnetic ratio, resulting in strong NMR signals and shorter acquisition times.[8]

• No Background Signal: The absence of natural fluorine in biological systems ensures that the observed ¹⁹F NMR signals originate exclusively from the labeled RNA.[4]

• Minimal Perturbation: The fluorine atom at the 5-position of uridine (B1682114) is minimally perturbing to the RNA structure and function, with thermodynamic stabilities comparable to unmodified RNA.[3][8]

• Sharp Linewidths: Incorporating ¹⁹F-¹³C spin pairs in 5-fluorouridine can produce linewidths that are twice as sharp as the commonly used ¹H-¹³C spin pair, enhancing spectral resolution.[8]

• Versatility in Labeling: 5-FUTP can be incorporated into RNA through in vitro transcription using T7 RNA polymerase, allowing for site-specific or uniform labeling of the target RNA.[8][9][10]

Key Considerations for In-Cell NMR Experiments

• Cell Viability: Maintaining cell viability throughout the experiment is crucial for obtaining physiologically relevant data. Cell health should be monitored before and after the experiment.[1][11]

• RNA Stability: RNA is susceptible to degradation by intracellular RNases. The use of RNase inhibitors can extend the lifetime of the RNA inside the cells.[12]

• Delivery Method: Efficient delivery of the ¹⁹F-labeled RNA into the cytoplasm is critical. Electroporation is a commonly used method for this purpose.[1]

• Concentration of Labeled RNA: Achieving a sufficiently high intracellular concentration of the labeled RNA (typically in the low micromolar range) is necessary for detectable NMR signals.[1]

Quantitative Data Summary

Parameter	Value	Reference
5-FUTP Synthesis
Chemoenzymatic synthesis yield of 5FU base	~63%	[8]
Overall yield of 5FUTP from 5FU	~50%	[8]
In Vitro Transcription
Incorporation of 5-FUTP	Comparable to unmodified nucleotides	[8]
NMR Spectroscopy
¹⁹F-¹³C TROSY resonance R₂ (relative to decoupled)	~3 times smaller	[8]
¹⁹F NMR Chemical Shift Reference (Trifluoroacetic acid)	-75.51 ppm	[8]
In-Cell RNA Concentration
Reported range for DNA/RNA in human cell lines	5 to 20 µM	[1]
5-FU Incorporation in Human Tumors
Maximal incorporation into RNA (24h post-administration)	1.0 pmol/µg RNA	[13]
Maximal incorporation into DNA (24h post-administration)	127 fmol/µg DNA	[13]

Experimental Protocols

Protocol 1: Chemoenzymatic Synthesis of 5-FUTP

This protocol describes a chemoenzymatic approach for the synthesis of 5-FUTP.[8]

• Chemical Synthesis of 5-Fluorouracil (5FU): Synthesize 5FU from unlabeled potassium cyanide, ¹³C-labeled bromoacetic acid, and ¹⁵N-labeled urea (B33335) as described in the literature.[8]

• Fluorination and Deuteration: Convert the resulting uracil (B121893) to 5FU by direct fluorination with Selectfluor and perform deuteration of the H6 position.[8]

• Enzymatic Coupling to Ribose: Utilize enzymes from the pentose (B10789219) phosphate (B84403) pathway to couple the synthesized 5FU to ¹³C-labeled D-ribose to produce 5-Fluorouridine (5FUrd).

• Phosphorylation to 5-FUTP: Perform enzymatic phosphorylation of 5FUrd to generate 5-FUTP.

Protocol 2: In Vitro Transcription of ¹⁹F-Labeled RNA

This protocol outlines the incorporation of 5-FUTP into a target RNA sequence using T7 RNA polymerase.

• Prepare Transcription Reaction: Assemble the following components in an RNase-free tube:

  • DNA template with a T7 promoter upstream of the target RNA sequence

  • T7 RNA Polymerase

  • Ribonucleotide triphosphates (ATP, GTP, CTP)

  • 5-FUTP (to replace UTP for uniform labeling, or in a specific ratio for partial labeling)

  • Transcription buffer (containing MgCl₂, DTT, and spermidine)

  • RNase inhibitor

• Incubation: Incubate the reaction mixture at 37°C for 2-4 hours.

• DNase Treatment: Add DNase I to the reaction and incubate for 15 minutes at 37°C to digest the DNA template.

• Purification of RNA: Purify the transcribed RNA using denaturing polyacrylamide gel electrophoresis (PAGE) or an appropriate chromatography method.

• RNA Quantification and Quality Control: Determine the concentration of the purified RNA using UV-spectroscopy and assess its integrity via gel electrophoresis.

Protocol 3: Delivery of ¹⁹F-Labeled RNA into Human Cells via Electroporation

This protocol is adapted from established methods for delivering nucleic acids into mammalian cells for in-cell NMR.[1]

• Cell Culture: Culture human cells (e.g., HeLa or HEK293T) to approximately 90% confluency.[1][11]

• Cell Harvesting: Detach the cells using trypsin-EDTA, wash with phosphate-buffered saline (PBS), and count the cells. Assess cell viability using Trypan Blue staining.

• Electroporation Sample Preparation: Resuspend the cell pellet in electroporation buffer. Add the purified ¹⁹F-labeled RNA to the cell suspension. A final concentration of 5-20 µM of RNA is a common target for in-cell NMR.[1]

• Electroporation: Transfer the cell/RNA mixture to an electroporation cuvette and apply an optimized electrical pulse using an electroporator.

• Cell Recovery: After electroporation, allow the cells to recover in a suitable culture medium for a short period.

• Preparation for NMR: Gently pellet the cells and resuspend them in a minimal volume of NMR-compatible medium (e.g., L-15 medium with 10% D₂O). Transfer the cell suspension to a Shigemi NMR tube.[1]

Protocol 4: In-Cell ¹⁹F NMR Spectroscopy

• NMR Spectrometer Setup: Tune the NMR spectrometer to the ¹⁹F frequency. Use a cryoprobe for enhanced sensitivity.

• Sample Insertion and Temperature Control: Insert the Shigemi tube containing the cell sample into the spectrometer and equilibrate the temperature to 37°C.

• Acquisition of ¹⁹F NMR Spectra: Acquire 1D ¹⁹F NMR spectra. The acquisition parameters (e.g., number of scans, relaxation delay) will need to be optimized based on the intracellular concentration of the labeled RNA and the specific NMR hardware.

• Control Experiments:

  • Supernatant Control: Acquire a ¹⁹F NMR spectrum of the supernatant after pelleting the cells to check for RNA leakage.[1][11]

  • Cell Viability Post-NMR: Assess cell viability after the NMR experiment to ensure the data reflects the state of living cells.[11]

• Data Processing: Process the acquired free induction decay (FID) using appropriate software (e.g., Topspin). Apply an exponential line broadening to improve the signal-to-noise ratio. Reference the ¹⁹F chemical shifts to an external standard, such as trifluoroacetic acid.[8]

Visualizations

Caption: Experimental workflow for in-cell NMR of RNA using 5-FUTP.

Caption: Intracellular metabolism of 5-Fluorouracil (5-FU).

References

• 1. Optimising in-cell NMR acquisition for nucleic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Applications of In-Cell NMR in Structural Biology and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A novel view on an old drug, 5-fluorouracil: an unexpected RNA modifier with intriguing impact on cancer cell fate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An RNA damage response network mediates the lethality of 5-FU in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NMR-based RNA structure determination - Jena Bioscience [jenabioscience.com]
• 10. academic.oup.com [academic.oup.com]
• 11. rsc.org [rsc.org]
• 12. In-cell NMR spectra of chemically unmodified RNA at physiological temperature with extended lifetime through RNase inhibitor cocktail in living human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 5-Fluorouracil incorporation into RNA and DNA in relation to thymidylate synthase inhibition of human colorectal cancers - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced 19F NMR techniques for studying large RNAs labeled with 5-Fluorouridine 5'-triphosphate-19F

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing advanced 19F Nuclear Magnetic Resonance (NMR) techniques to study the structure, dynamics, and interactions of large RNAs. The specific focus is on RNAs labeled with 5-Fluorouridine (B13573) 5'-triphosphate (5-FUTP), a powerful probe for overcoming the challenges associated with the NMR analysis of large biomolecules.

Introduction

The study of large RNA molecules (>50 nucleotides) by traditional proton (¹H) NMR is often hampered by severe spectral overlap and rapid signal decay. 19F NMR has emerged as a potent alternative, offering several key advantages:

• High Sensitivity: The 19F nucleus has a high gyromagnetic ratio, resulting in a sensitivity that is 83% of that of ¹H.[1][2]

• No Background Signal: Fluorine is virtually absent in biological systems, leading to background-free spectra.[1]

• Large Chemical Shift Dispersion: The 19F chemical shift range is significantly wider than that of ¹H, which greatly reduces signal overlap and enhances spectral resolution.[1]

• Sensitivity to Local Environment: The 19F chemical shift is highly sensitive to the local electronic environment, making it an excellent reporter of conformational changes, ligand binding, and protein interactions.[1][3]

Incorporating 5-fluorouridine (5FU) into RNA via in vitro transcription is a common and effective labeling strategy.[4][5] The fluorine atom at the C5 position of the uracil (B121893) base is minimally perturbing to the RNA structure and provides a sensitive probe for monitoring structural and dynamic events.[1]

Chemo-enzymatic Synthesis of 5-Fluorouridine 5'-triphosphate (5-FUTP)

A reliable and scalable method for producing 19F- and 13C/15N-labeled 5-FUTP is crucial for these studies. The following protocol outlines a chemo-enzymatic approach that combines chemical synthesis of the labeled nucleobase with enzymatic phosphorylation.

Caption: Workflow for the chemo-enzymatic synthesis of labeled 5-FUTP.

Protocol: Chemo-enzymatic Synthesis of [1',5-¹³C₂, 5-¹⁹F, 6-²H]-5-fluorouridine-5'-triphosphate

This protocol is adapted from methods described for the synthesis of isotopically labeled nucleotides.[6][7]

Materials:

• [5-¹⁹F, 5-¹³C, 6-²H]-5-fluorouracil (synthesized from labeled precursors)

• [1'-¹³C]-D-ribose

• Enzymes from the pentose (B10789219) phosphate (B84403) pathway (PPP)

• ATP regeneration system (e.g., pyruvate (B1213749) kinase and phosphoenolpyruvate)

• Reaction buffer (e.g., Tris-HCl, MgCl₂)

• HPLC system for purification

Procedure:

• Chemical Synthesis of Labeled 5-Fluorouracil:

  • Synthesize [5-¹⁹F, 5-¹³C, 6-²H]-5-fluorouracil from unlabeled potassium cyanide, ¹³C-labeled bromoacetic acid, and ¹⁵N-labeled urea, followed by direct fluorination with Selectfluor and deuteration.[8]

• Enzymatic Conversion to 5-Fluorouridine:

  • In a reaction vessel, combine the labeled 5-fluorouracil and [1'-¹³C]-D-ribose.

  • Add the necessary enzymes from the pentose phosphate pathway to catalyze the formation of 5-fluorouridine.

• Enzymatic Phosphorylation to 5-FUTP:

  • To the 5-fluorouridine solution, add the appropriate kinases (e.g., uridine (B1682114) kinase, nucleoside monophosphate kinase, nucleoside diphosphate (B83284) kinase) and an ATP regeneration system.

  • Incubate the reaction mixture to allow for the sequential phosphorylation of 5-fluorouridine to 5-FUMP, 5-FUDP, and finally 5-FUTP.

• Purification:

  • Purify the synthesized 5-FUTP using high-performance liquid chromatography (HPLC).

• Characterization:

  • Confirm the identity and purity of the final product using mass spectrometry and NMR.

In Vitro Transcription of Large RNAs with 5-FUTP

The incorporation of 5-FUTP into large RNA transcripts is achieved through in vitro transcription using T7 RNA polymerase. Optimization of the transcription reaction is key to obtaining high yields of the desired RNA product.

Caption: General workflow for in vitro transcription of 19F-labeled RNA.

Protocol: Large-Scale In Vitro Transcription

This protocol is a general guideline and may require optimization for specific RNA sequences.[9][10][11][12]

Materials:

• Linearized plasmid DNA or PCR-generated DNA template with a T7 promoter

• T7 RNA polymerase

• Ribonucleoside triphosphates (ATP, GTP, CTP, and 5-FUTP)

• Transcription buffer (e.g., Tris-HCl, MgCl₂, DTT, spermidine)

• RNase inhibitor

• DNase I (RNase-free)

• Purification system (e.g., denaturing polyacrylamide gel electrophoresis (PAGE) or HPLC)

Procedure:

• Transcription Reaction Setup:

  • In an RNase-free tube, combine the DNA template, transcription buffer, ribonucleoside triphosphates (with 5-FUTP completely replacing UTP), and RNase inhibitor.

  • Initiate the reaction by adding T7 RNA polymerase.

  • Incubate at 37°C for 2-4 hours, or overnight for higher yields.

• DNase Treatment:

  • Add DNase I to the reaction mixture and incubate at 37°C for 30 minutes to digest the DNA template.

• RNA Purification:

  • Purify the RNA transcript using denaturing PAGE or HPLC. For large RNAs, size-exclusion chromatography can also be effective.

• RNA Quantification and Quality Control:

  • Quantify the RNA concentration using UV-Vis spectrophotometry.

  • Assess the integrity and purity of the RNA using denaturing PAGE or analytical HPLC.

Advanced 19F NMR Techniques for Labeled RNAs

A variety of 1D and 2D NMR experiments can be employed to study 19F-labeled RNAs. For larger RNAs, advanced techniques like Transverse Relaxation-Optimized Spectroscopy (TROSY) are essential to obtain high-resolution spectra.

1D 19F NMR: A Rapid Tool for Probing Structure and Interactions

One-dimensional 19F NMR is a fast and sensitive method to observe the overall folding state of the RNA and to detect ligand binding. Changes in the chemical shifts of the 19F signals upon addition of a ligand or protein provide direct evidence of an interaction.[13]

2D 19F-13C TROSY-HSQC: High-Resolution Spectra of Large RNAs

For large RNAs, the significant line broadening due to the large 19F chemical shift anisotropy (CSA) can be overcome by using a 19F-¹³C spin pair and a TROSY experiment.[1][14] The TROSY experiment selects for the slowly relaxing component of the multiplet, resulting in significantly narrower linewidths and improved spectral resolution.

Caption: The logic behind using 19F-13C TROSY for large RNAs.

Protocol: 19F NMR Data Acquisition and Processing

NMR Sample Preparation:

• Dissolve the purified ¹⁹F-labeled RNA in a suitable NMR buffer (e.g., phosphate or Tris buffer with MgCl₂ and NaCl) to a final concentration of 50-200 µM.

• Add 5-10% D₂O for the lock signal.

• Filter the sample to remove any aggregates.

1D ¹⁹F NMR Acquisition:

• Pulse Sequence: A simple pulse-acquire sequence is typically used.

• Spectral Width: ~40-50 ppm, centered appropriately based on the expected chemical shifts of 5-fluorouracil.

• Acquisition Time: ~0.2-0.5 s.

• Recycle Delay: 1-2 s.

• Number of Scans: Dependent on the sample concentration, typically a few thousand scans for good signal-to-noise.

2D ¹⁹F-¹³C TROSY-HSQC Acquisition:

• Pulse Sequence: A sensitivity-enhanced TROSY-HSQC pulse sequence adapted for ¹⁹F-¹³C.

• Spectral Width:

  • ¹⁹F dimension: ~20-30 ppm.

  • ¹³C dimension: ~30-40 ppm.

• Acquisition Time:

  • ¹⁹F (direct dimension): ~50-100 ms.

  • ¹³C (indirect dimension): ~10-20 ms.

• Number of Scans: 8-32 per increment.

• Number of Increments: 128-256 in the indirect dimension.

Data Processing:

• Apply an appropriate window function (e.g., squared sine-bell) in both dimensions.

• Zero-fill the data to at least double the number of acquired points.

• Perform Fourier transformation.

• Phase and baseline correct the spectrum.

Data Presentation and Analysis

The analysis of 19F NMR data can provide valuable quantitative information about the structure, dynamics, and interactions of large RNAs.

Table 1: Representative ¹⁹F Chemical Shift Ranges for 5-Fluorouracil in Different RNA Structural Contexts

Structural Context	Typical ¹⁹F Chemical Shift Range (ppm relative to CFCl₃)	Reference
Single-stranded/unstructured	-164 to -166	[4]
Watson-Crick A-FU base pair	-168 to -170	[4]
G-FU wobble base pair	-162 to -164	[4]
Tertiary interactions	Can vary significantly depending on the specific environment	[15]

Note: Chemical shifts are highly sensitive to the local environment and can vary. These are general ranges.

Table 2: Example of ¹⁹F Chemical Shift Perturbations (CSPs) upon Ligand Binding

5FU Residue Position	¹⁹F Chemical Shift (free RNA, ppm)	¹⁹F Chemical Shift (RNA-ligand complex, ppm)	Chemical Shift Perturbation (Δδ, ppm)
U12	-165.2	-166.5	1.3
U25	-168.1	-168.3	0.2
U43	-164.8	-164.9	0.1
U56	-169.5	-171.0	1.5

This is a hypothetical example to illustrate the presentation of CSP data.

The magnitude of the chemical shift perturbation can be used to map the binding site of a ligand or protein on the RNA. By titrating the ligand and monitoring the changes in the ¹⁹F chemical shifts, it is possible to determine the dissociation constant (Kd) of the interaction.

Conclusion

Advanced 19F NMR techniques, particularly when combined with 5-fluorouridine labeling, provide a powerful and versatile toolkit for the structural and functional characterization of large RNA molecules. The protocols and information provided in these application notes offer a starting point for researchers to implement these methods in their own studies, with the potential to significantly advance our understanding of RNA biology and to facilitate the development of novel RNA-targeted therapeutics.

References

• 1. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in the Enzymatic Synthesis of Nucleoside-5′-Triphosphates and Their Analogs | Semantic Scholar [semanticscholar.org]
• 3. USE OF 19F NMR TO PROBE PROTEIN STRUCTURE AND CONFORMATIONAL CHANGES - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 19F NMR of 5-fluorouracil-substituted transfer RNA transcribed in vitro: resonance assignment of fluorouracil-guanine base pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Chemo-enzymatic synthesis of 13C- and 19F-labeled uridine-5′-triphosphate for RNA NMR probing [inis.iaea.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A robust and versatile method for production and purification of large-scale RNA samples for structural biology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Large-Scale in Vitro Transcription, RNA Purification and Chemical Probing Analysis | Semantic Scholar [semanticscholar.org]
• 11. chimia.ch [chimia.ch]
• 12. mdpi.com [mdpi.com]
• 13. 19F NMR as a tool in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Aromatic 19F-13C TROSY: A background-free approach to probe biomolecular structure, function and dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols for 1D and 2D ¹⁹F NMR of 5-Fluorouridine Labeled RNA

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a detailed guide for utilizing one-dimensional (1D) and two-dimensional (2D) fluorine-19 (¹⁹F) Nuclear Magnetic Resonance (NMR) spectroscopy for the characterization of RNA labeled with 5-Fluorouridine 5'-triphosphate. This powerful technique offers unique insights into RNA structure, dynamics, and interactions, making it an invaluable tool in drug discovery and structural biology.

Application Notes

Fluorine-19 NMR has emerged as a potent tool for studying biological macromolecules, particularly RNA.[1][2] The unique properties of the ¹⁹F nucleus, including its 100% natural abundance, high gyromagnetic ratio (83% of the sensitivity of ¹H), and a wide range of chemical shifts, make it an excellent probe for investigating molecular structure and dynamics.[3] Since fluorine is not naturally present in biological systems, ¹⁹F NMR offers the significant advantage of being background-free.[2][4][5]

The incorporation of 5-Fluorouridine (5FU) into RNA, replacing uridine, is a minimally perturbative modification that allows for the site-specific introduction of a ¹⁹F NMR probe.[6][7] This labeling strategy has been successfully used to study various aspects of RNA biology:

• Structural Analysis: The ¹⁹F chemical shift of 5-Fluorouridine is highly sensitive to its local environment. This sensitivity allows for the differentiation of various structural contexts, such as single-stranded regions, canonical Watson-Crick base pairs, and wobble base pairs.[5][8] For instance, the ¹⁹F resonance of a 5-fluorouracil (B62378) residue involved in a wobble base pair with guanine (B1146940) is shifted significantly downfield compared to when it is paired with adenine.[5][8]

• RNA Dynamics and Folding: 1D ¹⁹F NMR can be used to monitor conformational changes and folding transitions in RNA in response to changes in temperature, pH, or the addition of ligands.[6][7]

• Ligand Binding and Drug Discovery: ¹⁹F NMR is a powerful technique for fragment-based drug discovery and for characterizing the binding of small molecules to RNA targets.[1][4] Changes in the ¹⁹F chemical shift or line broadening upon the addition of a potential ligand can provide information about binding affinity and the location of the binding site.[1]

• RNA-Protein Interactions: By selectively labeling the RNA, ¹⁹F NMR can be used to map the binding interface of RNA-protein complexes and to study the conformational changes that occur upon binding.

Quantitative Data Summary

The following tables summarize typical quantitative data for 5-Fluorouridine incorporated into RNA, compiled from various studies. These values can serve as a useful reference for spectral interpretation.

Table 1: Typical ¹⁹F Chemical Shifts of 5-Fluorouridine in Different RNA Structural Contexts

Structural Context	Typical ¹⁹F Chemical Shift Range (ppm)	Reference
Single-stranded / Loop regions	+3.0 to +5.0	[5]
A-form helix (5FU-A Watson-Crick)	+2.0 to +3.0	[5]
5FU-G Wobble base pair	+7.0 to +8.0	[5][8]
Unstacked/end-of-helix	~ +4.0	[5]

Note: Chemical shifts are typically referenced to an external standard like trifluoroacetic acid (TFA) or an internal standard. The values presented here are relative shifts and may vary depending on the specific reference and experimental conditions.

Table 2: Typical ¹⁹F-¹H Coupling Constants in 5-Fluorouridine Labeled RNA

Coupling Nuclei	Coupling Type	Typical J-Value (Hz)
¹⁹F - ¹H6	³J(F,H6)	~4-6
¹⁹F - ¹H1'	⁵J(F,H1')	~0.5-2.0
¹⁹F - ¹H2'	⁴J(F,H2')	< 1
¹⁹F - ¹H3'	⁵J(F,H3')	< 1

Experimental Protocols

Protocol 1: RNA Sample Preparation

This protocol outlines the steps for preparing a 5-Fluorouridine labeled RNA sample for NMR analysis.

• Synthesis and Purification of 5-Fluorouridine Labeled RNA:

  • Incorporate 5-Fluorouridine 5'-triphosphate during in vitro transcription using T7 RNA polymerase or by solid-phase chemical synthesis.[6][7][9]

  • Purify the labeled RNA using denaturing polyacrylamide gel electrophoresis (PAGE) followed by elution and ethanol (B145695) precipitation.

• Sample Buffer Preparation:

  • Prepare a suitable NMR buffer, for example: 10 mM sodium phosphate (B84403) (pH 6.5), 100 mM NaCl, and 0.1 mM EDTA. The choice of buffer will depend on the specific requirements of the RNA and the experiment.

• Sample Reconstitution:

  • Lyophilize the purified RNA to a dry powder.

  • Dissolve the lyophilized RNA in the NMR buffer prepared in H₂O/D₂O (typically 90%/10% or 95%/5%) to a final concentration of 0.1-1.0 mM.[2] The D₂O is necessary for the NMR lock.

• Annealing:

  • To ensure proper folding, heat the RNA sample to 95°C for 3-5 minutes.[10]

  • Allow the sample to cool slowly to room temperature over several hours. For some RNAs, a specific cooling protocol may be required.

• Final Preparation:

  • Transfer the annealed RNA solution to a suitable NMR tube (e.g., Shigemi or standard 5 mm tube).

  • Add a small amount of a chemical shift reference standard if required (e.g., 2,2-dimethyl-2-silapentane-5-sulfonate (DSS) for ¹H or a fluorine-containing compound for ¹⁹F).

Protocol 2: 1D ¹⁹F NMR Experiment

This protocol describes the setup and acquisition of a standard one-dimensional ¹⁹F NMR spectrum.

• Instrument Setup:

  • Tune and match the NMR probe for the ¹⁹F frequency.

  • Lock the spectrometer on the D₂O signal.

  • Shim the magnetic field to achieve optimal resolution.

• Acquisition Parameters:

  • Pulse Sequence: A simple one-pulse (zg) sequence is typically used.

  • Spectral Width (SW): Set a spectral width of approximately 50-100 ppm, centered around the expected chemical shift range of the 5-Fluorouridine resonances.

  • Transmitter Offset (O1): Center the transmitter frequency in the middle of the expected ¹⁹F spectral region.

  • Acquisition Time (AQ): Set to 0.5 - 1.0 seconds for adequate digital resolution.

  • Relaxation Delay (D1): Use a relaxation delay of 1-2 seconds.

  • Number of Scans (NS): This will depend on the sample concentration. For a ~0.5 mM sample, 1024 to 4096 scans may be required to achieve a good signal-to-noise ratio.

  • Temperature: Maintain a constant temperature, typically 298 K (25°C), unless studying temperature-dependent phenomena.

• Data Processing:

  • Apply an exponential line broadening factor (e.g., 5-10 Hz) to improve the signal-to-noise ratio.

  • Perform a Fourier transform.

  • Phase the spectrum manually.

  • Perform baseline correction.

  • Reference the chemical shifts to the appropriate standard.

Protocol 3: 2D ¹⁹F-¹H HETCOR/HSQC Experiment

This protocol provides a general guideline for acquiring a 2D ¹⁹F-¹H correlation spectrum to assign proton resonances near the fluorine label.

• Instrument Setup:

  • Follow the same initial setup steps as for the 1D experiment (tuning, locking, shimming).

• Acquisition Parameters:

  • Pulse Sequence: Use a standard heteronuclear single quantum coherence (HSQC) or heteronuclear correlation (HETCOR) pulse sequence with gradients for coherence selection.

  • Spectral Width (SW):

    • F2 (¹⁹F dimension): Set a spectral width of 20-40 ppm centered on the ¹⁹F resonances of interest.

    • F1 (¹H dimension): Set a spectral width of 10-15 ppm to cover the expected proton chemical shift range.

  • Transmitter Offset (O1):

    • F2 (¹⁹F): Center on the ¹⁹F resonances.

    • F1 (¹H): Center on the proton resonances (e.g., around 4.7 ppm for the water resonance).

  • Number of Points (TD):

    • F2 (direct dimension): 1024 - 2048 points.

    • F1 (indirect dimension): 256 - 512 increments.

  • Number of Scans (NS): 16 to 64 scans per increment, depending on the sample concentration.

  • Relaxation Delay (D1): 1.0 - 1.5 seconds.

  • ¹J(¹⁹F,¹H) Coupling Constant: The delays in the pulse sequence should be optimized for the expected one-bond or long-range ¹⁹F-¹H coupling constants. For through-space correlations (HOESY), a mixing time will be used instead.

• Data Processing:

  • Apply a squared sine-bell window function in both dimensions.

  • Perform a 2D Fourier transform.

  • Phase the spectrum in both dimensions.

  • Perform baseline correction in both dimensions.

Visualizations

Caption: Experimental workflow for 1D and 2D ¹⁹F NMR of ¹⁹F labeled RNA.

Caption: Application of ¹⁹F NMR in studying RNA-ligand binding interactions.

References

• 1. Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. chemistry.as.miami.edu [chemistry.as.miami.edu]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. Correlations between fluorine-19 nuclear magnetic resonance chemical shift and the secondary and tertiary structure of 5-fluorouracil-substituted tRNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. NMR-based RNA structure determination - Jena Bioscience [jenabioscience.com]
• 8. 19F NMR of 5-fluorouracil-substituted transfer RNA transcribed in vitro: resonance assignment of fluorouracil-guanine base pairs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: In Vitro Transcription of 5-Fluorouridine 5'-triphosphate-19F Labeled RNA

This technical support guide is designed for researchers, scientists, and drug development professionals who are troubleshooting low yields of 5-Fluorouridine 5'-triphosphate (5-FUTP) labeled RNA during in vitro transcription (IVT).

Troubleshooting Guides & FAQs

This section provides answers to common questions and issues that may arise during the synthesis of 19F-labeled RNA.

Frequently Asked Questions (FAQs)

Q1: Is T7 RNA Polymerase compatible with the complete substitution of UTP with 5-FUTP?

A1: Yes, studies have shown that T7 RNA polymerase can correctly and efficiently utilize 5-FUTP as a substrate for RNA synthesis. The incorporation of 5-FUTP does not significantly impede the transcription process, and in many cases, the yields are comparable to those obtained with unmodified UTP.

Q2: How does the incorporation of 5-FUTP affect the total yield of the in vitro transcription reaction?

A2: While T7 RNA polymerase efficiently incorporates 5-FUTP, the overall yield can be influenced by several factors. In optimized conditions, the yield of 5-FUTP labeled RNA can be similar to that of unlabeled RNA. However, suboptimal concentrations of 5-FUTP or other reaction components, particularly magnesium, can lead to a significant decrease in yield.

Q3: What is the most critical parameter to optimize when using 5-FUTP in an in vitro transcription reaction?

A3: The concentration of magnesium ions (Mg²⁺) is a critical factor that significantly impacts the yield of the in vitro transcription reaction.[1] The optimal Mg²⁺ concentration is directly linked to the total concentration of nucleoside triphosphates (NTPs), including 5-FUTP.

Q4: Can I use the same purification method for 5-FUTP labeled RNA as for unlabeled RNA?

A4: Yes, standard RNA purification methods, such as column-based kits or phenol-chloroform extraction followed by ethanol (B145695) precipitation, are suitable for purifying 5-FUTP labeled RNA.[2][3]

Troubleshooting Common Issues

Problem 1: Low or No Yield of 19F-Labeled RNA

Possible Cause	Recommended Solution
Suboptimal Magnesium Concentration	The optimal Mg²⁺ concentration is crucial and is typically in excess of the total NTP concentration. Perform a magnesium titration experiment to determine the optimal concentration for your specific reaction conditions. A good starting point is a concentration range of 6 mM to 25 mM.[4] It has been reported that the optimal free Mg²⁺ concentration is in the range of 10-20 mM.[4]
Incorrect 5-FUTP Concentration	While T7 RNA polymerase is tolerant to 5-FUTP, an incorrect concentration can limit the reaction. If completely substituting UTP, ensure the molar concentration of 5-FUTP is equivalent to the other NTPs (ATP, CTP, GTP). Standard nucleotide concentrations typically range from 1 to 2 mM for each NTP.[]
Poor Quality DNA Template	Contaminants in the DNA template can inhibit T7 RNA polymerase. Ensure your linearized DNA template is of high purity and free from RNases, proteins, and residual salts from the purification process.
Inactive T7 RNA Polymerase	Enzyme activity can diminish with improper storage or handling. Use a fresh aliquot of T7 RNA polymerase and always include a positive control reaction with unmodified UTP to verify enzyme activity.
RNase Contamination	RNases can degrade your newly synthesized RNA. Maintain a sterile and RNase-free environment, use RNase-free reagents and barrier tips, and consider adding an RNase inhibitor to your reaction.

Problem 2: Presence of Shorter, Incomplete Transcripts

Possible Cause	Recommended Solution
Premature Termination	High GC-content in the template DNA can cause the polymerase to stall and terminate prematurely. Try lowering the incubation temperature from 37°C to 30°C to improve the synthesis of full-length transcripts.
Low Nucleotide Concentration	If the concentration of any of the four NTPs (including 5-FUTP) is too low, it can become a limiting factor, leading to incomplete transcripts. Ensure all NTPs are at an optimal and equimolar concentration.

Quantitative Data Summary

The following tables provide a summary of key quantitative data for optimizing your in vitro transcription of 5-FUTP labeled RNA.

Table 1: Recommended Concentration Ranges for In Vitro Transcription Components

Component	Recommended Concentration	Notes
Linearized DNA Template	0.5 - 1.0 µg	Higher concentrations may not necessarily increase yield and can sometimes be inhibitory.
ATP, CTP, GTP	1 - 10 mM each	Equimolar concentrations are recommended for optimal incorporation.[6]
5-FUTP (for 100% substitution)	1 - 10 mM	Should be equimolar to ATP, CTP, and GTP.
Magnesium Acetate	1.875:1 (Mg²⁺:total NTPs)	Acetate as the counter-ion has been shown to be more effective than chloride.[6] For a total NTP concentration of 40 mM (10 mM each), a Mg²⁺ concentration of 75 mM has been shown to be optimal.[6]
T7 RNA Polymerase	50 - 100 units per 20 µL reaction	Higher concentrations may not always lead to higher yields and can increase the cost.
Dithiothreitol (DTT)	10 mM	A reducing agent to maintain enzyme activity.
RNase Inhibitor	20 - 40 units per 20 µL reaction	Helps to prevent RNA degradation.

Table 2: Comparison of In Vitro Transcription Yields with UTP vs. 5-FUTP

Nucleotide Mix	Expected RNA Yield (µg per 20 µL reaction)	Reference
ATP, CTP, GTP, UTP (unmodified)	80 - 180 µg	[7]
ATP, CTP, GTP, 5-FUTP (100% substitution)	Comparable to unmodified UTP under optimized conditions	[8]

Note: The actual yield will vary depending on the specific template, reaction conditions, and purification method.

Experimental Protocols

This section provides detailed methodologies for key experiments to troubleshoot and optimize your in vitro transcription of 5-FUTP labeled RNA.

Protocol 1: Optimizing Magnesium Concentration for 5-FUTP Incorporation

This protocol describes a method to determine the optimal magnesium concentration for your in vitro transcription reaction when completely substituting UTP with 5-FUTP.

• Set up a series of 20 µL in vitro transcription reactions. Each reaction should contain the standard components (DNA template, ATP, CTP, GTP, 5-FUTP, DTT, RNase inhibitor, and T7 RNA polymerase) at their recommended concentrations (see Table 1).

• Vary the concentration of Magnesium Acetate in each reaction. A suggested range to test is from 10 mM to 80 mM in increments of 10 mM.

• Incubate the reactions at 37°C for 2 to 4 hours.

• Purify the RNA from each reaction using a standard column-based kit or phenol-chloroform extraction.

• Quantify the RNA yield for each reaction using a spectrophotometer (e.g., NanoDrop) or a fluorometric assay (e.g., Qubit).

• Analyze the results by plotting the RNA yield against the magnesium concentration to identify the optimal concentration that gives the highest yield.

Protocol 2: Standard In Vitro Transcription of 5-FUTP Labeled RNA

This protocol provides a starting point for a standard 20 µL in vitro transcription reaction with 100% substitution of UTP with 5-FUTP.

• Thaw all components on ice.

• Assemble the reaction at room temperature in the following order:

  • Nuclease-free water to a final volume of 20 µL

  • 2 µL of 10x Transcription Buffer (e.g., 400 mM Tris-HCl pH 8.0, 100 mM DTT, 20 mM Spermidine)

  • 2 µL of 10 mM ATP

  • 2 µL of 10 mM CTP

  • 2 µL of 10 mM GTP

  • 2 µL of 10 mM 5-FUTP

  • X µL of Magnesium Acetate (to the optimized concentration determined in Protocol 1)

  • 1 µg of linearized DNA template

  • 1 µL of RNase Inhibitor (40 U/µL)

  • 2 µL of T7 RNA Polymerase (50 U/µL)

• Mix gently by pipetting and centrifuge briefly to collect the reaction mixture at the bottom of the tube.

• Incubate at 37°C for 2 to 4 hours.

• Optional: DNase Treatment. To remove the DNA template, add 1 µL of RNase-free DNase I and incubate at 37°C for 15 minutes.

• Purify the 19F-labeled RNA using your preferred method.

• Quantify the RNA yield and assess its integrity by gel electrophoresis.

Visualizations

Diagram 1: In Vitro Transcription Workflow

A schematic overview of the in vitro transcription workflow for 19F-labeled RNA.

Diagram 2: Troubleshooting Logic for Low RNA Yield

A decision tree to guide troubleshooting efforts for low RNA yield.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. protocols.io [protocols.io]
• 3. In Vitro Transcription | Mullins Molecular Retrovirology Lab [mullinslab.microbiol.washington.edu]
• 4. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. neb.com [neb.com]
• 8. Bacteriophage T7 RNA polymerase. 19F-nuclear magnetic resonance observations at 5-fluorouracil-substituted promoter DNA and RNA transcript - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing T7 RNA Polymerase Reactions for 5-Fluorouridine 5'-triphosphate (5-FUTP) Incorporation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing T7 RNA polymerase-based in vitro transcription for the incorporation of 5-Fluorouridine (B13573) 5'-triphosphate (5-FUTP).

Frequently Asked Questions (FAQs)

Q1: Can T7 RNA polymerase efficiently incorporate 5-Fluorouridine 5'-triphosphate (5-FUTP)?

A1: Yes, studies have shown that T7 RNA polymerase can correctly and efficiently utilize 5-FUTP as a substrate for RNA synthesis. The incorporation of 5-FUTP generally does not significantly reduce overall transcription yields compared to using only the four standard NTPs.[1]

Q2: What is the recommended starting ratio of 5-FUTP to UTP in the reaction?

A2: For complete substitution, 5-FUTP can fully replace UTP at an equimolar concentration to the other NTPs (ATP, CTP, GTP).[2] However, the optimal ratio may vary depending on the specific template sequence and the desired level of fluorine labeling. It is recommended to start with a 1:1 molar ratio of 5-FUTP to UTP and then optimize based on incorporation efficiency and transcript yield.

Q3: How does the incorporation of 5-fluorouridine affect the properties of the resulting RNA?

A3: The incorporation of 5-fluorouridine into RNA can influence its structural and functional characteristics. It has been observed to impact pre-mRNA splicing and rRNA processing in vivo.[3][4] The fluorine atom can alter base pairing and stacking interactions, potentially affecting the secondary structure and stability of the RNA molecule.[5] For researchers using 5-F-RNA in downstream applications, it is important to consider these potential alterations.

Q4: What are the primary applications of 5-fluorouridine labeled RNA?

A4: 5-fluorouridine labeled RNA is a valuable tool in various research and drug development applications, including:

• NMR Spectroscopy: The 19F nucleus serves as a sensitive probe for studying RNA structure, dynamics, and interactions with other molecules.

• Drug Development: 5-FU is a widely used chemotherapeutic agent, and the study of its incorporation into RNA is crucial for understanding its mechanism of action.[3][6]

• RNA-protein interaction studies: The fluorine label can be used to monitor changes in the local environment of the RNA upon protein binding.

Troubleshooting Guides

This section addresses common issues encountered during the in vitro transcription of 5-FUTP-containing RNA.

Low Yield of 5-F-RNA Transcript

Possible Cause	Recommended Solution
Suboptimal MgCl₂ Concentration	The concentration of Mg²⁺ is critical for T7 RNA polymerase activity and is influenced by the total NTP concentration. It is recommended to perform a titration of MgCl₂ concentration to determine the optimal level for your specific reaction conditions. A good starting point is a concentration slightly above the total NTP concentration.
Poor Quality DNA Template	Contaminants such as salts or ethanol (B145695) from DNA purification can inhibit T7 RNA polymerase.[7][] Ensure the DNA template is of high purity. Phenol-chloroform extraction followed by ethanol precipitation is recommended. Verify template integrity by agarose (B213101) gel electrophoresis.
Presence of RNase Contamination	RNase contamination can lead to the degradation of your RNA transcript.[9][10] Use RNase-free water, pipette tips, and tubes. Work in an RNase-free environment and consider adding an RNase inhibitor to the reaction.
Inactive T7 RNA Polymerase	Ensure the enzyme has been stored correctly and has not undergone multiple freeze-thaw cycles. It is advisable to aliquot the enzyme upon receipt. Always include a positive control reaction with a known template and standard NTPs to verify enzyme activity.
Incorrect Nucleotide Concentrations	Low nucleotide concentrations can be a limiting factor in the reaction.[7] Ensure the final concentration of each NTP (including 5-FUTP) is adequate, typically in the millimolar range.

Incorrect Transcript Size

Possible Cause	Recommended Solution
Premature Termination	GC-rich templates can sometimes lead to premature termination of transcription.[9] Try lowering the incubation temperature (e.g., to 30°C) or adding reagents that reduce secondary structure formation, such as DMSO or betaine.
Abortive Transcription	High levels of short, abortive transcripts can occur, particularly if the concentration of any NTP is limiting.[11] Ensure all NTPs are present at sufficient concentrations. The initial transcribed sequence can also influence the extent of abortive cycling.[12]
Template-related Issues	Incomplete linearization of the plasmid DNA template can result in longer-than-expected transcripts. Using restriction enzymes that generate 3' overhangs can also lead to template switching and longer transcripts.[7] Always verify complete linearization on an agarose gel and use restriction enzymes that produce blunt or 5' overhangs.
5' or 3' End Heterogeneity	T7 RNA polymerase can add non-templated nucleotides at the 3' end of the transcript. Templates with multiple consecutive guanines at the 5' end can lead to the addition of untemplated nucleotides at the start of the transcript.[13] If precise length is critical, purification by denaturing polyacrylamide gel electrophoresis (PAGE) is recommended.

Experimental Protocols

Protocol 1: Optimizing MgCl₂ Concentration for 5-FUTP Incorporation

This protocol provides a framework for determining the optimal MgCl₂ concentration for your specific in vitro transcription reaction containing 5-FUTP.

• Set up a series of 20 µL trial reactions. Each reaction should contain all the standard components of your T7 in vitro transcription reaction (DNA template, ATP, CTP, GTP, UTP, and 5-FUTP at your desired ratio, T7 RNA polymerase, and reaction buffer) but with varying concentrations of MgCl₂. A suggested range to test is from 2 mM to 20 mM in 2 mM increments.

• Incubate the reactions at 37°C for 2 hours.

• Analyze the transcription products by denaturing polyacrylamide gel electrophoresis (PAGE).

• Visualize the RNA bands using a suitable staining method (e.g., SYBR Gold or methylene (B1212753) blue).

• Identify the MgCl₂ concentration that yields the highest amount of full-length 5-F-RNA transcript. This will be your optimal MgCl₂ concentration for subsequent large-scale reactions.

Protocol 2: Quantification of 5-FUTP Incorporation using Enzymatic Digestion and HPLC

This method allows for the quantification of the extent of 5-FUTP incorporation into the RNA transcript.

• Purify the 5-F-RNA transcript from the in vitro transcription reaction using a suitable method such as denaturing PAGE or a spin column to remove unincorporated NTPs.

• Quantify the purified 5-F-RNA using a spectrophotometer (e.g., NanoDrop).

• Enzymatically digest a known amount of the purified 5-F-RNA to its constituent nucleosides. This can be achieved by sequential treatment with nuclease P1 and alkaline phosphatase.

• Analyze the resulting nucleoside mixture by High-Performance Liquid Chromatography (HPLC). Use a C18 reverse-phase column and a suitable mobile phase gradient (e.g., a gradient of methanol (B129727) in a phosphate (B84403) buffer).

• Monitor the elution of the nucleosides by UV absorbance at 260 nm.

• Identify and quantify the peaks corresponding to uridine (B1682114) and 5-fluorouridine by comparing their retention times and peak areas to those of known standards.

• Calculate the incorporation efficiency by determining the molar ratio of 5-fluorouridine to the total amount of uridine and 5-fluorouridine.

Visualizations

References

• 1. Bacteriophage T7 RNA polymerase. 19F-nuclear magnetic resonance observations at 5-fluorouracil-substituted promoter DNA and RNA transcript - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. neb.com [neb.com]
• 3. A novel view on an old drug, 5-fluorouracil: an unexpected RNA modifier with intriguing impact on cancer cell fate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New Insights into the RNA-Based Mechanism of Action of the Anticancer Drug 5′-Fluorouracil in Eukaryotic Cells | PLOS One [journals.plos.org]
• 5. biorxiv.org [biorxiv.org]
• 6. 5-FU’s hidden power against cancer: RNA, not DNA | Drug Discovery News [drugdiscoverynews.com]
• 7. promegaconnections.com [promegaconnections.com]
• 9. go.zageno.com [go.zageno.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. Abortive initiation by bacteriophage T3 and T7 RNA polymerases under conditions of limiting substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The low processivity of T7 RNA polymerase over the initially transcribed sequence can limit productive initiation in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. semanticscholar.org [semanticscholar.org]

Preventing RNA degradation during 19F NMR sample preparation and experiment

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help you prevent RNA degradation during ¹⁹F NMR sample preparation and experimentation.

Troubleshooting Guide: Diagnosing and Resolving RNA Degradation

Use this guide to identify and address common issues leading to RNA degradation in your ¹⁹F NMR samples.

Symptom	Potential Cause	Recommended Solution
No or very weak ¹⁹F NMR signal	Complete RNA degradation	Review your entire workflow for sources of RNase contamination. Prepare a fresh sample following strict RNase-free techniques.
Broad, poorly resolved NMR peaks	Partial RNA degradation or sample aggregation	Verify RNA integrity on a denaturing gel. Optimize buffer conditions (pH, salt concentration) to improve stability.[1][2]
Inconsistent NMR spectra between samples	Variable RNA degradation	Standardize your sample handling and preparation protocol. Ensure all reagents and consumables are RNase-free.[3][4][5]
Smearing on a denaturing agarose (B213101) gel	Significant RNA degradation	Immediately address sources of RNase contamination in your workspace and reagents.[6][7]
28S:18S rRNA ratio less than 2:1	Initial signs of RNA degradation	Improve sample handling procedures; minimize thaw cycles and keep samples on ice.[6][8]

Frequently Asked Questions (FAQs)

Sample Preparation and Handling

Q1: What are the primary sources of RNase contamination in a lab?

RNases are ubiquitous and highly stable enzymes that can degrade RNA.[5] Key sources of contamination include:

• Human contact: Skin and hair are significant sources of RNases.[8][9] Always wear gloves and change them frequently.[3][4][10]

• Laboratory environment: Dust, aerosols from pipetting, and contaminated surfaces can introduce RNases.[4][9]

• Reagents and solutions: Non-certified RNase-free water, buffers, and other reagents can be contaminated.[4][5]

• Equipment: Pipettes, glassware, and electrophoresis tanks can harbor RNases if not properly decontaminated.[3][11]

Q2: How can I create and maintain an RNase-free environment?

Establishing a dedicated workspace for RNA experiments is crucial.[3] Key practices include:

• Designated Area: Use a specific bench or area solely for RNA work.[4]

• Surface Decontamination: Regularly clean benchtops, pipettes, and equipment with RNase decontamination solutions (e.g., RNaseZap™) or 0.1 M NaOH/1 mM EDTA followed by RNase-free water.[3][11][12]

• Use of Certified Consumables: Whenever possible, use certified RNase-free disposable plasticware, including pipette tips and microcentrifuge tubes.[4][11]

• Proper Personal Protective Equipment (PPE): Always wear a clean lab coat and gloves. Change gloves after touching any surface that may not be RNase-free.[12]

Q3: What are the best practices for storing RNA samples for NMR studies?

Proper storage is critical to maintain RNA integrity over time.

• Short-term storage: RNA can be stored at -20°C for short periods.[12]

• Long-term storage: For long-term stability, store RNA at -80°C.[13] Storing RNA as an ethanol (B145695) precipitate at -20°C is also an option for long-term storage.[8]

• Storage Solutions: Resuspend RNA in RNase-free water, TE buffer, or a citrate (B86180) buffer for storage.[12] Specialized RNA storage solutions are also commercially available.[13]

• Aliquoting: Aliquot RNA samples to avoid multiple freeze-thaw cycles.[13]

NMR Experiment Parameters

Q4: How do buffer conditions affect RNA stability during NMR experiments?

Buffer composition is critical for maintaining RNA structure and stability.

• pH: A slightly acidic pH (around 5.5-6.5) is often used for NMR studies of nucleic acids to slow the exchange of imino protons with the solvent.[14]

• Buffer Type: Sodium phosphate (B84403) is a commonly used buffer for NMR at concentrations between 10 and 50 mM.[1] Tris-HCl and HEPES can also be used.[1]

• Salt Concentration: Monovalent salts like NaCl or KCl (typically 10-150 mM) are necessary to screen the negative charges of the phosphate backbone and promote proper folding.[2][15] However, very high salt concentrations (>150 mM) can complicate probe tuning and matching.[14]

Q5: What is the role of divalent metal ions, like Mg²⁺, in my NMR sample?

Divalent metal ions, particularly Mg²⁺, are often essential for the proper folding and stabilization of complex RNA tertiary structures.[16][17][18] They can be added in millimolar concentrations to ensure the RNA adopts its native conformation.[2] However, be aware that some metal ions can also catalyze RNA cleavage, so using chelating agents like EDTA during storage is recommended.[19]

Q6: Should I use an RNase inhibitor in my NMR sample?

Yes, adding a commercially available RNase inhibitor to your NMR sample can provide an extra layer of protection against any residual RNase contamination.[10][20]

Experimental Protocols

Protocol 1: Decontamination of Laboratory Surfaces and Equipment

• Wear clean gloves.

• Spray the surface or equipment thoroughly with a commercial RNase decontamination solution or a freshly prepared solution of 0.1 M NaOH / 1 mM EDTA.[3][11]

• Wipe the surface with RNase-free wipes.

• Rinse thoroughly with RNase-free water to remove any residual decontamination solution, as it can interfere with subsequent enzymatic reactions.

• For glassware, bake at 180°C for at least 4 hours.[8][11]

• For non-disposable plasticware, soak in 0.1 M NaOH, 1 mM EDTA for 1 hour at 37°C, then rinse with RNase-free water.[11]

Protocol 2: Preparation of an RNA Sample for ¹⁹F NMR

• RNA Purification: Purify your ¹⁹F-labeled RNA using methods that ensure high purity and resolution, such as denaturing polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography (HPLC).[21]

• Sample Desalting and Buffer Exchange: Dialyze the purified RNA against the desired NMR buffer (e.g., 10 mM sodium phosphate, 50 mM NaCl, 0.01 mM EDTA, pH 6.5).[2][22]

• Lyophilization and Resuspension: Lyophilize the dialyzed RNA sample to dryness. Resuspend the pellet in 99.96% D₂O for the NMR experiment.[2][22]

• Concentration Determination: Accurately determine the RNA concentration using UV-Vis spectroscopy at 260 nm.

• Final Sample Preparation:

  • Transfer the required volume of the RNA stock to a new, sterile, RNase-free microcentrifuge tube.

  • If required, add MgCl₂ to a final concentration of 1-5 mM.[2]

  • Add an RNase inhibitor to the sample.[20]

  • Transfer the final sample to an NMR tube.

Quantitative Data Summary

Table 1: Recommended Buffer Conditions for RNA NMR

Parameter	Recommended Range	Rationale	Reference
pH	5.5 - 7.5	Slower imino proton exchange at lower pH enhances signal detection. Stability can be sample-dependent.	[1][14]
Buffer Concentration	10 - 50 mM	Sufficient buffering capacity without excessive signal interference.	[1]
Monovalent Salt (NaCl/KCl)	10 - 150 mM	Shields negative backbone charges to allow proper folding. Higher concentrations can affect probe performance.	[2][14][15]
Divalent Salt (MgCl₂)	0 - 10 mM	Essential for the folding of many RNA tertiary structures.	[2][23]

Table 2: Decontamination Methods for Labware

Item	Method	Treatment Details	Reference
Glassware	Baking	180°C for at least 4 hours	[8][11]
Non-disposable plasticware	Chemical Soak	0.1 M NaOH, 1 mM EDTA for 1-2 hours at 37°C, followed by RNase-free water rinse.	[3][11]
Electrophoresis Tanks	Chemical Cleaning	Wipe with 1% SDS, rinse with water, then ethanol, soak in 3% H₂O₂ for 10 min, and finally rinse with DEPC-treated water.	[11]
Aqueous Solutions	DEPC Treatment	Add 1 ml DEPC per liter, stir for 1-2 hours, then autoclave to inactivate DEPC. Not suitable for Tris buffers.	[4][9]

Visualizations

Caption: Workflow for preparing RNA samples for NMR experiments.

Caption: Troubleshooting logic for poor quality RNA NMR spectra.

References

• 1. Screening protein – Single stranded RNA complexes by NMR spectroscopy for structure determination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NMR Characterization of RNA Small Molecule Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Best practices for RNA storage and sample handling | QIAGEN [qiagen.com]
• 4. neb.com [neb.com]
• 5. The Basics: RNase Control | Thermo Fisher Scientific - US [thermofisher.com]
• 6. youtube.com [youtube.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. Working with RNA: Hints and Tips | Bioline | Meridian Bioscience [bioline.com]
• 9. m.youtube.com [m.youtube.com]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. lifescience.roche.com [lifescience.roche.com]
• 12. biotium.com [biotium.com]
• 13. Top Ten Ways to Improve Your RNA Isolation | Thermo Fisher Scientific - TW [thermofisher.com]
• 14. Sample requirements - Analyzing NMR data [airen.bcm.umontreal.ca]
• 15. NMR Buffer Conditions Optimization – Georgia Tech NMR Center [sites.gatech.edu]
• 16. Metal ion-RNA interactions studied via multinuclear NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Influence of Na+ and Mg2+ ions on RNA structures studied with molecular dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A guide to ions and RNA structure - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Working with RNA | Thermo Fisher Scientific - UK [thermofisher.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. RNA Structure Determination by NMR | Springer Nature Experiments [experiments.springernature.com]
• 22. Rapid preparation of RNA samples for NMR spectroscopy and X-ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Minimizing RNase Contamination in 5-Fluorouridine 5'-triphosphate-¹⁹F Labeling Reactions

This guide provides researchers, scientists, and drug development professionals with essential information and troubleshooting advice to minimize ribonuclease (RNase) contamination during 5-Fluorouridine 5'-triphosphate (5-FUTP) labeling of RNA. RNases are ubiquitous and robust enzymes that can rapidly degrade RNA, compromising experimental results.[1][2] By following stringent RNase-free techniques, you can ensure the integrity and quality of your ¹⁹F-labeled RNA for downstream applications such as ¹⁹F NMR studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of RNase contamination in a laboratory setting?

A1: RNase contamination is a common challenge because these enzymes are present on most surfaces and are difficult to inactivate. The major sources include:

• Human Contact: Hands (skin and perspiration), hair, and saliva are significant sources of RNases.[3][4][5]

• Laboratory Environment: Dust particles, aerosols generated from pipetting, and microorganisms (bacteria and fungi) in the air and on benchtops can carry RNases.[1][2][3][6]

• Consumables and Equipment: Non-certified plasticware (pipette tips, tubes), glassware, and laboratory equipment like pipettors and electrophoresis tanks can be contaminated.[2][3][4] Autoclaving alone may not be sufficient to eliminate all RNase activity, as some can renature upon cooling.[3]

• Aqueous Solutions: Water and buffers can become contaminated from environmental exposure or from the reagents used in their preparation.[1][2][3]

• Reagents: Even commercially prepared enzymes and reagents can be a potential source of RNase contamination if not certified as RNase-free.[3]

Q2: How can I create and maintain an RNase-free work environment?

A2: Establishing a dedicated, RNase-free workspace is critical for successful RNA work.[7] Key practices include:

• Designate a Specific Area: Whenever possible, set aside a specific bench or area solely for RNA experiments to prevent cross-contamination.[1][7]

• Personal Protective Equipment (PPE): Always wear gloves and a clean lab coat.[8][9] Change gloves frequently, especially after touching common surfaces like door handles, keyboards, or your face.[1][4][8][10]

• Surface Decontamination: Regularly treat benchtops, pipettors, and other equipment with RNase decontamination solutions.[7][8]

• Use Certified Consumables: Use sterile, disposable plasticware that is certified RNase-free.[1][3][7][11] Filter pipette tips are highly recommended to prevent aerosol contamination.[1][10]

• Properly Treated Glassware and Plasticware: If reusable items are necessary, they must be thoroughly decontaminated.[11][12]

Q3: What is the role of an RNase inhibitor, and when should it be included in my 5-FUTP labeling reaction?

A3: RNase inhibitors are proteins that bind to and inactivate a broad range of RNases, thereby protecting your RNA from degradation.[13][14] They are a crucial safeguard in applications where even trace amounts of RNase can compromise results, such as in vitro transcription.[13][14] It is highly recommended to add an RNase inhibitor to your 5-FUTP labeling reaction mixture before adding the RNA template and polymerase. This ensures that your RNA is protected throughout the incubation period.[15]

Q4: Are there any special handling considerations for 5-Fluorouridine 5'-triphosphate (5-FUTP)?

A4: While specific stability data for 5-FUTP is not extensively detailed in the provided search results, general principles for handling modified nucleotides and 5-Fluorouracil (5-FU) derivatives apply. 5-FU solutions have been shown to be stable for extended periods when stored properly.[16][17] For 5-FUTP, it is prudent to:

• Aliquot: Upon receipt, aliquot the 5-FUTP solution into smaller, single-use volumes to avoid multiple freeze-thaw cycles.

• Storage: Store frozen at -20°C or -80°C as recommended by the manufacturer.

• RNase-Free Handling: Handle the 5-FUTP stock solution using the same stringent RNase-free techniques as your other reagents to prevent contamination.

Troubleshooting Guide

Problem: My RNA appears degraded on a gel after the ¹⁹F labeling reaction.

Possible Cause	Recommended Solution
RNase Contamination of Reagents	Test each component (water, buffer, NTPs, 5-FUTP, enzyme) for RNase activity using a commercial kit. Replace any contaminated reagent. Prepare fresh aliquots of all reagents using certified RNase-free consumables.
Contaminated Workspace or Equipment	Thoroughly decontaminate your entire workspace, including pipettors, tube racks, and centrifuges, with an RNase decontamination solution.[8]
Improper Handling Technique	Review your handling procedures. Ensure you are consistently wearing gloves and changing them frequently.[4] Avoid talking or coughing over open tubes.[5]
Ineffective RNase Inhibitor	Ensure you are using the RNase inhibitor at the manufacturer's recommended concentration. For a standard 20 µL in vitro transcription reaction, 40 units of inhibitor are often recommended.[18] Confirm that the inhibitor is active and has not expired.
Degraded Starting RNA Template	Before starting the labeling reaction, always assess the integrity of your input RNA using gel electrophoresis.[5] If the starting material is degraded, the final product will be as well. Prepare fresh, high-quality RNA.

Problem: I am observing low or no incorporation of 5-FUTP, resulting in poor labeling efficiency.

Possible Cause	Recommended Solution
Suboptimal Reaction Conditions	Optimize the concentration of MgCl₂, as this is critical for T7 RNA polymerase activity.[19] You may also need to adjust the ratio of 5-FUTP to natural UTP.
Inhibition of T7 RNA Polymerase	Some modified nucleotides can be poor substrates for T7 RNA polymerase. Consider using a mutant T7 RNA polymerase that has been engineered for better incorporation of modified nucleotides.[20] Ensure no residual DEPC is present in your solutions, as it can inhibit enzymatic reactions.[1][6]
Incorrect 5-FUTP Concentration	Verify the concentration of your 5-FUTP stock solution. Use a fresh aliquot if degradation is suspected.
Poor Quality DNA Template	Ensure your linearized plasmid or PCR product is pure and at the correct concentration. Purify the template after linearization to remove any inhibitory enzymes or salts.[21]
Short Incubation Time	While standard in vitro transcription reactions run for 2 hours, extending the incubation time may increase yield, though significant increases after 2 hours are not always observed.[22]

Experimental Protocols & Data

Table 1: RNase Decontamination Methods for Labware

Item	Decontamination Method	Temperature	Duration	Reference
Glassware	Baking	180°C or higher	Several hours (e.g., 4+)	[1][4][12]
Glassware	Soaking in 0.1% DEPC	Room Temperature	1 hour, then autoclave	[1]
Polycarbonate/Polystyrene	Soaking in 3% Hydrogen Peroxide	Room Temperature	10-15 minutes	[1][11]
Metalware	Baking	450°F (232°C)	6-8 hours	[3]

Protocol 1: Preparation of DEPC-Treated Water

Diethylpyrocarbonate (DEPC) is a strong inhibitor of RNases and is commonly used to treat water and buffers.[12] Caution: DEPC is a suspected carcinogen and should be handled with care in a fume hood.[12]

• Add 1 ml of DEPC to 1 liter of water (to a final concentration of 0.1% v/v).[1][23]

• Stir or shake vigorously to get the DEPC into solution.[12]

• Incubate the solution for at least 2 hours (or overnight) at room temperature.[23][24]

• Autoclave the treated water for at least 15-60 minutes to inactivate any remaining DEPC.[1][12][23][24] The absence of a sweet, fruity odor indicates the removal of DEPC.

• Note: Solutions containing primary amines, such as Tris or HEPES, cannot be DEPC-treated as they will react with DEPC.[1][23][24] In these cases, use high-quality, commercially available nuclease-free water.[1]

Protocol 2: General In Vitro Transcription for 5-FUTP Labeling

This is a general protocol and may require optimization for your specific template and application.

• Reaction Assembly: At room temperature (to prevent DNA precipitation by spermidine), combine the following in an RNase-free microcentrifuge tube in the order listed[25]:

  • Nuclease-Free Water

  • 10x Transcription Buffer

  • ATP, CTP, GTP solution

  • UTP and 5-FUTP solution (the ratio will need to be optimized)

  • Linearized DNA Template (0.5-1.0 µg)

  • RNase Inhibitor (e.g., 40 units for a 20 µL reaction)[18]

  • T7 RNA Polymerase

• Incubation: Mix gently and incubate at 37°C for 2 hours.[19][22]

• Template Removal: Add RNase-free DNase I and incubate for another 15 minutes at 37°C to degrade the DNA template.[22]

• Purification: Purify the labeled RNA using your preferred method, such as phenol/chloroform extraction followed by ethanol (B145695) precipitation, or a column-based purification kit designed for RNA.[22][26]

Visualizations

Experimental Workflow for ¹⁹F RNA Labeling

Workflow for 5-FUTP RNA Labeling.

Troubleshooting RNase Contamination

Decision tree for troubleshooting RNA degradation.

References

• 1. neb.com [neb.com]
• 2. The Basics: RNase Control | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Living with RNase: Sources & Contamination Control | Thermo Fisher Scientific - US [thermofisher.com]
• 4. goldbio.com [goldbio.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Best practices for RNA storage and sample handling | QIAGEN [qiagen.com]
• 8. biotium.com [biotium.com]
• 9. Working with RNA | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. Tips for Working with RNA - University of Mississippi Medical Center [umc.edu]
• 11. Working with RNA: Hints and Tips | Bioline | Meridian Bioscience [bioline.com]
• 12. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 13. Ribonuclease Inhibitors (RNase Inhibitors) | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. synthego.com [synthego.com]
• 15. RNase Inhibitor Hu [qiagen.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. pcrbio.com [pcrbio.com]
• 19. A robust and versatile method for production and purification of large-scale RNA samples for structural biology - PMC [pmc.ncbi.nlm.nih.gov]
• 20. (19)F-labeling of the adenine H2-site to study large RNAs by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. Synthesis and Labeling of RNA In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Star Republic: Guide for Biologists [sciencegateway.org]
• 24. RNase and DEPC Treatment: Fact or Laboratory Myth | Thermo Fisher Scientific - AE [thermofisher.com]
• 25. Methods for Enzymatic Nonisotopic Labeling of RNA by in Vitro Transcription | Thermo Fisher Scientific - US [thermofisher.com]
• 26. Labeling and Isolation of Fluorouracil Tagged RNA by Cytosine Deaminase Expression - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing ¹⁹F NMR Spectra of Labeled RNA

Welcome to the technical support center for ¹⁹F NMR of labeled RNA. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help you improve the signal-to-noise ratio (S/N) and overall quality of your ¹⁹F NMR spectra.

Frequently Asked Questions (FAQs)

Q1: Why is the signal-to-noise ratio (S/N) in my ¹⁹F NMR spectrum of labeled RNA poor?

A low S/N ratio is a common challenge in ¹⁹F NMR of RNA and can arise from several factors, including low sample concentration, suboptimal labeling strategies, instrument limitations, and inefficient data acquisition parameters.

Troubleshooting Steps:

• Sample Concentration and Purity: Ensure your RNA sample is at a sufficiently high concentration, as NMR is an inherently insensitive technique.[1] Millimolar concentrations are often required for good signal.[1] Verify the purity of your sample, as contaminants can interfere with the signal. Poor RNA quality due to degradation by RNases is a common culprit for poor results.

• Labeling Strategy: The choice of fluorine label significantly impacts signal intensity. Labels with multiple equivalent fluorine atoms, such as a trifluoromethyl (-CF3) or trifluoromethoxy (-OCF3) group, will inherently provide a stronger signal than a single fluorine atom.[2][3][4]

• Instrumentation: The use of a cryogenic probe (CryoProbe) can dramatically enhance the S/N ratio by a factor of 3 to 5 compared to a room temperature probe by cooling the probe electronics and reducing thermal noise.[5][6][7][8]

• Data Acquisition Parameters:

  • Number of Scans: Increasing the number of scans will improve the S/N ratio, which increases with the square root of the number of scans. However, this comes at the cost of longer experiment times.[9]

  • Relaxation Delay: Ensure the relaxation delay is adequate for the ¹⁹F nuclei in your sample to fully relax between pulses. A common starting point is a delay of 1-2 seconds, but this may need to be optimized. For quantitative results, a longer delay of five times the longitudinal relaxation time (T1) is recommended.[10][11]

Q2: My baseline is rolling or distorted. How can I fix this?

Baseline distortions are a frequent artifact in ¹⁹F NMR, primarily due to the wide chemical shift range of the ¹⁹F nucleus.

Potential Causes and Solutions:

• Large Spectral Width: Acquiring a very wide spectral window is often necessary but can lead to baseline roll.[12]

  • Solution: After an initial wide-spectrum acquisition to identify your signals of interest, you can reduce the spectral width to a region encompassing only those peaks for subsequent experiments.[13]

• Incorrect Phasing: Applying a large first-order phase correction can introduce baseline distortions.[12]

  • Solution: Attempt to re-phase the spectrum using only a zero-order phase correction first, and then apply minimal first-order correction if necessary.[13]

• Acoustic Ringing: The radiofrequency pulse can cause vibrations in the probe, leading to oscillations in the initial part of the Free Induction Decay (FID) and resulting in baseline issues.

  • Solution: Apply a backward linear prediction to reconstruct the initial data points of the FID or increase the pre-acquisition delay.

• Probe Background Signals: Some NMR probes may contain fluorine-containing materials (e.g., Teflon) that contribute broad background signals.

  • Solution: Acquire a background spectrum of the empty probe or with an unlabeled sample to identify and potentially subtract the background signals.

Q3: I see small, uneven peaks next to my main signal. What are they?

These are most likely ¹³C satellite peaks. Due to the 1.1% natural abundance of ¹³C, a small portion of your labeled RNA will have a ¹³C atom adjacent to the ¹⁹F label, resulting in satellite peaks from ¹³C-¹⁹F coupling.[12] These satellites are often asymmetric because the ¹³C isotope effect can shift the center of the satellite doublet relative to the main peak from molecules with ¹²C.[12]

Troubleshooting Guides

Guide 1: Improving Signal Intensity through Labeling Strategies

The choice of the fluorine-containing moiety is critical for maximizing the NMR signal. The signal intensity is directly proportional to the number of equivalent fluorine atoms in the label.

Comparison of Fluorine Labels:

Labeling Moiety	Number of Equivalent ¹⁹F Atoms	Relative Signal Enhancement (Theoretical)	Key Advantages
Single -F	1	1x	Minimal structural perturbation.[14]
Trifluoromethyl (-CF3)	3	3x	Significant signal enhancement.[4]
Trifluoromethoxy (-OCF3)	3	3x	Enhanced signal and reduced RNA degradation.[3][4][15]
3,5-bis(trifluoromethyl)phenyl	6	6x	Very strong signal for end-labeling.[16][17]

Experimental Protocol: Incorporation of 2'-OCF₃-labeled Nucleotides

The incorporation of 2'-O-trifluoromethylated (2'-OCF₃) nucleotides into RNA has been shown to significantly enhance the ¹⁹F NMR signal-to-noise ratio compared to a single 2'-F label.[3] This is due to the presence of three equivalent fluorine atoms and the absence of ¹H-¹⁹F J-couplings.[3]

Methodology:

• Synthesis of 2'-OCF₃ Phosphoramidites: Synthesize the 2'-OCF₃ phosphoramidites for the desired nucleobases (A, C, G, U) following established chemical synthesis protocols.

• Solid-Phase RNA Synthesis: Utilize standard automated solid-phase synthesis to incorporate the 2'-OCF₃ modified phosphoramidites at the desired positions within the RNA sequence.

• Deprotection and Purification: Cleave the synthesized RNA from the solid support and remove protecting groups using standard deprotection protocols. Purify the labeled RNA using methods such as denaturing polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography (HPLC).

• Sample Preparation for NMR: Desalt and buffer-exchange the purified RNA into the desired NMR buffer. Concentrate the sample to the highest possible concentration without causing aggregation.

Workflow for preparing 2'-OCF₃ labeled RNA for NMR.

Guide 2: Hardware Optimization - Cryogenic Probes

For samples that are concentration-limited, upgrading from a room-temperature probe to a cryogenic probe (CryoProbe) is one of the most effective ways to boost the S/N ratio.

Principle of Operation:

CryoProbes operate by cooling the detection coil and preamplifiers to cryogenic temperatures (e.g., ~20 K with helium or ~83 K with nitrogen).[5][6] This reduction in temperature minimizes thermal electronic noise (Johnson-Nyquist noise), a primary contributor to the noise floor in an NMR spectrum.[7] The sample itself remains at the desired experimental temperature (e.g., 298 K).[6][7]

Performance Comparison: Cryoprobe vs. Room Temperature Probe

Probe Type	Typical S/N Enhancement	Reduction in Experiment Time
Room Temperature Probe	1x (Baseline)	1x (Baseline)
CryoProbe	3x - 5x	9x - 25x

Data compiled from references[5][7][18].

Cryoprobes reduce thermal noise to improve S/N.

Guide 3: Advanced Data Acquisition - Non-Uniform Sampling (NUS)

For multidimensional NMR experiments, Non-Uniform Sampling (NUS) is a powerful technique to reduce experiment time without sacrificing resolution, and it can even lead to an enhancement in sensitivity.[19][20]

Principle of Operation:

Instead of acquiring all data points in the indirect dimensions of a multidimensional experiment, NUS selectively acquires a subset of these points. The missing data points are then reconstructed using algorithms like compressed sensing.[21] By focusing the sampling on the earlier time points where the signal is strongest, NUS can improve the S/N ratio compared to a uniformly sampled experiment of the same duration.[9][19]

Experimental Protocol: Implementing a 2D ¹H-¹⁹F HSQC with NUS

• Setup Standard Experiment: Begin by setting up a standard 2D ¹H-¹⁹F HSQC experiment on your spectrometer.

• Enable NUS: In the acquisition parameters, enable the NUS option.

• Set Sparsity Level: Choose a sampling sparsity. For example, a 25% sparsity means that only 25% of the total increments in the indirect dimension will be acquired.

• Generate Sampling Schedule: The spectrometer software will generate a sampling schedule, often weighted to acquire more points at the beginning of the FID.

• Acquire Data: Run the experiment. The total acquisition time will be significantly reduced compared to the fully sampled experiment.

• Reconstruct Spectrum: Process the acquired non-uniform data using an appropriate reconstruction algorithm (e.g., Iterative Soft Thresholding) provided by your NMR software.

Comparison of US and NUS data acquisition workflows.

References

• 1. NMR-based RNA structure determination - Jena Bioscience [jenabioscience.com]
• 2. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2′-O-Trifluoromethylated RNA – a powerful modification for RNA chemistry and NMR spectroscopy - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Cryoprobe - NMR Wiki [nmrwiki.org]
• 6. What is a cryoprobe? | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 7. Cryogenic Probes | Technology | Manufacturer | Bruker [bruker.com]
• 8. researchgate.net [researchgate.net]
• 9. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 10. 19Flourine NMR [chem.ch.huji.ac.il]
• 11. 19F NMR Reveals Multiple Conformations at the Dimer Interface of the Non-Structural Protein 1 Effector Domain from Influenza A Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. F19 detection [nmr.chem.ucsb.edu]
• 14. dspace.mit.edu [dspace.mit.edu]
• 15. 101. 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions [burleylabs.co.uk]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. nmr.sinica.edu.tw [nmr.sinica.edu.tw]
• 19. Sensitivity of nonuniform sampling NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Non-Uniform Sampling in NMR Spectroscopy and the Preservation of Spectral Knowledge in the Time and Frequency Domains - PMC [pmc.ncbi.nlm.nih.gov]
• 21. youtube.com [youtube.com]

Dealing with peak overlap and spectral resolution in 19F NMR of RNA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to peak overlap and spectral resolution in 19F NMR studies of RNA.

Frequently Asked Questions (FAQs)

Q1: Why am I observing significant peak overlap in my 19F NMR spectrum of RNA?

A1: Peak overlap in 19F NMR of RNA, despite the intrinsically large chemical shift range of fluorine, can arise from several factors:

• Limited Chemical Shift Dispersion of RNA Moieties: Unlike proteins with 20 amino acids, RNA is composed of only four different nucleotides, leading to a narrower chemical shift region for the bases and ribose sugars.[1][2]

• Line Broadening at Higher Molecular Weights: For larger RNA molecules, sizable transverse relaxation rates (R2) cause significant line broadening, which reduces both sensitivity and resolution.[1] This is exacerbated by the large 19F chemical shift anisotropy (CSA).[1]

• Structural Heterogeneity: The presence of multiple RNA conformations in slow or intermediate exchange on the NMR timescale can lead to the appearance of multiple, often overlapping, peaks for a single fluorine label.

• Uniform Labeling: If all instances of a particular nucleotide (e.g., all uridines) are fluorine-labeled in a large RNA, the resulting spectrum will contain many signals in a crowded region, leading to overlap.[3]

Q2: How can I improve the spectral resolution of my 19F NMR experiments on RNA?

A2: Several strategies can be employed to enhance spectral resolution:

• Advanced Labeling Schemes:

  • Site-Specific Labeling: Instead of uniform labeling, introduce 19F labels at specific, targeted nucleotide positions.[3][4] This simplifies the spectrum by reducing the number of signals.

  • 19F-13C Spin Pairs: Incorporating a 13C nucleus directly bonded to the 19F allows for the use of Transverse Relaxation Optimized Spectroscopy (TROSY) experiments, which can significantly sharpen linewidths, especially for larger RNAs.[1]

  • Deuteration: Replacing non-exchangeable protons with deuterium (B1214612) reduces dipolar relaxation, a major contributor to line broadening, thereby simplifying spectra and sharpening lines.[5]

• Modern NMR Hardware:

  • Cryoprobes: Using a cryogenic probe can increase the signal-to-noise ratio by a factor of approximately three by reducing thermal noise from the probe electronics.[6][7] This allows for the acquisition of high-quality data in a shorter time.

  • High-Field Spectrometers: Higher magnetic fields increase the chemical shift dispersion, spreading out peaks and reducing overlap.

• Advanced Experimental Techniques:

  • 19F-13C TROSY: This experiment is particularly effective for larger RNAs, as it mitigates the deleterious effects of CSA-induced relaxation, leading to sharper peaks.[1]

  • Non-Uniform Sampling (NUS): NUS is an acquisition method that skips a fraction of the data points in multidimensional experiments.[8] It can be used to reduce experiment time or to increase resolution in the indirect dimensions without increasing the measurement time.[8][9]

• Optimizing Acquisition Parameters:

  • Proton Decoupling: Applying proton decoupling during the 19F acquisition period removes J-couplings between 19F and 1H, simplifying multiplets into singlets and improving resolution.[3][10]

  • Adjusting Spectral Width: Ensure the spectral width is large enough to encompass all 19F signals to avoid aliasing, but not excessively wide, which can lead to baseline distortions.[11]

Q3: What are the advantages of using 19F-13C labels over just 19F labels for RNA NMR?

A3: The primary advantage of using 19F-13C spin pairs is the ability to perform 19F-13C TROSY experiments.[1] This technique helps to counteract the significant line broadening caused by the large chemical shift anisotropy (CSA) of the 19F nucleus, which is a major problem for larger RNA molecules.[1] By coupling the 19F to a 13C, it becomes possible to cancel out the CSA and dipole-dipole (DD) interactions, resulting in significantly sharper linewidths and improved spectral resolution.[1] This approach can extend the applicability of solution NMR to study larger RNA complexes, potentially up to 100 kDa or more.[1]

Q4: When should I consider using Non-Uniform Sampling (NUS)?

A4: Non-Uniform Sampling (NUS) is beneficial in several scenarios for 19F NMR of RNA:

• Time-Limited Experiments: NUS can significantly reduce the acquisition time of multidimensional NMR experiments (e.g., 2D 19F-13C HSQC) by a factor of two or more, allowing experiments that would typically run overnight to be completed in a shorter timeframe.[8]

• High-Resolution Requirements: For a fixed experiment time, NUS can be used to achieve higher resolution in the indirect dimensions of a multidimensional experiment. This is particularly useful for resolving closely spaced peaks.

• Studying Unstable Samples: For RNA samples that are prone to degradation over time, the shorter experiment times enabled by NUS can be crucial for obtaining high-quality data before the sample deteriorates.

Troubleshooting Guides

Issue 1: My 19F NMR signals are very broad, leading to poor resolution.

Potential Cause	Troubleshooting Step	Rationale
Large Molecular Weight of RNA	Implement a 19F-13C TROSY experiment.	TROSY experiments are designed to reduce transverse relaxation rates in larger molecules, resulting in significantly narrower linewidths.[1]
Chemical Exchange	Acquire spectra at different temperatures.	Changing the temperature can shift the exchange regime (slow, intermediate, or fast), potentially sharpening the signals.[12]
Presence of Paramagnetic Species	Add a chelating agent like EDTA to the sample buffer.	Paramagnetic impurities can cause significant line broadening. EDTA will chelate many common metal ion contaminants.
Suboptimal Decoupling	Ensure that proton decoupling is properly calibrated and applied during 19F acquisition.	Inefficient decoupling will result in residual 1H-19F couplings, which broaden the 19F signals.[3][10]
High Sample Viscosity	Optimize buffer conditions or reduce RNA concentration to lower viscosity.	High viscosity slows molecular tumbling, which increases the transverse relaxation rate and leads to broader lines.

Issue 2: I am unable to resolve overlapping peaks in a crowded spectral region.

Potential Cause	Troubleshooting Step	Rationale
Insufficient Spectral Dispersion	Use a higher-field NMR spectrometer if available.	Higher magnetic fields increase the separation between peaks in ppm, improving resolution.
Uniform Labeling of a Large RNA	Synthesize RNA with site-specific 19F labels.	This reduces the number of signals in the spectrum, minimizing the chances of overlap.[3]
Overlapping Multiplets	Apply proton decoupling to collapse multiplets into singlets.	This simplifies the spectrum and can resolve peaks that overlap due to their multiplet structure.[10]
Limited Resolution in 2D Spectra	Increase the number of increments in the indirect dimension or use Non-Uniform Sampling (NUS).	More increments provide higher digital resolution. NUS allows for achieving high resolution without prohibitively long experiment times.[8]
Similar Chemical Environments	Prepare different RNA constructs or fragments for analysis.	Studying smaller, defined regions of the RNA can help in assigning and resolving signals that overlap in the full-length construct.[5]

Quantitative Data Summary

The following tables summarize key quantitative data related to improving spectral resolution in 19F NMR of RNA.

Table 1: Comparison of Linewidths and Chemical Shift Dispersion

Parameter	1H-13C HSQC	19F-13C TROSY-HSQC	Improvement Factor	Reference
13C Linewidth	~2x broader	~2x sharper	~2	[1]
Chemical Shift Dispersion (vs. 1H)	0.5 ppm (for HIV-2 TAR)	2.6 ppm (for 5FU HIV-2 TAR)	~5.2x	[1]
Chemical Shift Dispersion (vs. 1H)	N/A	~6x greater	~6	[1]

Table 2: Impact of Instrumentation on Sensitivity

Hardware	Effect on Signal-to-Noise Ratio (Sensitivity)	Reference
Cryoprobe	~300% increase (factor of 3-4) compared to a room-temperature probe	[6][7]
QCI HFCN Quadruple Resonance CryoProbe	Sensitivity increase by a factor of three on 1H, 19F, and 13C	[13]

Experimental Protocols

Protocol 1: Site-Specific 19F Labeling of RNA via in vitro Transcription

This protocol outlines the general steps for incorporating a fluorine-labeled nucleotide, such as 5-fluorouridine-5'-triphosphate (5F-UTP), at specific positions in an RNA molecule using T7 RNA polymerase.

• Template Preparation: Design and synthesize a DNA template for the target RNA sequence.

• Transcription Reaction Setup:

  • Combine the DNA template, T7 RNA polymerase, and a buffer containing MgCl2.

  • Add the four nucleoside triphosphates (NTPs): ATP, GTP, CTP, and the desired 19F-labeled NTP (e.g., 5F-UTP). The concentration of the labeled NTP should be optimized.

• Incubation: Incubate the reaction at 37°C for 2-4 hours.

• DNase Treatment: Add DNase I to the reaction mixture to digest the DNA template.

• Purification: Purify the transcribed RNA using methods such as denaturing polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography (HPLC).

• Sample Preparation for NMR:

  • Desalt and buffer-exchange the purified RNA into the desired NMR buffer (e.g., 10 mM sodium phosphate, 50 mM NaCl, pH 6.5).

  • Concentrate the RNA to the final desired concentration for NMR analysis.

  • Add D2O to the final sample for the spectrometer lock.

Protocol 2: Acquisition of a 1D 19F NMR Spectrum with Proton Decoupling

This protocol describes the basic setup for acquiring a simple 1D 19F NMR spectrum.

• Sample Insertion and Locking: Insert the RNA sample into the spectrometer and lock onto the D2O signal.

• Tuning and Matching: Tune and match the probe for both the 19F and 1H frequencies.

• Determine Spectral Width:

  • Acquire a quick spectrum with a very large spectral width (e.g., 500,000 Hz) and a small number of scans to identify the approximate chemical shift range of your 19F signals.[11]

  • Set the spectral width to encompass all observed signals with a small amount of baseline on either side.[11]

• Set Acquisition Parameters:

  • Pulse Width: Calibrate the 90° pulse width for 19F.

  • Relaxation Delay (d1): Set a relaxation delay of 1-2 seconds. For quantitative measurements, this should be at least 5 times the longest T1 relaxation time.[10]

  • Number of Scans (ns): Set the number of scans to achieve the desired signal-to-noise ratio.

  • Decoupling: Enable a proton decoupling sequence (e.g., Waltz-16) during the acquisition time.[3]

• Acquisition: Start the experiment.

• Processing:

  • Apply an exponential window function (line broadening) to improve the signal-to-noise ratio.

  • Perform a Fourier transform.

  • Phase the spectrum and apply baseline correction.[11]

Visualizations

Caption: Workflow for 19F NMR analysis of RNA.

Caption: Troubleshooting logic for poor spectral resolution.

References

• 1. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [superscript 19]F-labeling of the adenine H2-site to study large RNAs by NMR spectroscopy [dspace.mit.edu]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Applications of NMR to structure determination of RNAs large and small - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is a cryoprobe? | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 7. youtube.com [youtube.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. youtube.com [youtube.com]
• 10. 19Flourine NMR [chem.ch.huji.ac.il]
• 11. F19 detection [nmr.chem.ucsb.edu]
• 12. researchgate.net [researchgate.net]
• 13. Triple Resonance Bio-NMR | Bruker [bruker.com]

Correcting for baseline distortion and phasing errors in 19F NMR data processing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in correcting for baseline distortion and phasing errors in ¹⁹F NMR data processing.

Frequently Asked Questions (FAQs)

Q1: What causes baseline distortion in my ¹⁹F NMR spectrum?

A1: Baseline distortions, such as rolling or unevenness, are common in ¹⁹F NMR and can arise from several factors:

• Large Spectral Width: The wide chemical shift range of ¹⁹F NMR often necessitates a large spectral width during acquisition, which can lead to baseline roll.[1]

• Acoustic Ringing: The radiofrequency pulse can cause vibrations in the probe, introducing oscillations in the initial part of the Free Induction Decay (FID) that manifest as baseline problems.

• Probe Background Signals: Fluorine-containing materials within the NMR probe itself, such as Teflon components, can generate broad background signals that contribute to an uneven baseline.

• Delayed Acquisition: A delay between the excitation pulse and the start of data acquisition can lead to a loss of the initial data points of the FID, resulting in baseline distortions after Fourier transform.

• Improper Phasing: Applying a large first-order phase correction can introduce or exacerbate baseline roll.[1]

Q2: How do phasing errors affect my ¹⁹F NMR data?

A2: Phasing errors distort the appearance of NMR peaks, causing them to have an asymmetric, dispersive line shape instead of a purely absorptive (symmetrical) one. This has several negative consequences:

• Inaccurate Integration: Phasing errors make it impossible to accurately integrate the area under a peak, which is crucial for quantitative analysis. The distorted baseline around the peak leads to significant integration errors.

• Reduced Resolution: Poor phasing can obscure fine details in the spectrum, such as small couplings, making it difficult to accurately determine the structure of a molecule.

• Difficulty in Peak Picking: Automated peak picking algorithms may fail to correctly identify peaks or may pick them at the wrong frequency if the phasing is incorrect.

Q3: What is the difference between zero-order and first-order phase correction?

A3: Both zero-order and first-order phase corrections are necessary to ensure that all peaks in the spectrum have the correct absorptive line shape.

• Zero-Order Phase Correction (PH0): This is a frequency-independent correction that applies the same phase shift to all peaks across the entire spectrum. It corrects for phase errors that are constant throughout the frequency range.

• First-Order Phase Correction (PH1): This is a frequency-dependent correction, meaning the phase correction applied varies linearly with frequency. It is used to correct for phase errors that change across the spectrum, often caused by a delay between the pulse and acquisition.

Q4: When should I use automatic versus manual correction methods?

A4: The choice between automatic and manual correction depends on the quality of the data and the specific software being used.

• Automatic Correction: Modern NMR software packages have sophisticated automatic routines for both baseline and phase correction (e.g., apk and abs in TopSpin). These are often sufficient for spectra with good signal-to-noise and minor distortions.[2] Deep learning-based methods are also becoming available for highly accurate automated correction.

• Manual Correction: For spectra with significant distortions, low signal-to-noise, or when automatic routines fail, manual correction is necessary. Manual correction provides greater control and allows the user to make fine adjustments based on their expert judgment.

Troubleshooting Guides

Issue 1: Rolling or Distorted Baseline

Symptoms: The baseline of the spectrum is not flat and may show broad, rolling humps or a general S-shape.

Troubleshooting Steps:

• Check Phasing: Before attempting baseline correction, ensure that the spectrum is properly phased. A large, incorrect first-order phase correction is a common cause of baseline roll.[1] Try re-phasing the spectrum, paying close attention to the flatness of the baseline in signal-free regions.

• Use Automated Baseline Correction: Most NMR processing software has automated baseline correction routines.

  • Polynomial Fit: This method fits the baseline to a polynomial function and subtracts it from the spectrum. It is effective for simple, smooth distortions.

  • Whittaker Smoother: This algorithm is often more robust for complex baseline distortions and is less likely to distort broad peaks.

• Perform Manual Baseline Correction: If automated methods fail, manual correction is necessary. This typically involves selecting points in the spectrum that are known to be baseline and fitting them to a function (e.g., a polynomial or spline) which is then subtracted from the entire spectrum.

• Acquisition Parameter Optimization: To prevent baseline issues in future experiments, consider the following:

  • Reduce Spectral Width: If possible, acquire data over a smaller spectral width centered on the peaks of interest. This can significantly reduce baseline roll.[1]

  • Adjust Acquisition Delay: Minimize the delay between the pulse and the start of acquisition.

Issue 2: Incorrect Peak Phasing

Symptoms: Peaks are not symmetrical and have a "dispersive" line shape, with parts of the peak dipping below the baseline.

Troubleshooting Steps:

• Use Automatic Phasing: Start with the automatic phasing routine provided by your software (e.g., apk in TopSpin). For many spectra, this will be sufficient.

• Perform Manual Phasing: If automatic phasing is unsuccessful, proceed with manual correction:

  • Select a Pivot Point: Choose a large, well-defined peak on one side of the spectrum as the pivot for the first-order phase correction.

  • Adjust Zero-Order Phase (PH0): Interactively adjust the zero-order phase until the pivot peak has a symmetrical, absorptive shape. Focus on making the baseline on either side of the peak level.

  • Adjust First-Order Phase (PH1): While observing a peak on the opposite side of the spectrum from the pivot, adjust the first-order phase until it also has a correct, absorptive line shape.

  • Iterate: You may need to make small, iterative adjustments to both PH0 and PH1 to achieve a well-phased spectrum across the entire width.

Data Presentation

The following table illustrates the impact of proper data processing on the accuracy of peak integration in ¹⁹F NMR. The data is from an example where a large spectral width initially caused significant baseline and phasing issues.

Processing Step	Integral Value (Peak 1)	Integral Value (Peak 2)	Integral Value (Peak 3)	Integral Value (Peak 4)
Initial (Large SW, Poor Phasing)	2.70	0.92	0.90	2.00
Corrected (Narrow SW, Re-phased)	2.97	1.02	1.02	2.00
Expected Ratio	3	1	1	2
% Error (Initial)	-10.0%	-8.0%	-10.0%	0.0%
% Error (Corrected)	-1.0%	+2.0%	+2.0%	0.0%

Data adapted from an example demonstrating the effect of spectral width on integration accuracy.[1]

Experimental Protocols

Protocol 1: Manual Baseline Correction in Mnova

• Open Spectrum: Load the processed ¹⁹F NMR spectrum into Mnova.

• Enter Baseline Correction Mode: From the "Processing" menu, select "Baseline" and then "Baseline Correction".

• Select Multipoint Correction: In the Baseline Correction window, choose the "Multipoint" method.

• Pick Baseline Points: Manually select points in the spectrum that are clearly part of the baseline and do not contain any signals. Choose points on both sides of all peaks.

• Fit and Apply Correction: The software will fit a curve through the selected points. Visually inspect the fitted baseline to ensure it accurately represents the distortion. Click "Apply" to subtract the fitted baseline from the spectrum.

• Evaluate: Examine the corrected spectrum to ensure the baseline is flat and that no real signals have been distorted.

Protocol 2: Manual Phasing in TopSpin

• Enter Phasing Mode: After Fourier transformation of the FID, type phase in the command line or click the phase correction icon.

• Select Pivot Peak: Right-click on a large, well-resolved peak at one end of the spectrum and select "Set Pivot".

• Adjust Zero-Order Phase (PH0): With the mouse over the "0" button in the phasing toolbar, click and drag up or down to adjust the zero-order phase. Observe the pivot peak and adjust until it is symmetrical and absorptive.

• Adjust First-Order Phase (PH1): Move the mouse over the "1" button and click and drag to adjust the first-order phase. Observe a peak at the opposite end of the spectrum from the pivot and adjust until it is correctly phased.

• Fine-tune: Make small, iterative adjustments to both PH0 and PH1 until the entire spectrum is correctly phased.

• Save and Exit: Click the save icon to apply the phase correction.

Visualizations

References

• 1. F19 detection [nmr.chem.ucsb.edu]
• 2. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Impact of 5-Fluorouridine 5'-triphosphate-19F incorporation on RNA stability and function

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Fluorouridine 5'-triphosphate (5-FUTP) for RNA modification.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which 5-FUTP incorporation affects RNA function?

A1: 5-FUTP is an analog of Uridine triphosphate (UTP) that can be incorporated into RNA during transcription.[1] Its incorporation can lead to several functional consequences, including altered RNA processing and maturation, changes in RNA stability, and effects on translation.[2][3] The primary cytotoxic effects of 5-Fluorouracil (5-FU), the precursor to 5-FUTP, are largely attributed to the disruption of RNA metabolism, particularly ribosome biogenesis.[2][4]

Q2: How does the incorporation of 5-FUTP affect the stability of RNA?

A2: The incorporation of 5-FUTP can render RNA less susceptible to degradation by certain ribonucleases, such as the exosome subunit Rrp6.[5] However, the overall effect on cellular RNA stability is complex. For instance, 5-FU treatment can lead to the decay of hypomodified tRNA. The stability of a specific 5-FUTP-modified RNA should be determined empirically.

Q3: Does 5-FUTP incorporation significantly alter the secondary structure of RNA?

A3: Single 5-fluoro substitutions in RNA duplexes have been shown to have minimal impact on their thermodynamic stability and equilibrium characteristics. However, the fluorine atom is sensitive to its local chemical environment and can be a useful probe for monitoring RNA structure and conformational changes using techniques like 19F-NMR.[6][7] For highly structured RNAs or those with critical Uridine residues, the impact of multiple 5-FUTP incorporations should be evaluated on a case-by-case basis.

Q4: Can RNA containing 5-FUTP be efficiently translated into protein?

A4: The impact of 5-FUTP incorporation on translation efficiency is context-dependent. Some studies suggest that the integration of 5-FU into mRNA does not majorly affect its translation. However, other reports indicate that 5-FU can alter the translational efficiency of a subset of mRNAs, leading to translational reprogramming.[8] The effect on the translation of a specific 5-FUTP-modified mRNA should be experimentally determined.

Q5: Is T7 RNA polymerase capable of efficiently incorporating 5-FUTP during in vitro transcription?

A5: Yes, T7 RNA polymerase can correctly and efficiently utilize 5-FUTP as a substrate for in vitro transcription, and its incorporation does not significantly reduce overall transcription yields.[6]

Troubleshooting Guides

In Vitro Transcription with 5-FUTP

Problem	Possible Cause	Suggested Solution
Low or No RNA Yield	Impure DNA template (e.g., salt contamination)	Clean up the DNA template using a purification kit to remove inhibitors.[9]
RNase contamination	Use RNase inhibitors in the reaction and maintain a sterile, RNase-free workspace.[10]
Inactive T7 RNA polymerase	Use a fresh aliquot of enzyme and always include a positive control template in your experiments.[9]
Suboptimal nucleotide concentrations	Ensure the total nucleotide concentration is adequate. If fully substituting UTP with 5-FUTP, maintain the same molar concentration.
Incomplete or Truncated Transcripts	GC-rich DNA template leading to premature termination	Decrease the transcription reaction temperature from 37°C to 30°C.[9]
Low nucleotide concentration	Ensure the concentration of each nucleotide is sufficient (at least 12 µM).[11]
Degradation of reaction components	Use fresh buffers and avoid multiple freeze-thaw cycles of reagents.[9]
Transcripts are Longer than Expected	Incomplete linearization of the plasmid DNA template	Verify complete digestion of the plasmid by agarose (B213101) gel electrophoresis before transcription.[9]
Template-independent addition by T7 RNA polymerase	Use a restriction enzyme that generates blunt or 5' overhangs for template linearization.[11]

Downstream Applications with 5-FUTP-Modified RNA

Problem	Possible Cause	Suggested Solution
Low Efficiency in Reverse Transcription (RT-PCR)	Secondary structures in the 5-FUTP-modified RNA template	Increase the reaction temperature of the reverse transcription step to help denature secondary structures.[12]
Inhibition of reverse transcriptase by the modification	Test different reverse transcriptases, as some may be more tolerant of modified nucleotides. Optimize primer annealing temperature and time.
Altered RNA-Protein Binding in vitro	5-FUTP incorporation alters the binding site conformation	Perform binding assays with varying ratios of UTP:5-FUTP to determine the sensitivity of the interaction to the modification. Use structural probing methods to assess conformational changes.
Non-specific binding due to the fluorine modification	Include a control RNA of the same sequence without 5-FUTP. Optimize binding and wash buffers to increase stringency.[13]
Inconsistent Results in Cellular Transfection Experiments	Altered stability of 5-FUTP RNA in the cellular environment	Perform an RNA stability assay (e.g., using Actinomycin D) to determine the half-life of the modified RNA in the target cells.[14]
Differential recognition by cellular machinery	Analyze the interaction of your modified RNA with key cellular proteins involved in RNA metabolism and translation.

Quantitative Data Summary

Parameter	Effect of 5-FUTP Incorporation	Quantitative Details	Citation
In Vitro Transcription Yield	Generally not significantly reduced	T7 RNA polymerase efficiently utilizes 5-FUTP as a substrate.	[6]
RNA Stability (in vitro)	Can be increased	5-FUTP-containing RNA is less susceptible to degradation by the exosome subunit Rrp6.	[5]
Translational Efficiency (in vitro)	Variable	Can be unaltered for some mRNAs, but can also lead to up- or down-regulation of translation for specific transcripts.	[8]
RNA-Protein Binding Affinity	Can be altered	The effect is specific to the protein and the RNA sequence and structure. Should be determined empirically.
Reverse Transcription	Can be inhibited	Strong secondary structures in RNA can impede reverse transcriptase. Increased reaction temperatures may improve efficiency.	[12]

Experimental Protocols

Protocol 1: In Vitro Transcription of 5-FUTP-Modified RNA

This protocol is a general guideline for the synthesis of 5-FUTP-containing RNA using T7 RNA polymerase.

Materials:

• Linearized plasmid DNA template with a T7 promoter (0.5-1.0 µg/µL)

• T7 RNA Polymerase

• 10X Transcription Buffer

• Ribonucleotide solution mix (10 mM each of ATP, CTP, GTP)

• 5-Fluorouridine 5'-triphosphate (5-FUTP) solution (10 mM)

• Uridine 5'-triphosphate (UTP) solution (10 mM) - for partial incorporation

• RNase Inhibitor

• Nuclease-free water

• DNase I (RNase-free)

Procedure:

• Thaw all reagents on ice.

• Assemble the transcription reaction at room temperature in the following order:

  • Nuclease-free water to a final volume of 20 µL

  • 2 µL of 10X Transcription Buffer

  • 2 µL of 10 mM ATP

  • 2 µL of 10 mM CTP

  • 2 µL of 10 mM GTP

  • X µL of 10 mM 5-FUTP (and Y µL of 10 mM UTP for partial incorporation, maintaining a total of 2 µL for UTP/5-FUTP)

  • 1 µg of linearized DNA template

  • 1 µL of RNase Inhibitor

  • 2 µL of T7 RNA Polymerase

• Mix gently by pipetting and centrifuge briefly.

• Incubate at 37°C for 2-4 hours.

• To remove the DNA template, add 1 µL of DNase I and incubate at 37°C for 15 minutes.

• Purify the RNA using a suitable method such as spin column purification or phenol-chloroform extraction followed by ethanol (B145695) precipitation.

• Quantify the RNA concentration and assess its integrity by gel electrophoresis.

Protocol 2: RNA Stability Assay using Actinomycin D

This protocol allows for the determination of the half-life of 5-FUTP-modified RNA in a cellular context.

Materials:

• Cells transfected with 5-FUTP-modified RNA

• Actinomycin D solution (5 mg/mL in DMSO)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• RNA extraction kit

• Reagents for reverse transcription and quantitative PCR (RT-qPCR)

Procedure:

• Seed cells at an appropriate density and transfect with the 5-FUTP-modified RNA.

• After a suitable incubation period to allow for RNA uptake and expression, add Actinomycin D to the cell culture medium to a final concentration of 5 µg/mL to inhibit transcription. This is time point 0.

• Harvest cells at various time points after Actinomycin D treatment (e.g., 0, 2, 4, 8, 12, 24 hours).

• At each time point, wash the cells with PBS and lyse them for RNA extraction according to the manufacturer's protocol of your RNA extraction kit.

• Synthesize cDNA from the extracted RNA using reverse transcriptase.

• Perform qPCR using primers specific for your RNA of interest and a stable housekeeping gene as a reference.

• Calculate the relative amount of your RNA of interest at each time point, normalized to the reference gene and the 0-hour time point.

• Plot the relative RNA amount versus time and determine the RNA half-life.[14]

Visualizations

Caption: Experimental workflow for synthesis and functional analysis of 5-FUTP-modified RNA.

Caption: Troubleshooting logic for low yield in 5-FUTP in vitro transcription.

Caption: Cellular impact of 5-FU incorporation into RNA.

References

• 1. Exploring the intracellular pharmacokinetics of the 5‐fluorouracil nucleotides during capecitabine treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An RNA Damage Response Network Mediates the Lethality of 5-FU in Clinically Relevant Tumor Types - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Insights into the RNA-Based Mechanism of Action of the Anticancer Drug 5′-Fluorouracil in Eukaryotic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-FU’s hidden power against cancer: RNA, not DNA | Drug Discovery News [drugdiscoverynews.com]
• 5. researchgate.net [researchgate.net]
• 6. Bacteriophage T7 RNA polymerase. 19F-nuclear magnetic resonance observations at 5-fluorouracil-substituted promoter DNA and RNA transcript - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Labeling of RNA In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. go.zageno.com [go.zageno.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. promegaconnections.com [promegaconnections.com]
• 12. Thermal effects on reverse transcription: improvement of accuracy and processivity in cDNA synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Assessing the in vitro Binding Affinity of Protein–RNA Interactions Using an RNA Pull-down Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mRNA Stability Assay Using transcription inhibition by Actinomycin D in Mouse Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for handling and storing 5-Fluorouridine 5'-triphosphate-19F

This technical support center provides researchers, scientists, and drug development professionals with best practices, troubleshooting guides, and frequently asked questions for handling and storing 5-Fluorouridine 5'-triphosphate-19F (5-FUTP-19F).

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 5-Fluorouridine 5'-triphosphate-19F?

A1: To ensure the stability and integrity of 5-Fluorouridine 5'-triphosphate-19F, it is crucial to adhere to proper storage conditions. The compound should be stored at or below -20°C in a non-frost-free freezer. For long-term storage, -80°C is recommended. It is advisable to aliquot the solution upon first use to minimize freeze-thaw cycles, which can lead to degradation. The product should also be protected from light.

Q2: What is the stability of 5-Fluorouridine 5'-triphosphate-19F in aqueous solutions?

A2: Like other nucleoside triphosphates, 5-FUTP-19F is susceptible to hydrolysis in aqueous solutions. The stability is pH-dependent. It is most stable in a slightly basic buffer, with a pH range of 7.5 to 8.5. Acidic conditions should be avoided as they can accelerate the hydrolysis of the triphosphate chain. For experimental use, it is recommended to prepare fresh solutions in an appropriate buffer (e.g., Tris-HCl) and use them promptly.

Q3: What personal protective equipment (PPE) should be used when handling 5-Fluorouridine 5'-triphosphate-19F?

A3: When handling 5-FUTP-19F, standard laboratory PPE is required. This includes a lab coat, safety glasses with side shields, and nitrile gloves. Given its relation to 5-fluorouracil, a known cytotoxic agent, it is prudent to handle the compound with care, especially in its powdered form, to avoid inhalation or skin contact. All handling of the powdered form should be done in a chemical fume hood.

Experimental Protocols

In Vitro Transcription with 5-Fluorouridine 5'-triphosphate-19F

This protocol outlines the incorporation of 5-FUTP-19F into an RNA transcript using T7 RNA polymerase.

Materials:

• Linearized DNA template with a T7 promoter

• T7 RNA Polymerase

• Transcription Buffer (5X)

• ATP, GTP, CTP solution (10 mM each)

• UTP solution (10 mM)

• 5-Fluorouridine 5'-triphosphate-19F solution (10 mM)

• RNase Inhibitor

• Nuclease-free water

Procedure:

• Reaction Setup: On ice, combine the following components in a nuclease-free microcentrifuge tube. The final reaction volume is typically 20 µL.

Component	Volume (µL) for a 20 µL reaction	Final Concentration
Nuclease-free water	Up to 20	-
5X Transcription Buffer	4	1X
100 mM DTT	2	10 mM
ATP, GTP, CTP Mix (10 mM each)	2	1 mM each
UTP (10 mM)	1	0.5 mM
5-FUTP-19F (10 mM)	1	0.5 mM
Linearized DNA Template	1 µg	50 ng/µL
RNase Inhibitor	1	2 U/µL
T7 RNA Polymerase	2	-

• Incubation: Mix the components gently by pipetting up and down. Centrifuge briefly to collect the reaction mixture at the bottom of the tube. Incubate the reaction at 37°C for 2 to 4 hours.

• DNase Treatment: To remove the DNA template, add 1 µL of RNase-free DNase I and incubate at 37°C for 15 minutes.

• RNA Purification: Purify the labeled RNA using a suitable RNA cleanup kit or via phenol-chloroform extraction followed by ethanol (B145695) precipitation.

• Quantification and Analysis: Determine the concentration of the purified RNA using a spectrophotometer. The incorporation of 5-FUTP-19F can be verified by 19F NMR spectroscopy.

Technical Support Center: 19F NMR Data Processing for Fluorinated Biomolecules

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in processing 19F NMR data of fluorinated biomolecules.

Frequently Asked Questions (FAQs)

Q1: Which software is recommended for processing 19F NMR data of fluorinated biomolecules?

A1: Several software packages are widely used, each with its own strengths. The choice often depends on user preference, operating system, and the complexity of the data. Here is a brief comparison:

Software	Key Features	Best For
Mnova (Mestrelab)	User-friendly interface, excellent for routine 1D and 2D NMR data processing, analysis, and reporting.[1][2][3] It supports data from various vendors and offers plugins for specialized applications like qNMR and reaction monitoring.	Users who prefer a graphical user interface and an all-in-one solution for processing and analysis.
TopSpin (Bruker)	Powerful and versatile software that provides full control over the spectrometer and data processing.[4][5] It is well-suited for both routine and advanced NMR users and offers a wide range of processing and analysis tools.	Researchers using Bruker spectrometers who require deep control over processing parameters and advanced functionalities.
NMRPipe (NIH)	A script-based software system for complex, multi-dimensional NMR data processing.[6][7] It is highly flexible and powerful but requires familiarity with the UNIX command-line interface.	Experienced users working with multi-dimensional or non-uniformly sampled (NUS) data who need a high degree of customization and automation.

Q2: Why is the baseline of my 19F NMR spectrum distorted or rolling?

A2: Baseline distortions are a common issue in 19F NMR due to the wide chemical shift range.[8] Several factors can contribute to this, including a large spectral width, incorrect phasing (especially a large first-order phase correction), and acoustic ringing which can introduce oscillations in the Free Induction Decay (FID).[8]

Q3: I see small, uneven peaks around my main signal. What are they?

A3: These are likely ¹³C satellite peaks. Due to the natural abundance of ¹³C (~1.1%), a small fraction of your fluorinated molecules will have a ¹³C atom adjacent to the ¹⁹F atom, resulting in satellite peaks from ¹³C-¹⁹F coupling.[8] These satellites are often asymmetric in 19F NMR because the isotope effect of ¹³C on the ¹⁹F chemical shift can be significant.[8]

Q4: Why is my signal-to-noise ratio (S/N) poor?

A4: A poor signal-to-noise ratio in 19F NMR can result from several factors, including low sample concentration, an insufficient number of scans, incorrect pulse calibration, or suboptimal processing parameters.

Troubleshooting Guides

This section provides detailed solutions to common problems encountered during 19F NMR data processing with Mnova, TopSpin, and NMRPipe.

Issue 1: Baseline Distortion (Rolling Baseline)

Software	Troubleshooting Steps
Mnova	1. Automatic Baseline Correction: Use the "Full Auto" baseline correction feature for a quick and often effective solution.[1] 2. Manual Baseline Correction: For more control, use the manual baseline correction tool. The "Whittaker Smoother" or "Bernstein Polynomial Fit" algorithms are robust options.[9] You can manually select points in the baseline to define the correction. 3. Check Phasing: An incorrect phase, especially a large first-order correction, can introduce baseline roll. Re-phase the spectrum manually to minimize distortion.[10]
TopSpin	1. Automatic Baseline Correction: Use the abs or absn command for automatic baseline correction using a polynomial fit.[4][5] 2. Manual Baseline Correction: Enter the manual baseline correction mode (basl) to interactively adjust the baseline. The spline correction option can be very effective for complex baselines.[5] 3. Phasing: Use the apk command for automatic phase correction. If the baseline is still distorted, enter the manual phasing mode (.ph) to carefully adjust the zero- and first-order phase.[11]
NMRPipe	1. POLY Function: Use the POLY -auto function for automatic baseline correction. This is generally applied after at least two dimensions have been transformed.[7] 2. Manual Point Selection: For more precise control, you can manually define baseline points to be used by the POLY function. 3. First Point Scaling: Baseline roll can often be caused by an incorrect first point of the FID. Use the -c argument in the window function to apply a scaling factor to the first point.[7]

Issue 2: Low Signal-to-Noise (S/N) Ratio

Software	Troubleshooting Steps
Mnova	1. Apodization: Apply an exponential window function with a line broadening (LB) of 0.5-2 Hz to improve the S/N ratio at the cost of some resolution.[12] 2. Zero Filling: Increase the number of data points by zero-filling (typically 2-4 times the original number of points) to improve the appearance of the spectrum.[12]
TopSpin	1. Window Function: Use the em command to apply an exponential multiplication (window function). Adjust the LB parameter (typically 0.3-1 Hz for 19F) to find the optimal balance between S/N and resolution.[4] 2. Matched Filter: For optimal S/N, the line broadening should be matched to the linewidth of the signal.
NMRPipe	1. Window Function: Use the EM (Exponential Multiply) or GM (Gaussian Multiply) functions to apply a window function to the FID. Adjust the line broadening parameter to enhance the S/N ratio. 2. Linear Prediction: If the FID is truncated, using linear prediction (LP) can extend the FID and improve both resolution and S/N.

Experimental Protocols

Detailed Protocol for Standard 1D 19F NMR of a Fluorinated Protein

This protocol outlines the key steps for acquiring high-quality 1D 19F NMR data of a fluorinated protein.

1. Sample Preparation:

• Protein Labeling: Incorporate a fluorinated amino acid (e.g., 5-fluoro-L-tryptophan, 3-fluoro-L-tyrosine) into the protein of interest using established biosynthetic methods.[13][14][15] Alternatively, chemically conjugate a fluorine-containing tag to a reactive residue like cysteine.[13][14]

• Buffer Preparation: Prepare a suitable buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 7.5) in 99.9% D₂O to minimize the solvent signal.

• Protein Concentration: Dissolve the lyophilized fluorinated protein in the deuterated buffer to a final concentration of 50-200 µM. Higher concentrations will generally yield better signal-to-noise.

• Reference Standard: Add a suitable internal reference standard, such as trifluoroacetic acid (TFA) or another fluorinated compound with a known chemical shift, to a final concentration of around 50 µM.[16]

• Sample Transfer: Transfer the final solution to a high-quality NMR tube.

2. Spectrometer Setup and Data Acquisition:

• Tuning and Matching: Insert the sample into the spectrometer and tune and match the probe to the ¹⁹F frequency.

• Shimming: Shim the magnetic field on the deuterium (B1214612) lock signal to achieve good homogeneity, which is crucial for sharp lines and accurate integration.

• Acquisition Parameters: Set the following parameters for a standard 1D ¹⁹F NMR experiment.

Parameter	Typical Value	Purpose
Pulse Program	zg (or equivalent)	Standard 1D pulse-acquire sequence.
Spectral Width (SW)	100-200 ppm	To cover the expected chemical shift range of the fluorinated biomolecule.
Transmitter Offset (O1)	Centered on the region of interest	To ensure uniform excitation of all signals.
Acquisition Time (AQ)	1-2 s	Duration of FID acquisition.
Relaxation Delay (D1)	2-5 s	Time for magnetization to return to equilibrium between scans. For quantitative measurements, D1 should be at least 5 times the longest T₁.
Number of Scans (NS)	1024-4096 (or more)	Co-add multiple scans to improve the signal-to-noise ratio.
Temperature	298 K (25 °C)	Maintain a constant temperature for reproducibility.

Visualizations

19F NMR Data Processing Workflow

Caption: A typical workflow for processing 1D 19F NMR data.

Troubleshooting Decision Tree for Common 19F NMR Issues

Caption: A decision tree for troubleshooting common 19F NMR data processing issues.

References

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. nmr.ch.cam.ac.uk [nmr.ch.cam.ac.uk]
• 5. mcgill.ca [mcgill.ca]
• 6. GitHub - HWaymentSteele/NMR_scripts: Scripts for processing NMR data [github.com]
• 7. NMRPipe Processing Tips from Alex Hansen – Foster Group [research.cbc.osu.edu]
• 8. benchchem.com [benchchem.com]
• 9. Baseline Correction with Mnova [mestrelabcn.com]
• 10. Phase Correction with Mnova [mestrelabcn.com]
• 11. Common Problems | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 12. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 13. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 14. Fluorine-19 NMR of integral membrane proteins illustrated with studies of GPCRs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. utoronto.scholaris.ca [utoronto.scholaris.ca]

Reference Data & Comparative Studies

Comparing 5-Fluorouridine 5'-triphosphate-19F with other fluorine-labeled nucleotides for RNA NMR

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine-19 (¹⁹F) labeled nucleotides into RNA molecules has emerged as a powerful technique for elucidating their structure, dynamics, and interactions using Nuclear Magnetic Resonance (NMR) spectroscopy. The unique properties of the ¹⁹F nucleus—including its 100% natural abundance, high gyromagnetic ratio (83% of the sensitivity of ¹H), and a large chemical shift dispersion with no background signal in biological systems—provide a sensitive and specific probe for RNA analysis.[1][2] This guide provides a comparative overview of 5-Fluorouridine (B13573) 5'-triphosphate (5-FUTP) and other commonly used fluorine-labeled nucleotides, supported by experimental data and detailed protocols to aid researchers in selecting the optimal probe for their studies.

Performance Comparison of Fluorine-Labeled Nucleotides

The choice of a fluorine label depends on the specific research question, with considerations for synthetic accessibility, enzymatic incorporation efficiency, structural perturbation, and the desired NMR spectroscopic properties. Below is a summary of key performance indicators for several popular fluorine-labeled nucleotides.

Fluorine-Labeled Nucleotide	Position of Fluorine	Typical ¹⁹F Chemical Shift Dispersion (ppm)	Structural Perturbation	Key Advantages
5-Fluorouridine 5'-triphosphate (5-FUTP)	C5 of Uracil	~2.6[1]	Minimally perturbing[3]	High incorporation efficiency with T7 RNA polymerase; sensitive to base pairing and stacking.
5-Fluorocytidine 5'-triphosphate (5F-CTP)	C5 of Cytosine	Similar to 5-FUTP	Minimally perturbing[3]	Complements 5-FUTP for probing pyrimidine (B1678525) environments.
2-Fluoroadenosine 5'-triphosphate (2F-ATP)	C2 of Adenine	Not explicitly quantified in provided abstracts	Minimally perturbing	Provides a probe in the minor groove of RNA helices.
2'-F-Uridine (and other 2'-F NTPs)	2' position of the ribose	< 1[4]	Can alter sugar pucker preference	Can be incorporated at any nucleotide position; sensitive to local conformational changes.
4'-F-Uridine (4'-FU)	4' position of the ribose	~4[4]	Reasonably stable and resembles unmodified uridine (B1682114)	Large chemical shift dispersion, making it a sensitive probe for secondary structure.
2'-OCF₃-Guanosine/Uridine	2' position of the ribose	Not explicitly quantified in provided abstracts	Can influence ribose conformation	Increased sensitivity due to three fluorine atoms; resistant to RNA degradation.[5]

Experimental Data Summary

The selection of a fluorine probe is often guided by its impact on RNA structure and the resolution it offers in NMR spectra.

Impact on RNA Structure and Stability

• 5-Fluoropyrimidines (5-FUTP, 5F-CTP): Studies on bistable DNA and RNA oligonucleotides have shown that single 5-fluoro substitutions have a negligible effect on the secondary structure equilibria and thermodynamic stabilities.[3] This makes them reliable probes for studying nucleic acid secondary structure.

• 2-Fluoroadenine (2F-A): The introduction of a 2-fluoroadenyl substitution is considered to be relatively non-perturbing to the overall RNA structure.[6]

NMR Spectral Properties

• Chemical Shift Dispersion: 5FU-labeled HIV-2 TAR RNA exhibits a ¹⁹F chemical shift dispersion of 2.6 ppm, which is approximately a 6-fold improvement compared to the ¹H chemical shift dispersion of the wild-type RNA (0.5 ppm).[1] 4'-F-uridine shows an even larger chemical shift dispersion of about 4 ppm, in contrast to the less than 1 ppm dispersion for 2'-F-uridine.[4]

• Linewidths: Incorporating a ¹³C label adjacent to the ¹⁹F in 5-fluorouridine (¹⁹F-¹³C 5FU) can produce linewidths that are twice as sharp as the commonly used ¹H-¹³C spin pair, significantly enhancing spectral resolution.[1]

Experimental Protocols

Enzymatic Synthesis of 5-Fluorouridine 5'-triphosphate (5-FUTP)

This protocol outlines a general chemo-enzymatic approach for the synthesis of 5-FUTP.

Materials:

• 5-Fluorouracil (B62378)

• Ribose-1-phosphate (B8699412)

• Uridine phosphorylase

• Uridine kinase

• Nucleoside monophosphate (NMP) kinase

• Nucleoside diphosphate (B83284) (NDP) kinase

• ATP (as a phosphate (B84403) donor)

• Reaction buffer (e.g., Tris-HCl with MgCl₂)

Procedure:

• Phosphorolysis: In a reaction vessel, combine 5-fluorouracil and ribose-1-phosphate in the reaction buffer. Add uridine phosphorylase to catalyze the formation of 5-fluorouridine.

• First Phosphorylation: To the same reaction mixture, add uridine kinase and an excess of ATP. This enzyme will phosphorylate 5-fluorouridine to 5-fluorouridine monophosphate (5-FUMP).

• Second Phosphorylation: Introduce NMP kinase to the mixture to convert 5-FUMP to 5-fluorouridine diphosphate (5-FUDP).

• Final Phosphorylation: Finally, add NDP kinase to catalyze the synthesis of 5-FUTP from 5-FUDP, again utilizing ATP as the phosphate donor.

• Purification: Purify the resulting 5-FUTP using anion-exchange chromatography (e.g., FPLC with a Mono Q column).

• Verification: Confirm the identity and purity of the 5-FUTP product by mass spectrometry and NMR.

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// Edges {"5-Fluorouracil", "Ribose-1-phosphate"} -> "5-Fluorouridine" [label="Uridine\nPhosphorylase"]; "5-Fluorouridine" -> "5-FUMP" [label="Uridine Kinase"]; ATP1 -> ADP1 [style=dashed, arrowhead=none]; "5-FUMP" -> "5-FUDP" [label="NMP Kinase"]; ATP2 -> ADP2 [style=dashed, arrowhead=none]; "5-FUDP" -> "5-FUTP" [label="NDP Kinase"]; ATP3 -> ADP3 [style=dashed, arrowhead=none]; } .dot Caption: Chemo-enzymatic synthesis of 5-FUTP.

In Vitro Transcription with Fluorine-Labeled NTPs

This protocol provides a general workflow for incorporating fluorine-labeled NTPs into RNA using T7 RNA polymerase.

Materials:

• Linearized DNA template with a T7 promoter

• T7 RNA polymerase

• Reaction Buffer (e.g., 40 mM Tris-HCl pH 8.0, MgCl₂, DTT, Spermidine)

• ATP, GTP, CTP, UTP (as required by the sequence)

• Fluorine-labeled NTP (e.g., 5-FUTP)

• RNase inhibitor

Procedure:

• Reaction Setup: In an RNase-free microcentrifuge tube, combine the reaction buffer, RNase inhibitor, DTT, and spermidine.

• Add Nucleotides: Add the required amounts of ATP, GTP, CTP, and the fluorine-labeled NTP. For complete substitution, omit the corresponding natural NTP. For partial labeling, a specific ratio of labeled to unlabeled NTP can be used.[7]

• Add Template DNA: Add the linearized DNA template to the reaction mixture.

• Initiate Transcription: Add T7 RNA polymerase to the tube, mix gently, and centrifuge briefly.

• Incubation: Incubate the reaction at 37°C for 2-4 hours, or as optimized for the specific template and polymerase.

• DNase Treatment: To remove the DNA template, add DNase I and incubate for 15-30 minutes at 37°C.

• Purification: Purify the transcribed RNA using methods such as phenol-chloroform extraction followed by ethanol (B145695) precipitation, or using a commercial RNA purification kit. For high purity, denaturing polyacrylamide gel electrophoresis (PAGE) is recommended.

• Quantification and Quality Control: Determine the concentration of the RNA by UV-Vis spectrophotometry and assess its integrity by gel electrophoresis.

¹⁹F NMR Data Acquisition

General Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a fluorine-capable probe.

• Sample Conditions: 0.1 - 1.0 mM RNA in a suitable buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 6.5) in 90% H₂O/10% D₂O or 100% D₂O.

• Temperature: 298 K (25°C), or as required to maintain RNA stability and structure.

• Referencing: The ¹⁹F chemical shifts can be referenced externally to a standard such as CFCl₃ or trifluoroacetic acid (TFA).

1D ¹⁹F NMR:

• Pulse Program: A simple one-pulse experiment is often sufficient.

• Spectral Width: A wide spectral width (e.g., 40-100 ppm) is typically used to ensure all fluorine signals are observed.

• Acquisition Time: 0.1 - 0.5 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: Dependent on the sample concentration, but typically several thousand scans are acquired to achieve a good signal-to-noise ratio.

• Proton Decoupling: ¹H decoupling is often applied during acquisition to simplify the spectra by removing ¹H-¹⁹F J-couplings.

Conclusion

5-Fluorouridine 5'-triphosphate and other fluorine-labeled nucleotides are invaluable tools for the study of RNA by NMR. The choice of the specific label should be guided by the experimental goals, with 5-fluoropyrimidines offering a minimally perturbing option with good incorporation efficiency, while other labels like 4'-F-uridine provide enhanced spectral dispersion. The detailed protocols provided in this guide offer a starting point for researchers to produce high-quality ¹⁹F-labeled RNA for insightful NMR studies, ultimately advancing our understanding of RNA biology and aiding in the development of novel RNA-targeted therapeutics.

References

• 1. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4'-Fluorinated RNA: Synthesis, Structure, and Applications as a Sensitive 19F NMR Probe of RNA Structure and Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. Methods for Enzymatic Nonisotopic Labeling of RNA by in Vitro Transcription | Thermo Fisher Scientific - HK [thermofisher.com]

Unveiling RNA's Secrets: 5-Fluorouridine 5'-triphosphate-19F Outshines Deuterium Labeling in High-Resolution Studies

For researchers, scientists, and drug development professionals navigating the complexities of RNA structural biology, the choice of labeling strategy is paramount. While deuterium (B1214612) (2H) labeling has been a valuable tool, the emergence of 5-Fluorouridine (B13573) 5'-triphosphate (5-FUTP) with its fluorine-19 (19F) isotope offers significant advantages for in-depth RNA analysis, particularly through Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides an objective comparison, supported by experimental data, to illuminate the superior performance of 5-FUTP-19F in elucidating RNA structure, dynamics, and interactions.

The core advantage of 19F-labeled nucleotides lies in the intrinsic properties of the fluorine-19 isotope. With a high natural abundance of 100% and NMR sensitivity that is 83% that of a proton, 19F provides a strong and readily detectable signal.[1][2] Crucially, fluorine is virtually absent in biological systems, ensuring a background-free NMR spectrum.[2][3] This allows for the unambiguous observation of the labeled RNA molecule without interference from other cellular components.

In contrast, deuterium labeling aims to simplify complex proton NMR spectra by replacing protons with deuterium, effectively silencing those signals.[4][5][6] While this reduces spectral crowding and can improve relaxation properties for larger RNAs, it is an indirect method that removes information.[4][7] 19F NMR, on the other hand, introduces a new, highly sensitive reporter group that provides direct insights into the local environment of the fluorine label.

Performance Comparison: 19F vs. 2H Labeling

The quantitative advantages of 5-FUTP-19F over 2H-labeled nucleotides are summarized in the tables below, highlighting key performance metrics relevant to RNA studies.

Parameter	5-Fluorouridine 5'-triphosphate (19F)	2H-Labeled Nucleotides	Advantage
NMR Sensitivity	High (83% of 1H)[1][2]	Low (indirectly improves 1H detection)	19F
Natural Abundance	100%[1][2]	0.015% (requires isotopic enrichment)	19F
Signal Background	Background-free[2][3]	Reduces 1H background but doesn't eliminate it	19F
Chemical Shift Dispersion	Large (~6-fold wider than 1H)[2][3]	N/A (removes signals)	19F
Structural Perturbation	Minimal[8][9][10]	Minimal	Comparable
Information Content	Provides direct structural and dynamic information	Indirectly simplifies spectra by removing information	19F

NMR Parameter	Impact of 19F Labeling	Impact of 2H Labeling
Linewidths	19F-13C spin pairs can be twice as sharp as 1H-13C pairs.[2]	Narrows remaining 1H signals due to reduced dipolar coupling.[7]
Relaxation Rates (T1 & T2)	Favorable for studying dynamics.	Lengthens T1 and T2 of remaining protons by ~2-fold, aiding studies of larger RNAs.[4]
Spectral Resolution	Markedly improved due to large chemical shift dispersion.[2]	Simplified spectra with less overlap.[4][6]

Experimental Insights: Probing RNA with 19F and 2H

The distinct properties of 19F and 2H labels translate into different experimental applications and outcomes.

19F NMR for Dynamic and Interaction Studies: The extreme sensitivity of the 19F chemical shift to its local environment makes it an exceptional probe for conformational changes, ligand binding, and RNA-protein interactions.[1][11][12] Even subtle alterations in the RNA structure upon binding of a small molecule or protein will induce a significant change in the 19F NMR signal, allowing for detailed characterization of the interaction.[8][12]

2H Labeling for Structural Determination of Large RNAs: For very large RNA molecules where spectral overlap in proton NMR is a major hurdle, deuterium labeling is a powerful technique.[5][13] By selectively deuterating certain nucleotide types or positions, researchers can simplify crowded spectral regions, facilitating the assignment of the remaining proton signals and the determination of the overall RNA fold.[4][7]

Experimental Workflow & Methodologies

The general workflow for utilizing both 19F- and 2H-labeled nucleotides in RNA studies is similar, involving the synthesis of labeled nucleoside triphosphates, their incorporation into RNA, and subsequent NMR analysis.

Caption: General experimental workflow for RNA studies using labeled nucleotides.

Key Experimental Protocols:

1. Enzymatic Synthesis of 5-Fluorouridine 5'-triphosphate (5-FUTP): A common and efficient method for preparing 5-FUTP involves the enzymatic conversion of 5-fluorouridine.[1][14]

• Materials: 5-fluorouridine, appropriate kinases (e.g., uridine (B1682114) kinase), ATP, buffer components.

• Procedure:

  • The gene encoding the necessary kinase is cloned and the enzyme is overexpressed and purified.

  • The enzymatic reaction is set up containing 5-fluorouridine, the purified kinase, ATP as a phosphate (B84403) donor, and an appropriate buffer system.

  • The reaction is incubated at an optimal temperature (e.g., 37°C) and monitored for the conversion of 5-fluorouridine to 5-FUTP using techniques like HPLC.

  • The resulting 5-FUTP is purified from the reaction mixture using chromatography.

2. In Vitro Transcription with Labeled NTPs: Both 5-FUTP and 2H-labeled NTPs can be readily incorporated into RNA transcripts using T7 RNA polymerase.[1][3][4]

• Materials: DNA template containing the T7 promoter and the sequence of interest, T7 RNA polymerase, a mix of the four NTPs (with the labeled NTP replacing its natural counterpart), transcription buffer.

• Procedure:

  • The transcription reaction is assembled with the DNA template, T7 RNA polymerase, the NTP mix, and transcription buffer.

  • The reaction is incubated at 37°C for several hours.

  • The DNA template is removed by DNase treatment.

  • The transcribed RNA is purified using methods such as denaturing polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography (HPLC).

3. NMR Spectroscopy: One-dimensional (1D) and two-dimensional (2D) NMR experiments are performed on the purified, labeled RNA.

• 1D 19F NMR: For 19F-labeled RNA, a simple 1D 19F NMR spectrum can provide a wealth of information due to the large chemical shift dispersion and sensitivity to the local environment.[9][10][15]

• 2D NOESY: For both 19F and 2H-labeled RNA, 2D Nuclear Overhauser Effect Spectroscopy (NOESY) experiments are crucial for obtaining distance restraints used in structure calculation. In deuterated samples, the NOESY spectra are significantly simplified.[4]

• 2D HSQC: Heteronuclear Single Quantum Coherence (HSQC) spectroscopy is used to correlate the chemical shifts of directly bonded nuclei, such as 1H-13C or 1H-15N, which is particularly useful when combined with isotopic labeling.

Logical Relationships in RNA NMR Analysis

The choice between 19F and 2H labeling depends on the specific research question and the size of the RNA molecule under investigation. The following diagram illustrates the decision-making process and the expected outcomes.

Caption: Decision-making framework for choosing between 19F and 2H labeling in RNA NMR studies.

References

• 1. ¹⁹F-Site-Specific-Labeled Nucleotides for Nucleic Acid Structural Analysis by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. Isotope labeling strategies for NMR studies of RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dspace.mit.edu [dspace.mit.edu]
• 9. academic.oup.com [academic.oup.com]
• 10. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 19F NMR in RNA structural biology: exploring structures, dynamics, and small molecule interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis of specifically deuterated nucleotides for NMR studies on RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. datapdf.com [datapdf.com]
• 15. 19F NMR spectroscopy for the analysis of RNA secondary structure populations - PubMed [pubmed.ncbi.nlm.nih.gov]

5-Fluorouridine 5'-triphosphate-19F vs. 2'-Fluoro-modified RNA probes for structural analysis

In the field of structural biology and drug development, the precise analysis of RNA structure and its interactions is paramount. Fluorine-labeled RNA probes, observed through ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy, offer a powerful tool for these investigations. The fluorine atom provides a sensitive, background-free NMR signal due to its high gyromagnetic ratio, 100% natural abundance, and absence in native biological systems.[1][2] This guide provides an objective comparison between two common fluorinated probes: RNA incorporating 5-Fluorouridine 5'-triphosphate (5-FUTP) and 2'-Fluoro-modified RNA.

Overview of Modifications

5-Fluorouridine (5-FU) involves the substitution of a hydrogen atom with a fluorine atom at the 5th position of the uracil (B121893) base. This modification places the fluorine probe on the nucleobase itself, making it an excellent reporter for changes in base pairing, stacking, and local dielectric environment.[3][4]

2'-Fluoro (2'-F) modification involves replacing the 2'-hydroxyl group of the ribose sugar with a fluorine atom. This modification directly influences the sugar pucker conformation and, consequently, the overall helical structure and stability of the RNA.[5][6]

Performance Comparison: Physicochemical and Structural Properties

The choice between 5-FU and 2'-F modified probes depends critically on the experimental goal. 5-FU is considered a minimally perturbing label ideal for reporting on local conformational changes, while 2'-F modification is a structural tool used to enhance stability and enforce a specific helical geometry.[3][4][5]

Property	5-Fluorouridine (Base Modification)	2'-Fluoro (Sugar Modification)	Supporting Data
Thermodynamic Stability (Tm)	Minimal to no change. Single substitutions result in comparable Tm to unmodified RNA.[3][4][7]	Significant increase. Each substitution can increase Tm by approximately 1.8°C.[5][8]	A 2'-F modified siRNA duplex showed a Tm increase of almost 15°C compared to the unmodified version.[6]
RNA Conformation	Little to no impact on secondary structure equilibria.[3][4]	Preorganizes the sugar into a C3'-endo pucker, strongly favoring an A-form helical geometry.[5][6]	Crystal structures show that 2'-F substitution has very little effect on the local and overall helix geometry, maintaining the A-form.[5]
Nuclease Resistance	Can render RNA less susceptible to degradation by some ribonucleases like Rrp6.[9]	Significantly enhances resistance to nuclease degradation.[5][10][11]	2'-F modified siRNAs show greatly increased stability in human plasma compared to unmodified siRNAs.[8]
Primary Application	¹⁹F NMR probe for monitoring conformational changes, ligand binding, and dynamics.[1][2]	Enhancing thermal stability, increasing nuclease resistance, and applications in antisense, siRNA, and aptamers.[8][10]	The high sensitivity of the ¹⁹F chemical shift in 5-FU makes it ideal for detecting subtle environmental changes.[1] The stability of 2'-F RNA makes it suitable for in vivo applications.[10]
Effect on H-Bonding & Stacking	Considered largely non-perturbing to Watson-Crick base pairing.[12]	Strengthens both H-bonding and base stacking interactions, contributing to a more favorable binding enthalpy.[5]	Thermodynamic data for 2'-F RNA shows stabilization is driven by an enhanced binding enthalpy (ΔΔH = 8.7 kcal/mol vs 4.3 kcal/mol for RNA).[5]

Experimental Methodologies

Synthesis of Fluorine-Modified RNA Probes

Both 5-FUTP and 2'-Fluoro-NTPs can be incorporated into RNA strands enzymatically via in vitro transcription using T7 RNA polymerase.[1][2][7] This method allows for the site-specific or uniform labeling of RNA molecules for structural studies.

General Protocol for In Vitro Transcription:

• Template Preparation: A linear double-stranded DNA template containing a T7 promoter upstream of the sequence of interest is prepared, typically by PCR amplification or plasmid linearization.

• Transcription Reaction Setup: The reaction is assembled on ice and typically includes:

  • T7 RNA Polymerase

  • Transcription Buffer (containing Tris-HCl, MgCl₂, spermidine, DTT)

  • Ribonucleoside triphosphates (ATP, GTP, CTP, and either UTP or the desired fluorine-modified UTP, e.g., 5-FUTP or 2'-F-UTP)

  • DNA Template

  • RNase Inhibitor

• Incubation: The reaction is incubated at 37°C for 2-4 hours.

• Purification: The transcribed RNA is purified from the reaction mixture, typically by denaturing polyacrylamide gel electrophoresis (PAGE), followed by extraction and ethanol (B145695) precipitation.

• Quantification: The concentration of the purified RNA is determined by UV-Vis spectrophotometry at 260 nm.

Note: The efficiency of incorporation can vary. For 5-FUTP, T7 polymerase incorporates the modified nucleotide with efficiency similar to native UTP.[13]

¹⁹F NMR Spectroscopy for Structural Analysis

¹⁹F NMR experiments provide high-resolution information on the local environment of each fluorine label within the RNA structure.

General Protocol for 1D ¹⁹F NMR:

• Sample Preparation: The purified, labeled RNA is dissolved in an appropriate NMR buffer (e.g., containing NaCl, phosphate (B84403) buffer, and EDTA) in D₂O or a H₂O/D₂O mixture. The final RNA concentration is typically in the low millimolar or high micromolar range.

• Spectrometer Setup: Experiments are performed on a high-field NMR spectrometer equipped with a probe capable of detecting the ¹⁹F frequency.

• Data Acquisition: A simple 1D ¹⁹F NMR spectrum is acquired. Key parameters include:

  • Spectral Width: A wide spectral width (e.g., 20 ppm) is often used to ensure all fluorine signals are captured.[14]

  • Temperature: The experiment is run at the desired temperature, which can be varied to study thermal stability and conformational transitions.

  • Number of Scans: A sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

• Data Analysis: The resulting spectrum shows distinct peaks for each fluorine atom. The chemical shift of each peak is highly sensitive to its local environment, providing insights into:

  • Secondary Structure: Different structural contexts (e.g., helical vs. single-stranded) will result in different chemical shifts.[3]

  • Conformational Changes: Ligand binding or changes in solution conditions that alter the RNA conformation will cause shifts in the corresponding ¹⁹F signals.[2]

Visualized Workflows and Comparisons

To clarify the application and distinguishing features of these probes, the following diagrams illustrate the experimental workflow and a direct comparison of their core attributes.

Caption: Workflow for RNA structural analysis using fluorinated probes.

Caption: Key differences between 5-FU and 2'-F RNA modifications.

Conclusion

Both 5-Fluorouridine and 2'-Fluoro modified RNA are invaluable tools for RNA structural biology. The choice of probe is dictated by the research question. For studies requiring a sensitive, non-perturbing reporter of local RNA structure and dynamics, 5-Fluorouridine is the superior choice. For applications demanding enhanced stability, nuclease resistance, and a conformationally locked A-form helix, such as in the development of RNA therapeutics, 2'-Fluoro modification is the preferred alternative. A thorough understanding of their distinct properties, as outlined in this guide, is essential for the effective design and interpretation of experiments in RNA research.

References

• 1. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ¹⁹F-Site-Specific-Labeled Nucleotides for Nucleic Acid Structural Analysis by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2′-Fluoro RNA Shows Increased Watson-Crick H-Bonding Strength and Stacking relative to RNA: Evidence from NMR and Thermodynamic Data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Unique Gene-silencing and Structural Properties of 2′-F Modified siRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. glenresearch.com [glenresearch.com]
• 9. The incorporation of 5-fluorouracil into RNA affects the ribonucleolytic activity of the exosome subunit Rrp6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Unexpected origins of the enhanced pairing affinity of 2′-fluoro-modified RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2' Fluoro RNA Modification [biosyn.com]
• 12. NMR-based RNA structure determination - Jena Bioscience [jenabioscience.com]
• 13. T7 RNA polymerase transcription with 5-position modified UTP derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions - PMC [pmc.ncbi.nlm.nih.gov]

Harnessing Synergy: A Comparative Guide to 19F NMR and SAXS for RNA Structure Determination

For Researchers, Scientists, and Drug Development Professionals

The determination of RNA three-dimensional structure is paramount to understanding its function and for the development of RNA-targeted therapeutics. While high-resolution techniques like X-ray crystallography and cryo-electron microscopy provide detailed atomic models, they are often challenged by the inherent flexibility and conformational heterogeneity of RNA. To address these limitations, an integrative approach combining complementary biophysical techniques is increasingly employed. This guide provides a comprehensive comparison of two powerful solution-state techniques: 19F Nuclear Magnetic Resonance (NMR) spectroscopy and Small-Angle X-ray Scattering (SAXS), for the structural characterization of RNA.

19F NMR spectroscopy has emerged as a potent tool for studying the local conformation and dynamics of RNA.[1][2][3] The introduction of fluorine atoms at specific sites within an RNA molecule provides sensitive probes that report on the local chemical environment without the spectral complexity of 1H NMR.[4][5] Conversely, SAXS provides low-resolution information about the overall shape, size, and conformation of macromolecules in solution.[6][7][8] By combining the local, high-resolution information from 19F NMR with the global, low-resolution constraints from SAXS, a more accurate and comprehensive picture of RNA structure and dynamics can be achieved.[6][8][9][10]

Comparative Analysis of 19F NMR and SAXS for RNA Structure Determination

The following table summarizes the key quantitative parameters and characteristics of 19F NMR and SAXS in the context of RNA structure determination.

Feature	19F NMR Spectroscopy	Small-Angle X-ray Scattering (SAXS)
Information Content	Local conformational changes, secondary structure populations, ligand binding, dynamics at specific sites.[1][2][3]	Overall shape, size (Radius of Gyration, Rg), maximum dimension (Dmax), oligomeric state, and global conformation.[6][7][8]
Resolution	Atomic to nucleotide level (local).	Low resolution (10-50 Å) (global).[6][11]
RNA Size Limitation	Generally suitable for small to medium-sized RNAs (<100 nucleotides) due to spectral crowding, though techniques are expanding these limits.[6]	No inherent size limitation, but more reliable for RNAs >~300 nucleotides for detailed shape reconstruction.[6]
Sample Concentration	Typically in the micromolar to millimolar range.[12]	Lower concentration range, typically 0.5 - 5.0 mg/mL.[6]
Sample Volume	~500 µL.	10 - 30 µL.[6]
Data Acquisition Time	Minutes to hours per experiment.	Seconds to minutes per sample.
Strengths	High sensitivity to local environment, site-specific information, excellent for studying dynamics and ligand interactions.[2][4][5]	Provides global structural information in solution, applicable to a wide range of molecular sizes, tolerant of various buffer conditions.[6][7]
Limitations	Requires site-specific labeling with 19F, potential for perturbation of RNA structure by the label, limited to smaller RNAs.	Provides low-resolution information, sensitive to aggregation and sample heterogeneity, interpretation can be ambiguous without complementary data.[6][13]

Experimental Protocols

19F NMR Spectroscopy of RNA

A successful 19F NMR experiment for RNA structure determination involves several key steps:

• Site-Specific 19F Labeling of RNA:

  • Chemical Synthesis: For smaller RNAs, solid-phase phosphoramidite (B1245037) chemistry is used to incorporate 19F-labeled nucleosides at specific positions.[14] 5-fluorouracil (B62378) and 2'-fluoro-modified ribonucleosides are common choices.[14][15]

  • Enzymatic Synthesis: For larger RNAs, in vitro transcription using T7 RNA polymerase and 19F-labeled nucleotide triphosphates (e.g., 5-fluoro-UTP) can be employed.[4][12]

• RNA Sample Preparation:

  • The labeled RNA is purified using methods like denaturing polyacrylamide gel electrophoresis (PAGE) followed by electroelution or high-performance liquid chromatography (HPLC).

  • The purified RNA is then folded into its desired conformation by heating to ~90°C for a few minutes and then slowly cooling to room temperature in a buffer containing appropriate concentrations of salts (e.g., NaCl, KCl) and divalent cations (e.g., MgCl2).[6]

  • The final NMR sample is prepared in a suitable buffer (e.g., phosphate (B84403) or cacodylate buffer) in D2O to minimize the proton signal from water. The concentration typically ranges from 50 µM to 1 mM.

• NMR Data Acquisition:

  • One-dimensional (1D) 19F NMR spectra are recorded on a high-field NMR spectrometer.

  • Temperature-dependent studies can be performed to investigate RNA secondary structure equilibria and melting transitions.[1][3]

  • Ligand titration experiments can be monitored by acquiring 19F NMR spectra at increasing concentrations of a binding partner to determine binding affinities and identify binding sites.[3][16]

• Data Analysis:

  • The chemical shifts of the 19F signals are highly sensitive to the local environment, providing information on base pairing, stacking interactions, and conformational changes.[14][15][17]

  • Changes in chemical shifts, line widths, and intensities upon ligand binding or temperature variation are analyzed to extract structural and dynamic information.

  • Software such as CCPN Analysis is used for spectral analysis.[18]

Small-Angle X-ray Scattering (SAXS) of RNA

The following protocol outlines the key steps for a typical SAXS experiment on an RNA sample:

• RNA Sample Preparation and Homogeneity Assessment:

  • RNA is prepared and folded as described for the NMR experiments.

  • Crucially, the sample must be monodisperse and free of aggregates. This is assessed using techniques like native PAGE and size-exclusion chromatography (SEC).[6]

  • Size-Exclusion Chromatography coupled with SAXS (SEC-SAXS) is a powerful technique to ensure data is collected on a homogenous sample, as it separates different oligomeric species before the sample enters the X-ray beam.[6]

• SAXS Data Collection:

  • SAXS data are collected at a synchrotron source.

  • A dilution series of the RNA sample is typically measured to check for concentration-dependent effects and to extrapolate to infinite dilution.

  • A matching buffer blank is also measured for accurate background subtraction.

• Data Processing and Analysis:

  • The raw scattering data is processed, which includes background subtraction, averaging, and placing the data on an absolute scale.

  • The radius of gyration (Rg) is determined from the Guinier plot, which provides a measure of the overall size of the RNA.[8]

  • The pair-distance distribution function, P(r), is calculated, which gives the distribution of distances between all pairs of atoms in the molecule and provides information about the shape and maximum dimension (Dmax).[11]

  • Ab initio shape reconstruction programs like DAMMIN and DAMMIF are used to generate low-resolution three-dimensional models of the RNA that are consistent with the experimental scattering data.[7]

  • Software suites like ATSAS are commonly used for SAXS data analysis.[19]

Visualizing the Integrative Workflow and Complementary Nature

The following diagrams, generated using the DOT language, illustrate the workflow for cross-validating 19F NMR and SAXS data and the complementary information provided by each technique.

Caption: Workflow for integrating 19F NMR and SAXS data for RNA structure determination.

Caption: Complementary nature of 19F NMR and SAXS for RNA structure analysis.

Conclusion

The cross-validation of 19F NMR and SAXS data provides a powerful and robust approach for determining the solution structure of RNA molecules. While 19F NMR offers high-resolution insights into local structural features and dynamics, SAXS provides essential information on the global shape and conformation.[9][10] The integration of these complementary techniques allows for the generation of more accurate and reliable structural models of RNA, which is crucial for understanding their biological functions and for the rational design of RNA-targeting drugs. This integrative strategy helps to overcome the individual limitations of each technique, paving the way for a more comprehensive understanding of the complex world of RNA structure.

References

• 1. 19F NMR spectroscopy for the analysis of RNA secondary structure populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 19F NMR in RNA structural biology: exploring structures, dynamics, and small molecule interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 19F NMR as a tool in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of RNA structure using small-angle X-ray scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. SAXS Studies of RNA: structures, dynamics, and interactions with partners - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An integrative NMR-SAXS approach for structural determination of large RNAs defines the substrate-free state of a trans-cleaving Neurospora Varkud Satellite ribozyme - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rapid global structure determination of large RNA and RNA complexes using NMR and small-angle X-ray scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 11. RNA Structure Determination Using SAXS Data - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NMR-based RNA structure determination - Jena Bioscience [jenabioscience.com]
• 13. Improving small-angle X-ray scattering data for structural analyses of the RNA world - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. dacemirror.sci-hub.st [dacemirror.sci-hub.st]
• 17. Frontiers | 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions [frontiersin.org]
• 18. ccpn.ac.uk [ccpn.ac.uk]
• 19. Data analysis software ATSAS - Biological small angle scattering - EMBL Hamburg [embl-hamburg.de]

A Comparative Guide to Integrating 19F NMR Restraints from 5-Fluorouridine 5'-triphosphate into RNA Structure Calculations

For Researchers, Scientists, and Drug Development Professionals

The determination of high-resolution three-dimensional structures of RNA is paramount for understanding its diverse biological functions and for the rational design of RNA-targeting therapeutics. While Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating RNA structures in solution, it often faces challenges such as spectral overlap and a limited number of long-range distance restraints. The incorporation of fluorine-19 (¹⁹F) labeled nucleotides, such as 5-Fluorouridine (B13573) 5'-triphosphate (5FUTP), into RNA offers a promising avenue to overcome these limitations and enhance the accuracy and precision of RNA structure calculations.

This guide provides a comprehensive comparison of integrating ¹⁹F NMR restraints from 5-Fluorouridine-labeled RNA into structure calculations with alternative and traditional methods. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of the workflows involved.

Performance Comparison: ¹⁹F NMR Restraints vs. Alternative Methods

The primary advantage of incorporating ¹⁹F NMR data lies in the unique properties of the fluorine atom as an NMR probe. With a high gyromagnetic ratio, 100% natural abundance, and a wide chemical shift range, ¹⁹F NMR offers high sensitivity and resolution.[1][2] Crucially, the absence of endogenous fluorine in biological systems provides a background-free signal, simplifying spectral analysis.[1][2]

While direct quantitative comparisons of RNA structures determined with and without ¹⁹F restraints are not abundant in the literature, the inclusion of additional, unambiguous restraints is expected to improve the quality of the calculated structures. The precision of an NMR-derived structure is often assessed by the root-mean-square deviation (RMSD) of the atomic coordinates in the final ensemble of structures. Lower RMSD values indicate a higher degree of convergence and a more precisely defined structure.

Table 1: Comparison of Structural Restraint Methods for RNA Structure Determination

Method	Types of Restraints	Advantages	Disadvantages	Typical Impact on Structure Precision
¹⁹F NMR with 5-Fluorouridine	¹⁹F-¹⁹F distances (from NOESY), ¹H-¹⁹F distances (from HOESY), ¹⁹F chemical shifts	High sensitivity, no background signal, wide chemical shift dispersion providing high resolution.[1][2] Can provide long-range distance information. ¹⁹F chemical shifts are sensitive probes of local conformation.[1]	Requires synthesis of fluorinated NTPs and labeled RNA. Potential for minor structural perturbations due to the fluorine atom.	Expected to improve precision by providing additional and potentially long-range restraints, leading to lower RMSD values.
Traditional ¹H/¹³C/¹⁵N NMR	¹H-¹H distances (NOEs), dihedral angles (from J-couplings), residual dipolar couplings (RDCs)	Well-established methods. Provides a wealth of short-range structural information.	Severe spectral overlap, especially in larger RNAs. Limited number of long-range NOEs. Requires isotopic labeling (¹³C, ¹⁵N) for larger RNAs.[3]	Precision is highly dependent on the number and quality of restraints. Can be challenging to achieve high precision for complex or large RNAs.
Residual Dipolar Couplings (RDCs)	Orientational restraints of bond vectors relative to a magnetic field	Provide long-range structural information, defining the relative orientation of structural elements.[3]	Requires partial alignment of the molecule, which can be challenging. Data can be difficult to interpret for flexible molecules.	Significantly improves the global accuracy and precision of RNA structures when combined with NOE data.[3]
Small-Angle X-ray Scattering (SAXS)	Overall shape and size of the molecule	Provides low-resolution information about the global shape and size in solution. Useful for validating and refining models of large RNAs.[3]	Does not provide atomic-resolution information.	Primarily used for validation and refining the overall fold, rather than defining high-resolution features.
Cryo-Electron Microscopy (Cryo-EM)	3D electron density map	Applicable to very large RNA molecules and complexes that are difficult to study by NMR or crystallography.	Resolution may be limited for smaller or highly flexible RNAs.	Can provide high-resolution structures of large, stable RNAs and their complexes.

Experimental Protocols

I. Preparation of 5-Fluorouridine-labeled RNA

The site-specific incorporation of 5-Fluorouridine into an RNA molecule is typically achieved through in vitro transcription using T7 RNA polymerase. This process requires the enzymatic synthesis of 5-Fluorouridine 5'-triphosphate (5FUTP).

Protocol for Chemo-enzymatic Synthesis of 5FUTP:

• Chemical Synthesis of 5-Fluorouracil (5FU): Synthesize 5FU from uracil (B121893) via direct fluorination or other established organic chemistry methods.

• Enzymatic Conversion to 5-Fluorouridine (5FUrd): Use a nucleoside phosphorylase to catalyze the reaction between 5FU and ribose-1-phosphate.

• Phosphorylation to 5FUMP and 5FUDP: Sequentially phosphorylate 5FUrd to its monophosphate (5FUMP) and diphosphate (B83284) (5FUDP) forms using appropriate kinases and ATP.

• Final Phosphorylation to 5FUTP: Convert 5FUDP to 5FUTP using a nucleoside diphosphate kinase and ATP.

• Purification: Purify the resulting 5FUTP using anion-exchange chromatography.

Protocol for In Vitro Transcription with 5FUTP:

• Transcription Reaction Setup: Assemble a standard in vitro transcription reaction containing a DNA template with a T7 promoter, T7 RNA polymerase, and a mixture of ATP, GTP, CTP, and the synthesized 5FUTP in place of UTP.

• Incubation: Incubate the reaction at 37°C for 2-4 hours.

• DNase Treatment: Add DNase I to the reaction to digest the DNA template.

• RNA Purification: Purify the transcribed 5F-labeled RNA using denaturing polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography (HPLC).

• RNA Folding: Resuspend the purified RNA in an appropriate buffer, heat to 95°C for 5 minutes, and then slowly cool to room temperature to ensure proper folding.

II. ¹⁹F NMR Data Acquisition for Structural Restraints

A variety of NMR experiments can be utilized to generate structural restraints from the incorporated ¹⁹F labels.

Key NMR Experiments:

• 1D ¹⁹F NMR: A simple and rapid experiment to assess the incorporation of the label and to probe the local environment of each fluorine atom. The chemical shift of the ¹⁹F nucleus is highly sensitive to its environment, providing information on secondary structure and conformational changes.[4]

• 2D ¹⁹F-¹⁹F NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment detects through-space correlations between fluorine nuclei that are close in space (typically < 6 Å). The intensity of the cross-peaks is proportional to the inverse sixth power of the distance between the nuclei, allowing for the generation of distance restraints.

• 2D ¹H-¹⁹F HOESY (Heteronuclear Overhauser Effect Spectroscopy): This experiment measures NOEs between protons and fluorine nuclei, providing additional distance restraints that can link the fluorinated base to other parts of the RNA molecule.

General NMR Parameters for ¹⁹F-¹⁹F NOESY:

• Spectrometer: A high-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a fluorine probe.

• Temperature: Typically 298 K.

• Mixing Time (τm): A series of mixing times (e.g., 50, 100, 200, 400 ms) should be used to build up the NOE and to account for spin diffusion.

• Data Processing: The acquired data is processed using standard NMR software (e.g., TopSpin, NMRPipe). The volumes of the cross-peaks are integrated to derive distance restraints.

III. RNA Structure Calculation with ¹⁹F NMR Restraints

The derived ¹⁹F NMR restraints are incorporated into structure calculation software, such as Xplor-NIH or CYANA, along with other experimental data (e.g., ¹H-¹H NOEs, dihedral angle restraints).

General Workflow for Structure Calculation (using Xplor-NIH as an example):

• Generate a Topology File: Create a topology file that includes the parameters for the 5-fluorouridine residue.

• Prepare Restraint Files:

  • Distance Restraints: Create a file containing the ¹⁹F-¹⁹F and ¹H-¹⁹F distance restraints derived from NOESY/HOESY spectra. The restraints are typically defined with upper and lower distance bounds.

  • Other Restraints: Prepare files for other restraints such as ¹H-¹H NOEs and dihedral angles.

• Simulated Annealing Protocol: Use a simulated annealing protocol in Xplor-NIH to calculate an ensemble of structures. This involves heating the system to a high temperature to overcome local energy minima and then slowly cooling it to find the global energy minimum that satisfies the experimental restraints.

• Refinement: The resulting structures are typically refined in an explicit water box to improve their quality.

• Analysis and Validation: The final ensemble of structures is analyzed for convergence (low RMSD) and validated against the experimental data and known geometric parameters.

Visualizing the Workflow and Logic

The following diagrams, generated using the DOT language, illustrate the key workflows in integrating ¹⁹F NMR restraints into RNA structure calculations.

Caption: Experimental workflow for preparing 5-Fluorouridine-labeled RNA and acquiring NMR data.

Caption: Computational workflow for RNA structure calculation using ¹⁹F NMR restraints.

References

• 1. 19F NMR as a tool in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Applications of NMR to structure determination of RNAs large and small - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

A Comparative Guide to Validating RNA-Ligand Binding Affinity: 19F NMR vs. ITC vs. SPR

For researchers, scientists, and drug development professionals, the accurate measurement of binding affinity between RNA molecules and small molecule ligands is a cornerstone of modern drug discovery. This guide provides an objective comparison of three powerful biophysical techniques—19F Nuclear Magnetic Resonance (NMR) spectroscopy, Isothermal Titration Calorimetry (ITC), and Surface Plasmon Resonance (SPR)—for the validation of RNA-ligand binding affinity. We present a summary of quantitative data, detailed experimental protocols, and visual workflows to aid in the selection of the most appropriate method for your research needs.

At a Glance: Key Differences and Considerations

Selecting the optimal technique for quantifying RNA-ligand interactions depends on various factors, including the specific research question, the properties of the interacting molecules, and available resources. While all three methods are capable of providing high-quality binding data, they differ fundamentally in their principles, throughput, sample requirements, and the scope of information they provide.

Feature	19F NMR	Isothermal Titration Calorimetry (ITC)	Surface Plasmon Resonance (SPR)
Principle	Measures changes in the chemical environment of a fluorine nucleus upon ligand binding.	Measures the heat released or absorbed during a binding event.	Detects changes in the refractive index at a sensor surface as a ligand binds to an immobilized RNA.
Primary Output	Dissociation constant (Kd), binding site information, structural changes.	Dissociation constant (Kd), binding enthalpy (ΔH), entropy (ΔS), and stoichiometry (n).	Association rate (ka), dissociation rate (kd), and dissociation constant (Kd).
Labeling Requirement	Fluorine label on either the RNA or the ligand.	Label-free.	Label-free (analyte), but requires immobilization of one binding partner (typically RNA).
Throughput	Moderate to high, especially for fragment screening.	Low.	High.
Sample Consumption	Moderate (micrograms to milligrams).	High (milligrams of RNA).[1]	Low (micrograms of RNA).[1]
Affinity Range	Micromolar to millimolar (ideal for fragments).	Nanomolar to micromolar.	Nanomolar to millimolar.[1]
Strengths	Excellent for fragment-based screening, provides structural information, less sensitive to buffer composition.	Considered the "gold standard" for thermodynamic characterization, provides a complete thermodynamic profile in a single experiment.[1]	Real-time kinetic data, high sensitivity, and high throughput.[1]
Limitations	Requires a fluorine label, potential for label to perturb binding, can be complex to analyze.	Low throughput, high sample consumption, sensitive to buffer mismatches.[1]	Requires immobilization which can affect RNA conformation, potential for non-specific binding artifacts.

Quantitative Data Presentation: A Comparative Look at Binding Affinities

Direct comparison of binding affinities measured by different techniques is crucial for validating results. Below is a summary of dissociation constants (Kd) for various ligands binding to the TPP and SAM-III riboswitches, as determined by SPR and ITC. While a comprehensive dataset with the same ligands tested by 19F NMR is not available in a single study, representative data for 19F NMR is included to illustrate its utility.

Table 1: Comparison of Dissociation Constants (Kd) for Ligand Binding to Riboswitch RNAs

RNA Target	Ligand	SPR (Kd, µM)	ITC (Kd, µM)	Reference
TPP Riboswitch	Thiamine pyrophosphate (TPP)	0.14 ± 0.01	0.15 ± 0.02	[1]
TPP Riboswitch	Thiamine	1.8 ± 0.1	2.3 ± 0.2	[1]
TPP Riboswitch	Z1 (synthetic ligand)	0.29 ± 0.02	0.40 ± 0.04	[1]
SAM-III Riboswitch	S-adenosylmethionine (SAM)	0.35 ± 0.02	0.45 ± 0.05	[1]
SAM-III Riboswitch	S-adenosylhomocysteine (SAH)	70 ± 5	80 ± 10	[1]

Table 2: Representative Dissociation Constants (Kd) Determined by 19F NMR

RNA Target	Ligand	19F NMR Method	Kd (µM)	Reference
16S Ribosomal RNA A-site	Neomycin	Competition Assay	60
16S Ribosomal RNA A-site	Paromomycin	Competition Assay	90
HIV-1 TAR RNA	Argininamide	Ligand-Observed	~200

Experimental Workflows

The following diagrams illustrate the generalized experimental workflows for determining RNA-ligand binding affinity using 19F NMR, ITC, and SPR.

References

• 1. RNA–ligand interactions quantified by surface plasmon resonance with reference subtraction - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle: 19F NMR vs. FRET for Illuminating RNA Conformational Changes

For researchers, scientists, and drug development professionals navigating the complex world of RNA structural dynamics, choosing the right analytical tool is paramount. This guide provides a comprehensive comparison of two powerful techniques: 19F Nuclear Magnetic Resonance (NMR) spectroscopy and Förster Resonance Energy Transfer (FRET) microscopy. We delve into the fundamental principles, experimental workflows, and quantitative capabilities of each method to help you make an informed decision for your research.

The function of RNA molecules is intrinsically linked to their three-dimensional structure and the dynamic conformational changes they undergo. Probing these changes provides crucial insights into biological processes and offers avenues for therapeutic intervention. Both 19F NMR and FRET have emerged as robust methods for studying these dynamics, yet they operate on different principles and provide distinct types of information.

The Contenders: A Glimpse into 19F NMR and FRET

19F NMR: A High-Resolution Look at Local Environments

19F NMR is a powerful spectroscopic technique that provides detailed information about the local chemical environment of a fluorine atom introduced into an RNA molecule.[1] Since fluorine is not naturally present in biological systems, 19F NMR offers a background-free signal, making it an exquisitely sensitive probe.[1] The chemical shift of the 19F nucleus is highly sensitive to its surroundings, providing a high-resolution readout of conformational changes.[2]

FRET: A Molecular Ruler for Dynamic Processes

FRET is a distance-dependent spectroscopic technique that measures the efficiency of energy transfer from an excited donor fluorophore to a nearby acceptor fluorophore.[3] This efficiency is inversely proportional to the sixth power of the distance between the two fluorophores, making FRET a sensitive ruler for measuring intramolecular and intermolecular distances in the range of 1-10 nanometers.[4] Single-molecule FRET (smFRET) allows the observation of individual molecules, revealing conformational heterogeneity and dynamics that are often hidden in ensemble measurements.[5]

At a Glance: Key Quantitative Parameters

To facilitate a direct comparison, the following table summarizes the key quantitative parameters for each technique. It is important to note that these values are representative and can vary depending on the specific RNA system, labeling strategy, and instrumentation.

Parameter	19F NMR	FRET
Distance Range	Indirectly probes local environment (Ångstroms)	1 - 10 nm
Temporal Resolution	Microseconds to seconds	Milliseconds to seconds
Structural Resolution	Atomic, at the labeled site	Global, between two labeled sites
Sensitivity	High (picomolar to micromolar concentrations)	Very high (single-molecule level)
Kinetic Information	Exchange rates (kex) between states	Transition rates between conformational states
Thermodynamic Information	Population of states	Equilibrium constants

Experimental Deep Dive: Protocols and Workflows

The choice between 19F NMR and FRET is also influenced by the experimental workflow and resource requirements. Below are generalized protocols for each technique.

19F NMR Experimental Protocol

• RNA Labeling: Site-specific incorporation of a fluorine-labeled nucleotide is achieved through chemical synthesis of the RNA or by enzymatic incorporation of fluorinated nucleoside triphosphates during in vitro transcription.[6]

• Sample Preparation: The 19F-labeled RNA is purified and dissolved in a suitable NMR buffer. Typical concentrations range from micromolar to millimolar.

• NMR Data Acquisition: 1D or 2D 19F NMR spectra are acquired on a high-field NMR spectrometer equipped with a fluorine-observe probe. For studying dynamics, experiments like 2D 19F-19F EXSY (Exchange Spectroscopy) are employed to measure the rate of conformational exchange between different states.[7]

• Data Analysis: The 19F chemical shifts provide information on the different conformational states present. The exchange rates between these states can be quantified from the cross-peak intensities in EXSY spectra.[8]

FRET Experimental Protocol

• RNA Labeling: Two different fluorophores (a donor and an acceptor) are site-specifically incorporated into the RNA molecule. This is typically done through chemical synthesis with labeled phosphoramidites or by post-transcriptional labeling of reactive groups introduced into the RNA.

• Sample Immobilization (for smFRET): For smFRET experiments using Total Internal Reflection Fluorescence (TIRF) microscopy, the dual-labeled RNA molecules are immobilized on a passivated glass surface.[4]

• Data Acquisition: The sample is excited with a laser corresponding to the donor fluorophore's excitation wavelength. The fluorescence emission from both the donor and acceptor fluorophores is collected simultaneously using a sensitive camera.[4]

• Data Analysis: The FRET efficiency for each molecule is calculated from the intensities of the donor and acceptor fluorescence. Time traces of FRET efficiency reveal the transitions between different conformational states, from which kinetic and thermodynamic information can be extracted.[5][9]

Visualizing the Workflow and Signaling Principles

To further clarify the experimental processes and the underlying principles of signal generation, the following diagrams are provided.

FRET Experimental Workflow

19F NMR Experimental Workflow

Signaling Principles of FRET and 19F NMR

Head-to-Head Comparison: Advantages and Disadvantages

Feature	19F NMR	FRET
Advantages	- Atomic resolution at the labeled site.[1]- Background-free signal.[1]- Sensitive to subtle changes in the local environment.[2]- Can provide information on multiple conformational states simultaneously.[2]- No photobleaching.	- Single-molecule sensitivity reveals heterogeneity.[5]- Provides direct distance information.[3]- Can monitor dynamics in real-time.[5]- Applicable to a wide range of biological systems and in cellular environments.[10]
Disadvantages	- Requires higher sample concentrations.[3]- Lower temporal resolution compared to some fluorescence methods.[11]- Provides indirect structural information (local environment vs. global distance).- Can be challenging for very large RNA molecules due to slower tumbling rates.[1]	- Requires labeling with two different fluorophores, which can be synthetically challenging and may perturb the RNA structure.- Photobleaching of fluorophores can limit observation time.- The size of the fluorophores can introduce uncertainty in the exact distance measurement.- Data analysis can be complex, especially for multi-state systems.[5]

Making the Right Choice for Your Research

The decision between 19F NMR and FRET ultimately depends on the specific scientific question being addressed.

• Choose 19F NMR when:

  • You need atomic-level information about a specific site in the RNA.

  • You are studying subtle conformational changes that might not result in a large change in distance.

  • You are investigating the populations of multiple, slowly exchanging conformational states.[8]

• Choose FRET when:

  • You need to measure the distance between two specific points in the RNA.

  • You want to observe the real-time dynamics of folding or conformational changes.[12]

  • You are interested in studying the heterogeneity of a population of RNA molecules.[5]

References

• 1. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19F NMR Reveals Multiple Conformations at the Dimer Interface of the Non-Structural Protein 1 Effector Domain from Influenza A Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. users.wfu.edu [users.wfu.edu]
• 4. Single-molecule FRET studies of RNA structural rearrangements and RNA-RNA interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Complex RNA Folding Kinetics Revealed by Single-Molecule FRET and Hidden Markov Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 19F NMR spectroscopy for the analysis of RNA secondary structure populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measurement of chemical exchange between RNA conformers by 19F NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Use of ¹⁹F NMR methods to probe conformational heterogeneity and dynamics of exchange in functional RNA molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. mdpi.com [mdpi.com]
• 11. RNA Dynamics by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Single-molecule transition-state analysis of RNA folding - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Investigating Large RNA Complexes: Integrating ¹⁹F NMR of 5-Fluorouridine 5'-triphosphate-¹⁹F Labeled RNA with Cryo-EM

For Researchers, Scientists, and Drug Development Professionals

The structural and dynamic characterization of large RNA complexes is paramount to understanding their biological functions and for the development of novel RNA-targeted therapeutics. While cryo-electron microscopy (cryo-EM) has revolutionized the study of large macromolecular assemblies, its application to RNA is often hampered by the molecule's intrinsic flexibility and conformational heterogeneity, which can limit the achievable resolution.[1][2] To overcome these limitations, a hybrid approach that integrates cryo-EM with ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy of specifically labeled RNA is gaining prominence. This guide provides an objective comparison of this integrated method with other established techniques, supported by experimental data and detailed protocols.

Data Presentation: A Comparative Analysis of Structural Biology Techniques for Large RNA Complexes

The choice of a structural biology technique is often a trade-off between the size of the complex, the desired resolution, and the type of information sought (static structure vs. dynamics). The following table summarizes key quantitative parameters for the combined ¹⁹F NMR/cryo-EM approach and its alternatives.

Technique	Resolution Range	Molecular Size Limit	Data Acquisition Time	Key Strengths	Key Limitations
¹⁹F NMR of Labeled RNA	Atomic (local)**	< 70 kDa for high-resolution structure determination[3]	Hours to days	High sensitivity to local conformation, dynamics, and ligand binding; no background signal in biological samples.[4][5]	Indirect structural information; limited to smaller RNAs or specific labeled regions in large complexes.
Cryo-Electron Microscopy (Cryo-EM)	3 - 10 Å (can reach near-atomic for stable regions)[1]	No upper limit in principle	Days to weeks (including screening)	Applicable to very large, heterogeneous, and flexible complexes; no need for crystallization.[6][7]	Resolution can be limited by sample flexibility and heterogeneity; lower resolution for dynamic regions.[1]
¹⁹F NMR / Cryo-EM Hybrid Method	Cryo-EM resolution for global structure; atomic resolution for labeled sites	No upper limit	Days to weeks	Combines global structural information from cryo-EM with site-specific dynamic and conformational data from ¹⁹F NMR.[8][9]	Requires expertise in both techniques; labeling of large RNAs can be challenging.
X-ray Crystallography	< 3 Å (atomic)	No upper limit, but crystallization is the bottleneck	Weeks to months (including crystallization trials)	Provides high-resolution atomic structures.[6][10]	Requires well-ordered crystals, which is challenging for large, flexible RNA complexes; provides a static picture.[6][10]
¹H/¹³C/¹⁵N NMR Spectroscopy	Atomic	< 50 kDa[6]	Days to weeks	Provides detailed information on structure, dynamics, and interactions in solution.[4]	Limited to smaller, well-behaving RNAs due to spectral complexity and line broadening.[6]
Computational Modeling	Variable	No limit	Variable	Can integrate data from various sources to generate structural models; can predict dynamics.[7]	Accuracy is highly dependent on the quality and quantity of experimental restraints.

Note: Data acquisition times are estimates and can vary significantly based on sample quality, instrument availability, and the complexity of the experiment.

Experimental Protocols

¹⁹F Labeling of RNA using 5-Fluorouridine 5'-triphosphate (⁵F-UTP)

This protocol describes the in vitro transcription of RNA with site-specific incorporation of ⁵F-UTP using T7 RNA polymerase.

Materials:

• Linearized DNA template containing a T7 promoter upstream of the target RNA sequence.

• High-purity ribonucleoside triphosphates (rNTPs): ATP, GTP, CTP, and UTP.

• 5-Fluorouridine 5'-triphosphate (⁵F-UTP).

• T7 RNA polymerase.

• 10x Transcription buffer (400 mM Tris-HCl pH 8.0, 60 mM MgCl₂, 100 mM DTT, 20 mM Spermidine).

• RNase inhibitor.

• DNase I (RNase-free).

• Purification system (e.g., denaturing polyacrylamide gel electrophoresis (PAGE) or HPLC).

Procedure:

• Transcription Reaction Setup: In an RNase-free microcentrifuge tube, assemble the following reaction mixture at room temperature. The final volume is typically 20-100 µL.

  • 10x Transcription Buffer: 1/10th of the final volume.

  • rNTPs (ATP, GTP, CTP): to a final concentration of 1-5 mM each.

  • UTP and ⁵F-UTP: The ratio of UTP to ⁵F-UTP will determine the labeling efficiency. For specific labeling, a substoichiometric amount of UTP relative to ⁵F-UTP can be used.

  • Linearized DNA template: 1-2 µg.

  • RNase inhibitor: 10-20 units.

  • T7 RNA polymerase: 2-5 µL.

  • Nuclease-free water to the final volume.

• Incubation: Incubate the reaction at 37°C for 2-4 hours.[11]

• DNase Treatment: Add 1 µL of DNase I and incubate at 37°C for 15-30 minutes to digest the DNA template.[12]

• RNA Purification: Purify the transcribed RNA using denaturing PAGE or HPLC to separate the full-length product from abortive transcripts and unincorporated nucleotides.

• RNA Recovery: Elute the RNA from the gel or collect the corresponding HPLC fraction and recover by ethanol (B145695) precipitation.

• Quantification and Quality Control: Resuspend the RNA pellet in nuclease-free water. Determine the concentration and purity using UV-Vis spectrophotometry (A260/A280 ratio).

¹⁹F NMR Data Acquisition and Processing

Sample Preparation:

• Dissolve the purified ⁵F-labeled RNA in a suitable NMR buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, 0.1 mM EDTA, in 90% H₂O/10% D₂O or 100% D₂O).

• The final RNA concentration should be in the range of 10-100 µM.

NMR Experiment:

• Spectrometer Setup: Use a high-field NMR spectrometer equipped with a cryoprobe for optimal sensitivity. Tune the probe to the ¹⁹F frequency.

• 1D ¹⁹F NMR: Acquire one-dimensional ¹⁹F NMR spectra to observe the fluorine signals. Typical acquisition parameters include:

  • Spectral width: ~40-60 ppm.

  • Number of scans: 4k-64k, depending on the sample concentration and desired signal-to-noise ratio.

  • Recycle delay: 1-2 seconds.

• Data Processing:

  • Apply an exponential line broadening function to improve the signal-to-noise ratio.

  • Fourier transform the free induction decay (FID).

  • Phase and baseline correct the spectrum.

  • Reference the chemical shifts to an external standard (e.g., trifluoroacetic acid).

Cryo-EM Sample Preparation and Data Collection

Grid Preparation:

• Grid Selection and Treatment: Use holey carbon grids (e.g., Quantifoil or C-flat). Glow-discharge the grids immediately before use to render the surface hydrophilic.[13]

• Sample Application: Apply 3-4 µL of the purified RNA complex (typically at a concentration of 1-10 mg/mL) to the glow-discharged grid.

• Blotting and Plunging: Blot the grid with filter paper to remove excess liquid, leaving a thin film of the sample. Immediately plunge-freeze the grid into liquid ethane (B1197151) cooled by liquid nitrogen using a vitrification robot (e.g., Vitrobot).[13]

Data Collection:

• Microscope Setup: Use a high-end transmission electron microscope (e.g., Titan Krios) equipped with a direct electron detector.

• Screening: Screen the frozen grids to assess ice thickness and particle distribution.

• Automated Data Acquisition: Collect a large dataset of movie frames of the particles using automated data collection software.

Cryo-EM Data Processing and 3D Reconstruction

• Movie Correction: Correct for beam-induced motion by aligning the frames of each movie.

• CTF Estimation: Determine the contrast transfer function (CTF) for each micrograph.

• Particle Picking: Automatically pick particles from the corrected micrographs.

• 2D Classification: Classify the picked particles into different 2D classes to remove junk particles and assess conformational heterogeneity.

• Ab initio 3D Reconstruction: Generate an initial 3D model from the 2D class averages.

• 3D Classification and Refinement: Perform iterative rounds of 3D classification and refinement to improve the resolution and separate different conformational states.

Mandatory Visualizations

Experimental Workflow: Integrating ¹⁹F NMR and Cryo-EM

Caption: Workflow for the integrated ¹⁹F NMR and cryo-EM approach.

Logical Relationship: Strengths of the Hybrid Approach

Caption: Synergy of ¹⁹F NMR and cryo-EM in studying large RNA complexes.

Conclusion

The integration of ¹⁹F NMR spectroscopy with cryo-EM provides a powerful hybrid approach for the structural and dynamic characterization of large RNA complexes, surmounting many of the limitations of each individual technique. Cryo-EM delivers the overall architecture of the complex, while ¹⁹F NMR offers site-specific insights into conformational changes, dynamics, and ligand interactions. This combined strategy is particularly valuable for understanding the function of complex RNA machinery and for the structure-based design of RNA-targeting drugs. While the technical expertise required for both methods is considerable, the richness of the resulting data justifies the investment for challenging biological systems. As both technologies continue to advance, their integrated use is poised to become a cornerstone of RNA structural biology.

References

• 1. Cryo-EM advances in RNA structure determination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. (19)F-labeling of the adenine H2-site to study large RNAs by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protein–RNA interactions: structural biology and computational modeling techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation of RNA Polymerase Complexes for Their Analysis by Single-Particle Cryo-Electron Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Integrating cryo-EM and NMR data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 13. creative-biostructure.com [creative-biostructure.com]

Assessing the Perturbation of RNA Structure by 5-Fluorouridine 5'-triphosphate (19F) Incorporation: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the intricate structures of RNA is paramount for deciphering their functions and developing targeted therapeutics. The incorporation of modified nucleotides, such as 5-Fluorouridine (B13573) 5'-triphosphate (5-FUTP), serves as a powerful tool for these investigations, particularly in nuclear magnetic resonance (NMR) spectroscopy. This guide provides a comprehensive comparison of 5-FUTP incorporation for RNA structural analysis, its impact on RNA function, and how it compares to other prevalent structure probing methodologies.

Minimal Structural Perturbation with Significant Functional Consequences

The introduction of a fluorine atom at the C5 position of uracil (B121893) in 5-fluorouracil (B62378) (5-FU) offers a unique biophysical probe. A primary concern with any nucleotide analog is the extent to which it perturbs the native structure of the RNA. Studies have shown that the incorporation of 5-FU into RNA and DNA duplexes has a minimal impact on their overall secondary structure. In fact, UV spectroscopic melting experiments have demonstrated that single 5-fluoro substitutions in RNA duplexes can lead to comparable or even increased thermodynamic stabilities[1][2]. This minimal structural alteration makes 5-fluoropyrimidines reliable labels for NMR-based evaluation of nucleic acid secondary structures[1].

Despite the subtle structural changes, the functional consequences of 5-FU incorporation are profound and form the basis of its cytotoxic effects in cancer therapy. Once metabolized to 5-FUTP, the analog is readily incorporated into various RNA species by RNA polymerases, leading to a cascade of cellular disruptions[3][4][5][6].

Key functional impacts include:

• Ribosomal RNA (rRNA): Incorporation of 5-FU into rRNA creates "F-ribosomes," which can induce translational reprogramming and impair ribosome biogenesis[3][7]. This disruption of protein synthesis is a major contributor to 5-FU's anti-cancer activity[8][9].

• Transfer RNA (tRNA): 5-FU integration can inhibit post-transcriptional modifications, such as pseudouridylation and methylation, which are crucial for proper tRNA folding and function[3][5][10].

• Small nuclear RNA (snRNA): The analog can alter the structure of snRNAs like U4 and U6 and inhibit pre-mRNA splicing by affecting the pseudouridylation of U2 snRNA[3][6].

• Messenger RNA (mRNA): Incorporation of 5-FU has been shown to alter pre-mRNA splicing patterns[3].

19F NMR: A High-Resolution Window into RNA Structure

The true power of 5-FU incorporation lies in its application for 19F NMR spectroscopy. Fluorine-19 is an ideal nucleus for NMR studies due to its 100% natural abundance, high sensitivity (83% of 1H), and a wide chemical shift dispersion, which is approximately six times greater than that of protons[11][12]. Since fluorine is virtually absent in biological systems, 19F NMR offers background-free spectra[11]. This allows for the site-specific labeling of RNA to monitor conformational changes, ligand binding, and dynamics with high precision[1][11][12]. The sharp linewidths and improved resolution afforded by 19F-13C labeling strategies further enhance the capabilities of NMR for studying large RNA structures[11].

Comparative Analysis of RNA Structure Probing Techniques

While 5-FU incorporation coupled with 19F NMR is a powerful tool, other methods are widely used to probe RNA structure. The following table compares 5-FU (for NMR) with two prominent chemical probing techniques: SHAPE-MaP and DMS-MaP.

Feature	5-FU Incorporation (19F NMR)	SHAPE-MaP	DMS-MaP
Probe Target	Site-specifically incorporated 5-Fluorouridine.	Flexible 2'-hydroxyl groups on the RNA backbone[13][14][15].	Unpaired Adenine (N1), Cytosine (N3), and Guanine (B1146940) (N7) bases[16][17].
Information Gained	Local chemical environment, conformational changes, dynamics, and ligand binding at the labeled site[11][12].	Local nucleotide flexibility, indicating single-stranded or conformationally dynamic regions[13][18].	Base-pairing status of specific nucleotides[16][17].
Resolution	Atomic resolution at the site of the label[11].	Single-nucleotide resolution[14][15].	Single-nucleotide resolution[19].
In-cell Application	Feasible for in-cell NMR studies[20].	Well-established for in-cell applications[15].	Applicable in living cells[19].
Advantages	Background-free signal, high sensitivity, and provides dynamic information[11][12].	Probes all four nucleotides with little sequence bias and is applicable transcriptome-wide[13][21].	Provides direct information on the base-pairing status of A and C residues[16].
Limitations	Requires site-specific incorporation, which can be labor-intensive; provides information only at the labeled sites.	Provides information on backbone flexibility, which is an indirect measure of base-pairing; reagent reactivity can be influenced by tertiary contacts[18].	Limited to specific bases (primarily A and C); guanine modification is less robust, and uracil is not directly probed[17].

Experimental Protocols & Methodologies

Protocol 1: In Vitro Transcription of 5-FU Labeled RNA for NMR Studies

This protocol outlines the enzymatic synthesis of RNA with site-specific 5-FUTP incorporation using T7 RNA polymerase.

Materials:

• Linearized DNA template with a T7 promoter

• T7 RNA Polymerase

• Ribonucleoside triphosphates (ATP, CTP, GTP, UTP)

• 5-Fluorouridine 5'-triphosphate (5-FUTP)

• Transcription buffer (40 mM Tris-HCl pH 8.0, MgCl2, spermidine, DTT)

• RNase inhibitor

• DNase I

• Purification reagents (e.g., denaturing polyacrylamide gel, HPLC)

Procedure:

• Transcription Reaction Setup: In an RNase-free tube, combine the transcription buffer, ribonucleoside triphosphates (with 5-FUTP completely replacing UTP for uniform labeling, or at a specific ratio for partial labeling), the DNA template, and RNase inhibitor.

• Initiation: Add T7 RNA polymerase to the reaction mixture to initiate transcription.

• Incubation: Incubate the reaction at 37°C for 2-4 hours. For transcripts with stable secondary structures, incubation at a higher temperature (e.g., 54°C) may be necessary to facilitate transcription[5].

• DNA Template Removal: Add DNase I to the reaction and incubate for an additional 15-30 minutes at 37°C to digest the DNA template.

• RNA Purification: Purify the transcribed RNA using denaturing polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography (HPLC) to ensure high purity for NMR analysis.

• Sample Preparation for NMR: Desalt and buffer-exchange the purified RNA into the desired NMR buffer. Concentrate the sample to the required concentration for NMR spectroscopy.

Protocol 2: RNA Structure Probing using SHAPE-MaP

This protocol provides a general workflow for Selective 2'-Hydroxyl Acylation Analyzed by Primer Extension with Mutational Profiling (SHAPE-MaP).

Materials:

• Purified RNA or total cellular RNA

• SHAPE reagent (e.g., 1M7, NAI)[13]

• Folding buffer

• Quenching solution

• RNA purification kit

• Reverse transcriptase (e.g., UltraMarathonRT)[19]

• Gene-specific or random primers

• dNTPs

• PCR amplification reagents

• Next-generation sequencing platform

Procedure:

• RNA Folding: Fold the RNA in an appropriate buffer to allow it to adopt its native conformation.

• SHAPE Modification: Treat the folded RNA with a SHAPE reagent (e.g., 1M7). Prepare parallel control reactions: a negative control without the SHAPE reagent and a denaturing control to account for sequence-specific biases[14][21].

• Quenching and Purification: Stop the modification reaction by adding a quenching agent. Purify the RNA to remove the SHAPE reagent and other reaction components. For in-cell experiments, this step involves cell lysis followed by RNA extraction and DNase treatment[15].

• Mutational Profiling (MaP) Reverse Transcription: Perform reverse transcription using a reverse transcriptase that introduces mutations (mismatches, insertions, deletions) at the sites of SHAPE adducts[14][21][22].

• Library Preparation and Sequencing: Amplify the resulting cDNA and prepare libraries for massively parallel sequencing.

• Data Analysis: Align the sequencing reads to a reference sequence. Use software like ShapeMapper 2 to calculate the mutation rates at each nucleotide position[22]. The normalized mutation rates represent the SHAPE reactivity, which reflects the local flexibility of the RNA backbone.

Visualizations

Caption: Metabolic activation of 5-Fluorouracil to 5-FUTP for RNA incorporation.

Caption: Experimental workflow for 19F NMR analysis of 5-FU labeled RNA.

Caption: High-level workflow for SHAPE-MaP RNA structure analysis.

References

• 1. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of site-specific substitution of 5-fluorouridine on the stabilities of duplex DNA and RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A novel view on an old drug, 5-fluorouracil: an unexpected RNA modifier with intriguing impact on cancer cell fate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An RNA Damage Response Network Mediates the Lethality of 5-FU in Clinically Relevant Tumor Types - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New Insights into the RNA-Based Mechanism of Action of the Anticancer Drug 5′-Fluorouracil in Eukaryotic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 5-FU’s hidden power against cancer: RNA, not DNA | Drug Discovery News [drugdiscoverynews.com]
• 9. Cancer biologists discover a new mechanism for an old drug | MIT News | Massachusetts Institute of Technology [news.mit.edu]
• 10. RNA-Based 5-Fluorouracil Toxicity Requires the Pseudouridylation Activity of Cbf5p - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ¹⁹F-Site-Specific-Labeled Nucleotides for Nucleic Acid Structural Analysis by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. SHAPE-Map [illumina.com]
• 15. In-cell RNA structure probing with SHAPE-MaP - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comparative and integrative analysis of RNA structural profiling data: current practices and emerging questions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Probing the dynamic RNA structurome and its functions - PMC [pmc.ncbi.nlm.nih.gov]
• 19. rnaconnect.com [rnaconnect.com]
• 20. In vivo 19F-NMR of 5-fluorouracil incorporation into RNA and metabolites in Escherichia coli cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. RNA motif discovery by SHAPE and mutational profiling (SHAPE-MaP) - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Accurate detection of chemical modifications in RNA by mutational profiling (MaP) with ShapeMapper 2 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Isotopic Labeling Strategies for Multi-Dimensional NMR of RNA: Spotlight on 5-Fluorouridine 5'-triphosphate-¹⁹F

For researchers, scientists, and drug development professionals navigating the complexities of RNA structural biology, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful tool. The strategic incorporation of isotopic labels is paramount for overcoming the inherent challenges of RNA NMR, such as spectral overlap and size limitations. This guide provides an objective comparison of isotopic labeling strategies, with a special focus on the burgeoning use of 5-Fluorouridine 5'-triphosphate-¹⁹F (5F-UTP), benchmarked against traditional ¹³C and ¹⁵N labeling methods.

The use of fluorine-19 (¹⁹F) as an NMR probe for biological macromolecules offers several distinct advantages. With a nuclear spin of ½, 100% natural abundance, and a high gyromagnetic ratio, ¹⁹F boasts a sensitivity that is 83% that of protons (¹H).[1][2] Furthermore, its vast chemical shift dispersion, approximately six times wider than that of protons, provides a powerful tool for resolving structural details.[2] The virtual absence of fluorine in biological systems ensures a background-free spectrum, making it an attractive probe for in-cell NMR studies.[2][3]

This guide will delve into a quantitative comparison of these labeling strategies, provide detailed experimental protocols for the incorporation of 5F-UTP into RNA, and present visualizations to clarify experimental workflows and logical comparisons.

Quantitative Comparison of Isotopic Labeling Strategies

To facilitate a clear and direct comparison, the following tables summarize the key performance metrics of ¹⁹F labeling versus conventional ¹³C/¹⁵N labeling for RNA NMR.

Parameter	¹⁹F Labeling (e.g., 5F-UTP)	¹³C/¹⁵N Labeling	References
Relative Sensitivity	High (83% of ¹H)	Moderate (¹³C: ~1.6% of ¹H; ¹⁵N: ~0.1% of ¹H)	[1][2]
Natural Abundance	100%	¹³C: 1.1%; ¹⁵N: 0.37%	[2]
Chemical Shift Dispersion	Very Large (~200 ppm for organofluorines)	Moderate (¹³C: ~200 ppm; ¹⁵N: ~900 ppm, but often narrower in biomolecules)	[2]
Spectral Background	Essentially background-free	Natural abundance signals can be a minor issue	[2][3]
Cost of Labeled NTPs	Can be high for custom synthesis	Commercially available but can be expensive, especially for uniform labeling	[4]
Complexity of Synthesis	Chemical synthesis of fluorinated phosphoramidites can be complex	Enzymatic synthesis of uniformly labeled NTPs is well-established but can be laborious	[4]
Data Acquisition Time	Can be shorter due to higher sensitivity and simpler spectra	Often requires longer acquisition times, especially for ¹⁵N	[5]
Structural Perturbation	Generally minimal, but can be position-dependent	Generally considered non-perturbing	[1]

Performance Metric	¹⁹F-¹³C TROSY	¹H-¹³C TROSY	References
Linewidths in Large RNAs (>20 kDa)	Significantly narrower, with a reduction factor of >2 compared to ¹³C-¹H	Broader due to less efficient relaxation interference	[2]
Resolution	Markedly improved spectral resolution, even for smaller RNAs	Can suffer from signal overlap, especially in larger systems	[2]
Sensitivity	Outperforms ¹H-¹³C TROSY for medium-sized RNAs (~20 kDa)	Lower sensitivity for larger molecules due to broader lines	[2]
Deuteration Requirement	Not required for ¹³C detection	Often requires deuteration to reduce relaxation-induced broadening	[6]

Experimental Protocols

Enzymatic Incorporation of 5-Fluorouridine 5'-triphosphate (5F-UTP) into RNA via In Vitro Transcription

This protocol outlines the synthesis of ¹⁹F-labeled RNA using T7 RNA polymerase.

Materials:

• Linearized DNA template containing the T7 promoter and the target RNA sequence

• High-yield T7 RNA polymerase

• 5F-UTP solution

• ATP, GTP, CTP solutions

• Transcription buffer (40 mM Tris-HCl pH 8.0, MgCl₂, spermidine, DTT)

• RNase inhibitor

• DNase I (RNase-free)

• Purification system (e.g., denaturing polyacrylamide gel electrophoresis (PAGE) or HPLC)

• Nuclease-free water

Procedure:

• Transcription Reaction Setup: In a nuclease-free microcentrifuge tube, assemble the following components on ice:

  • Nuclease-free water to a final volume of 100 µL

  • 10X Transcription Buffer: 10 µL

  • 100 mM ATP, GTP, CTP: 2 µL each

  • 100 mM 5F-UTP: 2 µL (adjust ratio with UTP as needed for desired labeling efficiency)

  • Linearized DNA template: 1 µg

  • RNase inhibitor: 1 µL

  • T7 RNA polymerase: 2 µL

• Incubation: Mix the components gently by pipetting and incubate the reaction at 37°C for 2-4 hours.

• DNase Treatment: Add 1 µL of RNase-free DNase I to the reaction mixture and incubate at 37°C for 15-30 minutes to digest the DNA template.

• RNA Purification: Purify the transcribed RNA using either denaturing PAGE, HPLC, or a suitable column-based method to remove unincorporated nucleotides, enzymes, and the digested DNA template.

• RNA Quantification and Storage: Quantify the purified RNA using UV-Vis spectrophotometry at 260 nm. Store the labeled RNA at -80°C.

NMR Sample Preparation for ¹⁹F-labeled RNA

Materials:

• Purified ¹⁹F-labeled RNA

• NMR buffer (e.g., 20 mM Sodium Phosphate pH 6.5, 100 mM NaCl, 1 mM β-mercaptoethanol)[5]

• D₂O

• NMR tubes

Procedure:

• RNA Annealing: Dissolve the lyophilized ¹⁹F-labeled RNA in the desired NMR buffer. Heat the sample to 95°C for 5 minutes and then snap-cool on ice to promote proper folding.[5]

• Buffer Exchange (Optional): If necessary, perform a buffer exchange into the final NMR buffer using a desalting column or centrifugal filters.

• Concentration: Concentrate the RNA sample to the desired concentration for NMR experiments (typically in the µM to mM range).

• Final Sample Preparation: Transfer the concentrated RNA sample to a clean NMR tube. Add D₂O to a final concentration of 5-10% for the lock signal.

• Degassing (Optional): For sensitive experiments, degas the sample by freeze-pump-thaw cycles to remove dissolved oxygen.[7]

Visualizations

Experimental Workflow for ¹⁹F-UTP Labeling and NMR Analysis

Caption: Workflow for producing and analyzing ¹⁹F-labeled RNA for NMR studies.

Comparison of Isotopic Labeling Strategies for RNA NMR

Caption: A logical comparison of the pros and cons of ¹⁹F versus ¹³C/¹⁵N labeling for RNA NMR.

References

• 1. Applications of NMR to structure determination of RNAs large and small - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solution NMR readily reveals distinct structural folds and interactions in doubly 13C- and 19F-labeled RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The precious Fluorine on the Ring: Fluorine NMR for biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions [frontiersin.org]
• 5. 2′-19F labelling of ribose in RNAs: a tool to analyse RNA/protein interactions by NMR in physiological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aromatic 19F-13C TROSY: A background-free approach to probe biomolecular structure, function and dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NMR Sample Preparation [nmr.chem.umn.edu]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 5-Fluorouridine 5'-triphosphate-¹⁹F

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe laboratory environment and maintaining regulatory compliance. This guide provides detailed, step-by-step procedures for the safe disposal of 5-Fluorouridine 5'-triphosphate-¹⁹F, a fluorinated analog of uridine (B1682114) triphosphate. Due to its potential hazards, including being suspected of causing cancer, it is critical to follow stringent disposal protocols.[1]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 5-Fluorouridine 5'-triphosphate-¹⁹F with the utmost care. Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses with side shields (or goggles), and chemical-resistant gloves.[2] All handling of this compound should be conducted in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust or aerosols. In the event of accidental contact, refer to the first-aid measures outlined in the product's Safety Data Sheet (SDS).

Hazard and Exposure Data

Hazard Classification	GHS Statements	Precautionary Statements
Acute Toxicity (Oral)	H301: Toxic if swallowed.[3]	P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[1]
Carcinogenicity	H351: Suspected of causing cancer.[1]	P201: Obtain special instructions before use. P202: Do not handle until all safety precautions have been read and understood.[1] P308+P313: IF exposed or concerned: Get medical advice/attention.[1]
Germ Cell Mutagenicity	H340: May cause genetic defects.[3]	-
Reproductive Toxicity	H361: Suspected of damaging fertility or the unborn child.[3]	-
Skin Corrosion/Irritation	H315: Causes skin irritation.[3]	P264: Wash skin thoroughly after handling.[1]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation.[3]	P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

Experimental Protocols: Decontamination Procedure

In case of a spill, a thorough decontamination process is necessary. This involves surface cleaning with a suitable detergent and copious amounts of water, followed by a comprehensive rinse. The use of a plastic-backed absorbent pad under the work area is recommended during any procedure involving this compound. This pad should be replaced after each process or in the event of a spill.

Step-by-Step Disposal Procedures

The disposal of 5-Fluorouridine 5'-triphosphate-¹⁹F waste must be handled systematically to ensure safety and compliance. Do not dispose of this chemical waste down the sink or in regular trash containers.[4]

Step 1: Waste Segregation

Properly segregate waste streams at the point of generation to prevent accidental mixing with incompatible materials.

• Unused/Stock Solutions: Any unused or expired 5-Fluorouridine 5'-triphosphate-¹⁹F, whether in solid or solution form, should be treated as hazardous chemical waste.

• Dilute Aqueous Solutions: Waste solutions from experiments containing this compound must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Contaminated Solid Waste: All items that have come into contact with 5-Fluorouridine 5'-triphosphate-¹⁹F are considered contaminated and must be disposed of as hazardous waste. This includes:

  • Sharps: Needles and syringes must be placed in a designated, puncture-resistant sharps container labeled as "Hazardous Waste".[4]

  • Labware: Pipette tips, tubes, and vials should be collected in a durable, leak-proof container lined with a heavy-duty plastic bag.

  • PPE: Used gloves, lab coats, and bench paper should be placed in a designated hazardous waste container.[4]

Step 2: Container Management

• All hazardous waste containers must be kept closed except when actively adding waste.[4]

• Label all waste containers clearly with "Hazardous Waste" and the full chemical name: "5-Fluorouridine 5'-triphosphate-¹⁹F Waste". Include the date of accumulation.

• Store waste containers in a designated, secure area away from general laboratory traffic and incompatible chemicals.

Step 3: Final Disposal

• Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• For empty stock vials and reagent bottles, triple rinse them with a suitable solvent (e.g., water), collect the rinsate as hazardous waste, deface the original label, and dispose of the clean container in a cardboard box for glass recycling or as instructed by your EHS department.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste contaminated with 5-Fluorouridine 5'-triphosphate-¹⁹F.

Caption: Disposal workflow for 5-Fluorouridine 5'-triphosphate-¹⁹F waste.

References

• 1. dcfinechemicals.com [dcfinechemicals.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. ehs.umich.edu [ehs.umich.edu]

Safeguarding Researchers: A Comprehensive Guide to Handling 5-Fluorouridine 5'-triphosphate-19F

For Immediate Reference: Essential Safety and Handling Protocols for 5-Fluorouridine 5'-triphosphate-19F

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals working with 5-Fluorouridine 5'-triphosphate-19F (5-FUTP). Adherence to these procedures is paramount to ensure personal safety and maintain a secure laboratory environment. 5-FUTP is an analog of a cytotoxic agent and requires specialized handling.

Personal Protective Equipment (PPE)

When handling 5-Fluorouridine 5'-triphosphate, a comprehensive PPE strategy is your first and most critical line of defense. The following table summarizes the required PPE.

PPE Category	Item	Specification	Rationale
Hand Protection	Double Gloves	Chemotherapy-rated, powder-free nitrile gloves.[1][2]	Prevents skin contact and absorption. Double gloving provides an extra barrier against potential contamination.
Body Protection	Disposable Gown	Solid-front, back-closing, long-sleeved gown made of a low-permeability fabric.[1][3]	Protects skin and personal clothing from splashes and spills.
Eye Protection	Safety Goggles or Face Shield	ANSI-approved safety goggles with side shields or a full-face shield.[1][3]	Protects eyes from splashes of the chemical solution.
Respiratory Protection	N95 or N100 Respirator	A fit-tested NIOSH-approved respirator.[1]	Required when there is a risk of generating aerosols or handling the powdered form of the compound.
Foot Protection	Closed-toe Shoes	Sturdy, non-perforable shoes that cover the entire foot.	Protects feet from spills and dropped items.
Head/Hair Covering	Cap/Hair Net	Prevents contamination of the work area.[1]
Shoe Covers	Disposable Shoe Covers	Prevents the tracking of contaminants out of the laboratory.[1]

Operational Plan: Step-by-Step Handling Procedures

Meticulous adherence to the following operational procedures is mandatory to minimize exposure risk and prevent contamination.

1. Preparation and Work Area Setup:

• All handling of 5-FUTP, including reconstitution and aliquoting, must be conducted within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood to prevent inhalation of aerosols.

• The work surface of the BSC or fume hood should be covered with a disposable, plastic-backed absorbent pad. This pad should be discarded as hazardous waste after each procedure.

• Ensure a cytotoxic spill kit is readily accessible before beginning any work.

2. Handling the Compound:

• Wear all required PPE as detailed in the table above before handling the compound.

• When reconstituting the lyophilized powder, slowly add the solvent to the vial to avoid aerosolization.

• Use syringes and needles with Luer-Lok™ fittings to prevent accidental disconnection.

• Transport all containers of 5-FUTP in a sealed, labeled, and unbreakable secondary container.

3. Post-Handling Procedures:

• After handling is complete, wipe down the work area within the BSC or fume hood with a suitable decontaminating solution (e.g., a high-pH agent), followed by a thorough rinse with water.[4][5]

• Carefully remove PPE, starting with the outer gloves, then the gown, and finally the inner gloves, to avoid self-contamination.

• Dispose of all contaminated disposable items in designated hazardous waste containers.

• Wash hands and arms thoroughly with soap and water immediately after completing the work.[6][7]

Disposal Plan: Managing 5-FUTP Waste

Proper disposal of 5-FUTP and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.

1. Waste Segregation:

• All materials that have come into contact with 5-FUTP are considered hazardous waste. This includes gloves, gowns, absorbent pads, vials, pipette tips, and any unused solution.

• Segregate hazardous waste from regular laboratory trash.

2. Sharps Disposal:

• Needles and syringes used for handling 5-FUTP must be disposed of in a designated, puncture-resistant sharps container for cytotoxic waste.[4][5] Do not recap needles.

3. Liquid Waste:

• Aqueous solutions of 5-FUTP should be collected in a clearly labeled, leak-proof hazardous waste container. Do not dispose of this waste down the sink.

4. Solid Waste:

• All contaminated solid waste, such as gloves, gowns, and lab paper, should be placed in a designated, labeled hazardous waste bag or container.[4][5]

5. Container Disposal:

• Empty stock vials should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. The defaced, rinsed vial can then be disposed of in a designated container for hazardous material.[4]

6. Waste Pickup:

• Follow your institution's specific procedures for the collection and disposal of hazardous chemical waste. Contact your Environmental Health & Safety (EHS) department for guidance.

Visual Workflow for Safe Handling of 5-Fluorouridine 5'-triphosphate

The following diagram illustrates the key steps and decision points for the safe handling of 5-FUTP, from initial preparation to final disposal.

References

• 1. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 3. ipservices.care [ipservices.care]
• 4. ehs.umich.edu [ehs.umich.edu]
• 5. umdearborn.edu [umdearborn.edu]
• 6. research.uga.edu [research.uga.edu]
• 7. ncifrederick.cancer.gov [ncifrederick.cancer.gov]